Tetraammineplatinum(II) chloride hydrate

• CAS: 13933-33-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of Tetraammineplatinum(II) Chloride Hydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraammineplatinum(II) chloride hydrate, with the chemical formula [Pt(NH₃)₄]Cl₂·xH₂O, is a coordination compound of significant interest in inorganic chemistry and materials science. It serves as a key precursor in the synthesis of various platinum-containing compounds, most notably the pioneering anticancer drug, cisplatin.[1][2] Its utility also extends to the preparation of platinum-based catalysts used in a variety of organic transformations, including hydrogenation and carbonylation reactions.[2][3] This technical guide provides a comprehensive overview of the core chemical properties of tetraammineplatinum(II) chloride hydrate, detailed experimental protocols for its characterization and synthesis, and graphical representations of its key chemical transformations.

Chemical and Physical Properties

Tetraammineplatinum(II) chloride hydrate is typically a white to off-white crystalline solid.[4][5] The degree of hydration can vary. It is a salt consisting of the square planar tetraammineplatinum(II) cation, [Pt(NH₃)₄]²⁺, and two chloride anions.

Quantitative Data

The following table summarizes the key quantitative physical and chemical properties of tetraammineplatinum(II) chloride hydrate.

Property	Value	Source(s)
Molecular Formula	[Pt(NH₃)₄]Cl₂·xH₂O
Molecular Weight	334.11 g/mol (anhydrous basis)	[6]
Appearance	White to off-white crystalline powder	[4][5]
Density	2.74 g/cm³	[4]
Melting Point	250 °C (decomposes)	[4][7]
Solubility in Water	Soluble/Miscible	[5][7][8]
Solubility in other solvents	Soluble in ethanol and chloroform	[7]

Experimental Protocols

This section provides detailed methodologies for the synthesis of tetraammineplatinum(II) chloride hydrate and for the determination of its key properties.

Synthesis of Tetraammineplatinum(II) Chloride Hydrate from Potassium Tetrachloroplatinate(II)

This protocol is adapted from established methods for the synthesis of platinum ammine complexes.[9]

Materials:

• Potassium tetrachloroplatinate(II) (K₂[PtCl₄])

• 3 M Aqueous ammonia (NH₃)

• Distilled water

• Ice bath

• Beakers

• Magnetic stirrer and stir bar

• Suction filtration apparatus (Büchner funnel, filter flask, vacuum source)

• Filter paper

Procedure:

• Dissolve a known amount of potassium tetrachloroplatinate(II) in a minimal amount of distilled water in a beaker with stirring.

• Slowly add an excess of 3 M aqueous ammonia to the solution while stirring. A large excess will favor the formation of the tetraammine complex.[9]

• Continue stirring the solution for a few hours at room temperature to ensure the complete formation of tetraammineplatinum(II) chloride.

• The product, tetraammineplatinum(II) chloride, will precipitate out of the solution.

• Cool the mixture in an ice bath to maximize precipitation.

• Collect the white precipitate by suction filtration using a Büchner funnel.

• Wash the precipitate with several small portions of ice-cold water to remove any soluble impurities.

• Dry the product in a desiccator or at a low temperature in an oven.

Determination of Water Solubility

This protocol outlines a general method for determining the solubility of an inorganic salt in water at a specific temperature.[10]

Materials:

• Tetraammineplatinum(II) chloride hydrate

• Distilled water

• Constant temperature water bath

• Stirring mechanism (magnetic stirrer or shaker)

• Analytical balance

• Volumetric flasks and pipettes

• Filtration apparatus (e.g., syringe filter)

• Analytical technique for platinum quantification (e.g., ICP-MS or UV-Vis spectroscopy after derivatization)

Procedure:

• Prepare a saturated solution by adding an excess of tetraammineplatinum(II) chloride hydrate to a known volume of distilled water in a flask.

• Place the flask in a constant temperature water bath set to the desired temperature (e.g., 20 °C) and stir vigorously for an extended period (e.g., 24 hours) to ensure equilibrium is reached.

• After equilibration, allow the undissolved solid to settle.

• Carefully withdraw a known volume of the supernatant liquid using a pipette, ensuring no solid particles are transferred. It is advisable to use a filter to remove any suspended microcrystals.

• Accurately dilute the collected supernatant to a suitable concentration for analysis.

• Determine the concentration of platinum in the diluted solution using a calibrated analytical instrument.

• Calculate the original concentration of tetraammineplatinum(II) chloride hydrate in the saturated solution, taking into account the dilution factor.

• Express the solubility in grams of solute per 100 mL of water.

Thermal Decomposition Analysis by Thermogravimetric Analysis (TGA)

This protocol describes a general procedure for analyzing the thermal stability of a coordination compound using TGA.[11][12][13]

Instrumentation:

• A thermogravimetric analyzer (TGA) equipped with a sensitive microbalance and a furnace capable of controlled heating.

Procedure:

• Calibrate the TGA instrument for mass and temperature according to the manufacturer's instructions.

• Accurately weigh a small amount of the tetraammineplatinum(II) chloride hydrate sample (typically 5-10 mg) into a TGA crucible (e.g., alumina or platinum).

• Place the crucible in the TGA furnace.

• Purge the furnace with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 50-100 mL/min) to provide a non-reactive atmosphere.

• Heat the sample at a constant rate (e.g., 10 °C/min) over a specified temperature range (e.g., from room temperature to 600 °C).

• Record the mass of the sample as a function of temperature.

• The resulting TGA thermogram will show mass loss steps corresponding to the loss of water of hydration and the decomposition of the complex. The onset temperature of decomposition can be determined from the curve.

Chemical Reactivity and Applications

Tetraammineplatinum(II) chloride hydrate is a versatile reagent in inorganic synthesis and catalysis.

Precursor to Cisplatin

A primary application of tetraammineplatinum(II) chloride hydrate is in the synthesis of the anticancer drug cisplatin (cis-diamminedichloroplatinum(II)). While not a direct conversion, it is a key intermediate in some synthetic routes. A more common laboratory synthesis starts from potassium tetrachloroplatinate(II), but for illustrative purposes, a conceptual pathway from the tetraammine complex is shown below. The synthesis of cisplatin itself is a well-established multi-step process.[9][14]

Fig. 1: Conceptual pathway for cisplatin synthesis.

Role in Catalysis

Tetraammineplatinum(II) chloride hydrate can be used as a precursor to generate active platinum catalysts for various organic reactions, such as hydrogenation.[1][3] The complex itself can be reduced in situ to form platinum nanoparticles which are the active catalytic species.

Fig. 2: Workflow for catalytic hydrogenation.

Safety and Handling

Tetraammineplatinum(II) chloride hydrate should be handled with care in a well-ventilated area or fume hood.[15] It is advisable to wear appropriate personal protective equipment, including gloves, safety glasses, and a lab coat. Avoid inhalation of dust and contact with skin and eyes. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Tetraammineplatinum(II) chloride hydrate is a foundational compound in platinum chemistry with significant applications in both pharmaceutical synthesis and catalysis. A thorough understanding of its chemical and physical properties, as provided in this guide, is essential for its effective and safe utilization in research and development. The experimental protocols detailed herein offer a practical framework for the synthesis and characterization of this important inorganic complex.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. americanelements.com [americanelements.com]
• 5. Tetraammineplatinum(II) chloride monohydrate 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 6. Tetraammineplatinum(II) chloride hydrate, 99.995%, (trace metal basis) 500 mg | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 7. Tetraammineplatinum(II) chloride monohydrate | Fisher Scientific [fishersci.ca]
• 8. Tetraammineplatinum(II) chloride hydrate | 13933-32-9 [chemicalbook.com]
• 9. Synthesis [ch.ic.ac.uk]
• 10. fountainheadpress.com [fountainheadpress.com]
• 11. etamu.edu [etamu.edu]
• 12. aurigaresearch.com [aurigaresearch.com]
• 13. epfl.ch [epfl.ch]
• 14. researchgate.net [researchgate.net]
• 15. kchn.pg.gda.pl [kchn.pg.gda.pl]

An In-depth Technical Guide to the Synthesis and Characterization of Tetraammineplatinum(II) Chloride Hydrate

This technical guide provides a comprehensive overview of the synthesis and characterization of tetraammineplatinum(II) chloride hydrate, [Pt(NH₃)₄]Cl₂·H₂O. The document is intended for researchers, scientists, and professionals in the fields of chemistry and drug development. It details established synthetic protocols and outlines the analytical techniques used for the compound's characterization, presenting quantitative data in a structured format.

Compound Overview

Tetraammineplatinum(II) chloride hydrate is a coordination complex of platinum(II). It consists of a central platinum ion coordinated to four ammonia (NH₃) ligands, with two chloride ions (Cl⁻) as counter-ions and a variable number of water molecules of hydration. This compound is a key precursor for the synthesis of other platinum catalysts and plays a significant role in various catalytic processes.[1][2] It is utilized in reactions such as hydrogenation, carbonylation, hydrosilylation, and hydroformylation.[1][2][3][4]

Table 1: General Properties of Tetraammineplatinum(II) Chloride Hydrate

Property	Value
Chemical Formula	Pt(NH₃)₄Cl₂·xH₂O
Molecular Weight	334.11 g/mol (anhydrous basis)
CAS Number	108374-32-9[1]
Appearance	Faint yellow to colorless solid[5]
Melting Point	250 °C[2]
Solubility	Miscible with water[3]

Synthesis Protocols

The synthesis of tetraammineplatinum(II) chloride hydrate can be achieved through various methods. A common and effective approach involves the reaction of Magnus' green salt ([Pt(NH₃)₄][PtCl₄]) with an excess of aqueous ammonia.

This protocol is adapted from a patented method that ensures a high conversion rate and is suitable for larger-scale production.[5] The underlying principle is the conversion of the insoluble Magnus' salt into the soluble tetraammineplatinum(II) chloride in the presence of excess ammonia.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, add Magnus' salt and concentrated aqueous ammonia (24-28%). The recommended volume ratio of solid Magnus' salt to concentrated ammonia is between 1:3 and 1:4.[5]

• Reflux: Heat the mixture to boiling under normal atmospheric pressure and maintain reflux for 6 to 8 hours.[5] The reaction is complete when the green color of Magnus' salt has completely disappeared, resulting in a faint yellow to colorless solution.[5]

• Isolation: After the reaction is complete, cool the solution. The product, tetraammineplatinum(II) chloride, can be isolated as a solid by concentrating the solution via distillation under reduced pressure.[5]

An alternative approach to this synthesis involves carrying out the reaction in an autoclave at elevated temperatures (100-130 °C) for 16 to 18 hours.[6] This method also reports the production of tetraammineplatinum(II) dichloride free of ammonium chloride impurities.[6]

Logical Workflow for Synthesis from Magnus' Salt

Caption: Workflow for the synthesis of Tetraammineplatinum(II) chloride hydrate.

Characterization

The identity and purity of the synthesized tetraammineplatinum(II) chloride hydrate can be confirmed through various analytical techniques, including elemental analysis, mass spectrometry, and infrared spectroscopy.

Elemental analysis provides the percentage composition of elements in the compound, which can be compared against theoretical values to ascertain purity.

Table 2: Elemental Analysis Data for Tetraammineplatinum(II) Chloride

Element	Theoretical Value (%)	Actual Value (%)[5]
Nitrogen (N)	15.91	15.60 - 15.97
Hydrogen (H)	3.41	3.45 - 3.50
Platinum (Pt)	55.40	55.41 - 55.48

Electrospray ionization mass spectrometry (ESI-MS) can be used to confirm the molecular weight of the complex cation.

Experimental Protocol for ESI-MS:

• Instrument: ATI-QSTAR Spectrometry (or equivalent).[7]

• Mode: ESI+[7]

• Sample Preparation: Dissolve a small amount of the synthesized compound in a suitable solvent (e.g., water) and introduce it into the mass spectrometer.

• Expected Result: The mass spectrum should show a peak corresponding to the [M+H]⁺ ion.[5]

FT-IR spectroscopy is a valuable tool for identifying the functional groups present in the complex. The presence of ammine ligands and the absence of certain impurities can be confirmed.

Experimental Protocol for FT-IR:

• Instrument: Perkin-Elmer 880 spectrometer (or equivalent).[7]

• Sample Preparation: Prepare a KBr pellet containing a small amount of the sample.[7]

• Spectral Range: 4000-400 cm⁻¹[7]

Table 3: Key IR Absorption Bands

Wavenumber (cm⁻¹)	Assignment
~3200-3400	N-H stretching vibrations of ammine ligands
~1600	N-H bending vibrations of ammine ligands
~830	Rocking vibrations of coordinated ammine ligands

Characterization Workflow

Caption: Analytical techniques for the characterization of the final product.

Safety and Handling

Tetraammineplatinum(II) chloride hydrate is classified as hazardous. It is harmful if swallowed, in contact with skin, or if inhaled. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Appropriate personal protective equipment (PPE), including gloves, eye protection, and a dust mask, should be worn when handling this compound.

Conclusion

This guide has detailed a reliable method for the synthesis of tetraammineplatinum(II) chloride hydrate from Magnus' green salt, along with the essential characterization techniques required to verify its identity and purity. The provided protocols and data serve as a valuable resource for researchers and professionals working with this important platinum complex. Adherence to proper safety protocols is crucial when handling this chemical.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. Tetraammineplatinum(II) chloride hydrate | 13933-32-9 [chemicalbook.com]
• 4. alfachemic.com [alfachemic.com]
• 5. CN102328962A - Preparation method of tetramine platinum chloride - Google Patents [patents.google.com]
• 6. JPH08151216A - Method for producing tetraammine platinum (II) dichloride - Google Patents [patents.google.com]
• 7. asianpubs.org [asianpubs.org]

CAS number 13933-32-9 properties and uses

An In-depth Technical Guide to Tris(dibenzylideneacetone)dipalladium(0) (CAS 51364-51-3)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tris(dibenzylideneacetone)dipalladium(0), commonly abbreviated as Pd₂(dba)₃, is an organopalladium compound widely utilized as a catalyst and precatalyst in organic synthesis.[1][2] Its CAS number is 51364-51-3. This air-stable, dark purple crystalline solid serves as a crucial source of palladium(0), a key oxidation state for a multitude of catalytic transformations, particularly cross-coupling reactions that are fundamental to modern medicinal chemistry and materials science.[2][3] The dba ligands are weakly bound and can be easily displaced by other ligands, such as phosphines, making it an excellent precursor for the in-situ generation of catalytically active palladium(0) species.[1][2] This guide provides a comprehensive overview of the properties, synthesis, handling, and applications of Pd₂(dba)₃, including detailed experimental protocols and visual aids to facilitate its effective use in the laboratory.

Core Properties

Pd₂(dba)₃ is a coordination complex where two palladium(0) atoms are bridged by three molecules of dibenzylideneacetone (dba).[1][2] The palladium centers are bound to the alkene moieties of the dba ligands.[1] It is often supplied as the chloroform adduct, Pd₂(dba)₃·CHCl₃, as it is commonly recrystallized from chloroform.[1][2] The purity of commercial samples can be variable.[1][4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of tris(dibenzylideneacetone)dipalladium(0) is presented in the table below.

Property	Value
CAS Number	51364-51-3[2][5]
Molecular Formula	C₅₁H₄₂O₃Pd₂[2]
Molar Mass	915.72 g/mol [2]
Appearance	Dark purple to black crystalline powder[6]
Melting Point	152-155 °C[2]
Solubility	Insoluble in water. Soluble in organic solvents such as chloroform, benzene, and tetrahydrofuran (THF).[6]
Stability	Air and moisture sensitive. Should be stored under an inert atmosphere.[6]

Spectroscopic Data

Spectroscopy	Data
¹H NMR (CDCl₃)	Due to the dynamic exchange of dba ligands in solution, the ¹H NMR spectrum can be complex and may show broad peaks. The spectra of related dba-Z substituted complexes have been studied in detail to understand the solution structure.[7]
¹³C NMR (CDCl₃)	Similar to ¹H NMR, the ¹³C NMR spectrum is influenced by ligand exchange. Studies using isotopically labeled dba have been conducted to elucidate the structure of the major and minor isomers in solution.
FTIR (KBr pellet)	The IR spectrum shows characteristic peaks for the dba ligand and the palladium-olefin coordination.
UV-Vis (THF/H₂O)	Exhibits a high absorption in the visible range with a λₘₐₓ around 528 nm in THF/H₂O mixtures.[8]

Synthesis

The synthesis of Pd₂(dba)₃ was first reported in 1970 and typically involves the reduction of a palladium(II) salt in the presence of dibenzylideneacetone.[1][2]

General Experimental Protocol: Synthesis from Sodium Tetrachloropalladate

This protocol provides a general representation of the synthesis of Pd₂(dba)₃.

Materials:

• Sodium tetrachloropalladate(II) (Na₂PdCl₄)

• Dibenzylideneacetone (dba)

• Sodium acetate

• Methanol

• Acetone

Procedure:

• In a round-bottom flask, dissolve sodium tetrachloropalladate(II) in methanol.

• In a separate flask, dissolve dibenzylideneacetone and sodium acetate in methanol.

• Slowly add the palladium solution to the dibenzylideneacetone solution with stirring. A dark purple precipitate of Pd₂(dba)₃ will form.[6]

• Stir the mixture at room temperature for a specified time.

• Collect the precipitate by filtration.

• Wash the solid with methanol and then with water.[6]

• Dry the product under vacuum.

Applications in Organic Synthesis

Pd₂(dba)₃ is a versatile catalyst precursor for a wide array of palladium-catalyzed cross-coupling reactions.[2] Some of the most prominent applications are detailed below.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for the formation of carbon-carbon bonds between organoboron compounds and organic halides or triflates.

Typical Experimental Protocol:

• In a reaction vessel, combine the aryl halide (1.0 equiv), the arylboronic acid (1.2-1.5 equiv), and a base (e.g., K₃PO₄, Cs₂CO₃, 2.0-3.0 equiv).

• Add the solvent (e.g., dioxane, toluene, DMF).

• Purge the vessel with an inert gas (e.g., argon or nitrogen).

• In a separate vial, prepare a stock solution of the catalyst by dissolving Pd₂(dba)₃ (e.g., 1.5 mol%) and a suitable phosphine ligand (e.g., P(t-Bu)₃, SPhos, 3-6 mol%) in the reaction solvent.[9]

• Add the catalyst solution to the reaction vessel.

• Heat the reaction mixture with stirring to the desired temperature (typically 80-110 °C).[9]

• Monitor the reaction progress by a suitable technique (e.g., TLC or GC-MS).

• Upon completion, cool the reaction to room temperature.

• Perform an aqueous workup to remove inorganic salts.

• Extract the product with an organic solvent.

• Dry the organic layer, concentrate, and purify the product by a suitable method (e.g., column chromatography).[6][9]

Catalytic Cycle for Suzuki-Miyaura Coupling:

Catalytic cycle of the Suzuki-Miyaura reaction.

Heck-Mizoroki Reaction

The Heck-Mizoroki reaction involves the coupling of an unsaturated halide or triflate with an alkene to form a substituted alkene.[10]

Typical Experimental Protocol:

• To a reaction vessel, add the aryl halide (1.0 equiv), the alkene (1.1-1.5 equiv), and a base (e.g., Et₃N, NaOAc, 1.2-2.0 equiv).

• Add the solvent (e.g., DMF, NMP, toluene).

• Purge the vessel with an inert gas.

• Add Pd₂(dba)₃ (e.g., 1-2 mol%) and a phosphine ligand (e.g., PPh₃, P(o-tol)₃, 2-4 mol%).

• Heat the reaction mixture with stirring to the desired temperature (typically 80-120 °C).

• Monitor the reaction progress.

• Upon completion, cool the reaction to room temperature.

• Perform an aqueous workup.

• Extract the product with an organic solvent, dry, concentrate, and purify.[6]

Catalytic Cycle for Heck-Mizoroki Reaction:

Catalytic cycle of the Heck-Mizoroki reaction.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a chemical reaction used for the synthesis of carbon-nitrogen bonds via the palladium-catalyzed coupling of amines with aryl halides or triflates.[11]

Typical Experimental Protocol:

• An oven-dried Schlenk flask is charged with Pd₂(dba)₃ (e.g., 1 mol %), a phosphine ligand (e.g., BINAP, XPhos, 2-4 mol%), and a base (e.g., NaOt-Bu, K₂CO₃, 1.2-2.0 equiv).

• The aryl halide (1.0 equiv) and the amine (1.1-1.2 equiv) are added.

• The flask is evacuated and backfilled with an inert gas several times.

• The solvent (e.g., toluene, dioxane) is added via syringe.

• The reaction mixture is heated with stirring at the desired temperature (typically 80-110 °C) until the starting material is consumed.

• After cooling to room temperature, the reaction is quenched with water.

• The product is extracted with an organic solvent, and the combined organic layers are dried, concentrated, and purified.[12]

Experimental Workflow for Buchwald-Hartwig Amination:

General workflow for a Buchwald-Hartwig amination reaction.

Safety and Handling

Tris(dibenzylideneacetone)dipalladium(0) is sensitive to air and moisture and should be handled under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).[6] It is advisable to store the compound in a cool, dry, and dark place. For long-term storage, refrigeration is recommended. Personal protective equipment, including gloves and safety glasses, should be worn when handling this compound.

Conclusion

Tris(dibenzylideneacetone)dipalladium(0) is an indispensable catalyst precursor in modern organic synthesis, enabling the efficient construction of complex molecules through a variety of cross-coupling reactions. Its versatility and commercial availability have solidified its role as a critical tool for researchers and professionals in the fields of drug discovery and materials science. A thorough understanding of its properties, handling requirements, and reaction mechanisms is essential for its successful application in the laboratory.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Tris(dibenzylideneacetone)dipalladium(0) - Wikipedia [en.wikipedia.org]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Tris(dibenzylideneacetone)dipalladium(0), Pd 21.5% min 1 g | Request for Quote [thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. The elusive structure of Pd2(dba)3. Examination by isotopic labeling, NMR spectroscopy, and X-ray diffraction analysis: synthesis and characterization of Pd2(dba-Z)3 complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Heck reaction - Wikipedia [en.wikipedia.org]
• 11. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 12. Tris(dibenzylideneacetone)dipalladium(0) | 51364-51-3 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

A Technical Guide to the Solubility of Tetraammineplatinum(II) Chloride Hydrate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of tetraammineplatinum(II) chloride hydrate ([Pt(NH₃)₄]Cl₂·H₂O), a key platinum coordination complex. Given the limited availability of specific quantitative solubility data in organic solvents within publicly accessible literature, this document focuses on providing a framework for researchers to assess solubility. It includes known qualitative solubility information, a detailed, generalized experimental protocol for determining solubility, and a logical workflow to guide experimental design.

Core Concepts in Solubility

The solubility of a compound is its ability to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. For a coordination complex like tetraammineplatinum(II) chloride hydrate, solubility is governed by the principle of "like dissolves like." The polarity of the solvent relative to the solute is a primary determinant of solubility. Tetraammineplatinum(II) chloride hydrate is an ionic salt, suggesting higher solubility in polar solvents.

Reported Solubility Data

While extensive quantitative data is scarce, some qualitative information has been reported. The compound is known to be soluble in water.[1] One source indicates that it is soluble in ethanol and chloroform, though without providing quantitative measurements.[2] Another source mentions the commercial availability of solutions prepared in solvents such as THF, hexanes, and methanol, which implies some degree of solubility in these media.[3]

Due to the lack of specific quantitative data, a comprehensive table of solubility values cannot be provided at this time. Researchers are encouraged to use the experimental protocol outlined in this guide to determine precise solubility in solvents relevant to their work.

Experimental Protocol for Solubility Determination

The following is a generalized protocol for determining the solubility of a compound like tetraammineplatinum(II) chloride hydrate in an organic solvent using the isothermal shake-flask method. This method is a standard approach for measuring the saturation concentration of a solute in a solvent at a controlled temperature.

3.1 Materials and Equipment

• Tetraammineplatinum(II) chloride hydrate

• Selected organic solvent(s) of appropriate purity

• Analytical balance

• Thermostatically controlled shaker or incubator

• Centrifuge

• Volumetric flasks and pipettes

• Syringe filters (chemically compatible with the solvent)

• Analytical instrumentation for platinum quantification (e.g., ICP-MS, AAS, or UV-Vis spectrophotometer)

3.2 Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of tetraammineplatinum(II) chloride hydrate to a series of vials, each containing a known volume of the selected organic solvent. The excess solid is crucial to ensure that saturation is reached.

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a thermostatically controlled shaker set to the desired experimental temperature (e.g., 25 °C).

  • Agitate the mixtures for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached. Preliminary experiments may be needed to determine the time required to reach equilibrium.

• Sample Separation:

  • After equilibration, allow the vials to stand undisturbed in the temperature-controlled environment for a sufficient time (e.g., 24 hours) to allow the excess solid to settle.

  • Alternatively, centrifuge the samples at the experimental temperature to facilitate the separation of the solid and liquid phases.

• Sample Extraction and Dilution:

  • Carefully extract a known volume of the clear supernatant using a pipette or syringe. To avoid disturbing the solid, it is best to take the sample from the upper portion of the liquid.

  • Immediately filter the extracted sample through a syringe filter that is compatible with the organic solvent to remove any remaining solid microparticles.

  • Accurately dilute the filtered sample with the appropriate solvent to a concentration that falls within the linear range of the analytical instrument to be used.

• Quantification:

  • Analyze the diluted samples using a calibrated analytical method to determine the concentration of platinum.

  • Prepare a series of standard solutions of known platinum concentration in the same solvent to generate a calibration curve.

  • Calculate the concentration of tetraammineplatinum(II) chloride hydrate in the original saturated solution, accounting for the dilution factor.

• Data Reporting:

  • Express the solubility in standard units, such as grams per 100 mL ( g/100 mL), moles per liter (mol/L), or milligrams per milliliter (mg/mL).

  • The experiment should be repeated multiple times to ensure the reproducibility of the results.

Logical Workflow for Solubility Assessment

The following diagram outlines a logical workflow for assessing the solubility of a compound like tetraammineplatinum(II) chloride hydrate.

Caption: Workflow for Solubility Determination.

This structured approach ensures that researchers can efficiently and accurately determine the solubility of tetraammineplatinum(II) chloride hydrate in their specific organic solvents of interest, contributing valuable data to the scientific community.

References

• 1. CAS 13933-33-0: tetraammineplatinum(ii) chloride hydrate [cymitquimica.com]
• 2. lookchem.com [lookchem.com]
• 3. americanelements.com [americanelements.com]

Thermal decomposition of Tetraammineplatinum(II) chloride hydrate

An In-depth Technical Guide to the Thermal Decomposition of Tetraammineplatinum(II) Chloride Hydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of tetraammineplatinum(II) chloride hydrate, [Pt(NH₃)₄]Cl₂·H₂O. The information is compiled from various scientific sources to offer a detailed understanding of the decomposition pathway, intermediates, and final products, supported by quantitative data and experimental methodologies.

Introduction

Tetraammineplatinum(II) chloride hydrate is a key inorganic complex with applications in the synthesis of platinum-based catalysts and pharmaceuticals. Its thermal behavior is of critical importance for understanding its stability, for the controlled synthesis of platinum nanoparticles, and for predicting its transformations under various processing conditions. The thermal decomposition of this compound is a multi-step process involving dehydration, deamination, and finally, reduction to elemental platinum. The specific pathway and products of this decomposition are highly dependent on the experimental conditions, particularly the surrounding atmosphere.

Thermal Decomposition Pathway

The thermal decomposition of tetraammineplatinum(II) chloride hydrate generally proceeds through a series of distinct steps. The process begins with the loss of the water of hydration, followed by the sequential removal of ammonia ligands. An important intermediate in this process is trans-diamminedichloroplatinum(II) (trans-Pt(NH₃)₂Cl₂), which subsequently decomposes to elemental platinum.[1]

The decomposition can be influenced by the atmosphere. In an inert atmosphere (e.g., nitrogen, argon, or helium), the decomposition primarily involves the release of water and ammonia. In an oxidizing atmosphere (e.g., air or oxygen), the ammonia ligands can be oxidized, leading to the formation of nitrogen oxides (NOx) and nitrogen gas.[1]

Decomposition in an Inert Atmosphere

Under an inert atmosphere, the decomposition is believed to follow these general steps:

• Dehydration: The initial step is the loss of the water molecule of hydration. [Pt(NH₃)₄]Cl₂·H₂O(s) → [Pt(NH₃)₄]Cl₂(s) + H₂O(g)

• First Deamination: Two ammonia ligands are lost, leading to the formation of trans-diamminedichloroplatinum(II). [Pt(NH₃)₄]Cl₂(s) → trans---INVALID-LINK-- + 2NH₃(g)

• Final Decomposition: The trans-diamminedichloroplatinum(II) intermediate decomposes to yield elemental platinum. The gaseous products at this stage can include ammonia, hydrogen chloride, and nitrogen.[2] 3trans---INVALID-LINK-- → 3Pt(s) + 2NH₄Cl(g) + N₂(g) + 4HCl(g)

Decomposition in an Oxidizing Atmosphere

In the presence of oxygen, the decomposition pathway is altered, particularly in the later stages. While the initial dehydration and first deamination steps are similar, the subsequent decomposition of the ammine ligands involves oxidation.

• Dehydration and Initial Deamination: Similar to the process in an inert atmosphere, water and two ammonia ligands are lost to form a [Pt(NH₃)₂]²⁺ complex.[1]

• Oxidative Decomposition: The remaining ammonia ligands are oxidized, leading to the formation of nitrogen and nitrogen oxides (NO).[1]

Quantitative Thermal Analysis Data

The following table summarizes the key thermal events and associated mass losses during the thermal decomposition of tetraammineplatinum(II) chloride hydrate, based on available literature. It is important to note that the exact temperatures can vary depending on experimental parameters such as heating rate and sample preparation.

Decomposition Step	Temperature Range (°C)	Peak Temperature (°C)	Theoretical Mass Loss (%)	Observed Mass Loss (%)	Gaseous Products Evolved
Step 1: Dehydration	~50 - 150	~100[2]	5.12	~5%	H₂O
Step 2: First Deamination	~200 - 300	~250[1][2]	9.68	~10%	NH₃
Step 3: Final Decomposition to Elemental Platinum	~300 - 350	~315[2]	28.02	~28%	NH₃, HCl, N₂, (in inert atm); NOx, N₂, H₂O (in ox. atm)[1][2]

Experimental Protocols

Detailed experimental protocols are crucial for obtaining reproducible and accurate thermal analysis data. Below are typical methodologies for the key experiments cited.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

• Instrument: A simultaneous TGA/DSC analyzer is typically used.

• Sample Preparation: A small amount of the tetraammineplatinum(II) chloride hydrate sample (typically 5-10 mg) is accurately weighed and placed in an alumina or platinum crucible.

• Heating Program: The sample is heated from ambient temperature to a final temperature of around 500-600°C. A constant heating rate, commonly 10°C/min, is applied.

• Atmosphere: The experiment is conducted under a controlled atmosphere, with a continuous purge of an inert gas (e.g., nitrogen or argon) or an oxidizing gas (e.g., air) at a constant flow rate (e.g., 50-100 mL/min).

• Data Collection: The instrument continuously records the sample mass and the differential heat flow as a function of temperature.

Evolved Gas Analysis (EGA) by Mass Spectrometry (TGA-MS)

• Instrument: A thermogravimetric analyzer is coupled to a mass spectrometer via a heated transfer line.

• TGA Conditions: The TGA experimental conditions (sample size, heating rate, atmosphere) are similar to those described above.

• Mass Spectrometry: As the sample is heated and decomposes, the evolved gases are continuously introduced into the mass spectrometer. The mass spectrometer is set to scan a specific mass-to-charge (m/z) ratio range to detect the expected gaseous products (e.g., m/z 17 for NH₃, 18 for H₂O, 28 for N₂, 30 for NO, 36.5 for HCl).

Visualizing the Decomposition Pathway

The following diagrams, generated using the DOT language, illustrate the proposed thermal decomposition pathways.

Caption: Proposed thermal decomposition pathway of [Pt(NH₃)₄]Cl₂·H₂O in an inert atmosphere.

Caption: Proposed thermal decomposition pathway of [Pt(NH₃)₄]Cl₂·H₂O in an oxidizing atmosphere.

Conclusion

The thermal decomposition of tetraammineplatinum(II) chloride hydrate is a predictable yet complex process that is highly sensitive to the experimental conditions. A thorough understanding of its decomposition pathway, intermediates, and the nature of the evolved gaseous products is essential for its effective application in various fields. This guide provides a foundational understanding based on the available scientific literature, highlighting the key stages of decomposition and the analytical techniques used for their characterization. For precise quantitative analysis, it is recommended to perform thermal analysis under the specific conditions relevant to the intended application.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Unveiling the Structural Architecture of Tetraammineplatinum(II) Chloride Hydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the X-ray crystal structure of tetraammineplatinum(II) chloride hydrate and its analogs. Given the limited availability of a complete, publicly accessible crystal structure for the hydrated form, this paper will leverage the well-characterized structure of the closely related and historically significant Magnus's green salt, [Pt(NH₃)₄][PtCl₄], to illustrate the core structural features of the tetraammineplatinum(II) cation. This complex is of significant interest due to its role as a precursor in the synthesis of platinum-based therapeutics and catalysts.

Introduction to Tetraammineplatinum(II) Complexes

Tetraammineplatinum(II) chloride is a coordination compound featuring a central platinum(II) ion coordinated to four ammonia ligands in a square planar geometry. The hydrated form, [Pt(NH₃)₄]Cl₂·H₂O, is a white crystalline solid. The geometry and electronic properties of the [Pt(NH₃)₄]²⁺ cation are fundamental to its chemical reactivity and its utility in various applications, including as a key intermediate in the synthesis of cisplatin, a widely used anticancer drug.

The study of the crystal structure of such complexes through X-ray diffraction provides invaluable insights into the precise three-dimensional arrangement of atoms, including bond lengths, bond angles, and intermolecular interactions. This information is crucial for understanding the compound's stability, solubility, and reaction mechanisms.

Crystallographic Data of a Representative Analog: Magnus's Green Salt

As a detailed structural reference for the [Pt(NH₃)₄]²⁺ cation, we present the crystallographic data for Magnus's green salt, [Pt(NH₃)₄][PtCl₄]. This compound contains the same tetraammineplatinum(II) cation and provides a robust model for its structural parameters. The structure of Magnus's green salt is notable for its one-dimensional chain of alternating [Pt(NH₃)₄]²⁺ and [PtCl₄]²⁻ ions.[1]

Table 1: Crystal Data and Structure Refinement for Magnus's Green Salt

Parameter	Value
Empirical Formula	H₁₂Cl₄N₄Pt₂
Formula Weight	600.09 g/mol
Crystal System	Tetragonal
Space Group	P4/mnc
a, b	9.03 Å
c	6.49 Å
Volume	527.5 ų
Z	2
Density (calculated)	3.77 g/cm³

Data sourced from Atoji, M.; Richardson, J. W.; Rundle, R. E. J. Am. Chem. Soc. 1957, 79 (11), 3017–3020.

Table 2: Selected Bond Lengths and Angles for Magnus's Green Salt

Bond	Length (Å)	Angle	Angle (°)
Pt-N	2.06	N-Pt-N (cis)	90
Pt-Cl	2.34	Cl-Pt-Cl (cis)	90
Pt···Pt separation	3.25

Data sourced from Atoji, M.; Richardson, J. W.; Rundle, R. E. J. Am. Chem. Soc. 1957, 79 (11), 3017–3020 and other sources.[2][3]

Experimental Protocols

The determination of the crystal structure of a platinum ammine complex like tetraammineplatinum(II) chloride hydrate involves several key experimental stages.

Synthesis and Crystallization

The synthesis of tetraammineplatinum(II) chloride typically involves the reaction of potassium tetrachloroplatinate(II) with an excess of aqueous ammonia.

Synthesis of Tetraammineplatinum(II) Chloride: A common method for the synthesis of tetraammineplatinum(II) chloride involves treating an aqueous solution of potassium tetrachloroplatinate(II) (K₂[PtCl₄]) with an excess of ammonia. The tetraammineplatinum(II) chloride, being less soluble, precipitates from the solution.

Crystallization: Single crystals suitable for X-ray diffraction are typically grown by slow evaporation of a saturated aqueous solution of the compound. The rate of evaporation is a critical parameter that influences the size and quality of the crystals. Slow cooling of a saturated solution can also be an effective method for crystallization.

X-ray Diffraction Data Collection

The following outlines a general procedure for X-ray diffraction data collection for a platinum complex crystal.

Instrumentation: A single-crystal X-ray diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα radiation, λ = 0.71073 Å) and a sensitive detector (e.g., a CCD or CMOS detector) is used.

Data Collection Procedure:

• A suitable single crystal is selected under a microscope and mounted on a goniometer head.

• The crystal is placed in a stream of cold nitrogen gas (e.g., at 100 K) to minimize thermal vibrations and potential solvent loss.

• The diffractometer collects a series of diffraction images by rotating the crystal through a range of angles.

• The positions and intensities of the diffraction spots are recorded.

Data Processing: The raw diffraction data is processed to yield a set of indexed reflections with their corresponding intensities. This step involves unit cell determination, integration of reflection intensities, and data reduction.

Structure Solution and Refinement

The processed diffraction data is used to solve and refine the crystal structure.

Structure Solution: The initial positions of the heavy atoms (in this case, platinum) are often determined using direct methods or Patterson methods.

Structure Refinement: The initial atomic model is refined against the experimental diffraction data using least-squares methods. This iterative process adjusts the atomic coordinates, and thermal parameters to minimize the difference between the observed and calculated structure factors. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

Logical Workflow for X-ray Crystal Structure Determination

The following diagram illustrates the logical workflow from compound synthesis to the final determined crystal structure.

Workflow for X-ray Crystal Structure Determination.

Conclusion

This technical guide has provided a comprehensive overview of the structural aspects of tetraammineplatinum(II) chloride hydrate, utilizing the well-defined crystal structure of Magnus's green salt as a primary reference for the tetraammineplatinum(II) cation. The detailed experimental protocols for synthesis, crystallization, and X-ray diffraction analysis offer a practical framework for researchers in the fields of inorganic chemistry, materials science, and drug development. A thorough understanding of the crystal structure is paramount for the rational design of new platinum-based compounds with tailored properties for therapeutic and catalytic applications.

References

• 1. Magnus's green salt - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Magnus'_green_salt [chemeurope.com]

In-Depth Spectroscopic Analysis of Tetraammineplatinum(II) Chloride Hydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic analysis of tetraammineplatinum(II) chloride hydrate, a coordination complex of significant interest in catalysis and as a precursor in the synthesis of platinum-based materials and therapeutics. This document details the experimental protocols and summarizes the key spectroscopic data obtained from Infrared (IR), Raman, UV-Visible (UV-Vis), and Nuclear Magnetic Resonance (NMR) spectroscopy, as well as X-ray crystallography, to facilitate its characterization and application in research and development.

Molecular Structure and Properties

Tetraammineplatinum(II) chloride hydrate, with the chemical formula [Pt(NH₃)₄]Cl₂·H₂O, consists of a central platinum(II) ion coordinated to four ammonia ligands in a square planar geometry. The complex cation, [Pt(NH₃)₄]²⁺, is associated with two chloride anions and one molecule of water of hydration.

Spectroscopic Data Summary

The following tables summarize the quantitative data obtained from various spectroscopic techniques for tetraammineplatinum(II) chloride hydrate and its closely related analogues.

Table 1: Infrared (IR) Spectroscopy Data

Vibrational Mode	Wavenumber (cm⁻¹)	Intensity	Reference Compound
N-H Stretch	~3272	Strong	--INVALID-LINK--₂
Asymmetric NH₃ Deformation (δₐ(HNH))	~1586	Medium	--INVALID-LINK--₂
Symmetric NH₃ Deformation (δₛ(HNH))	~1384	Strong	--INVALID-LINK--₂
NH₃ Rocking (ρ(NH₃))	~857	Medium	--INVALID-LINK--₂
Pt-N Stretch (ν(Pt-N))	~508	Medium	--INVALID-LINK--₂

Table 2: Raman Spectroscopy Data

No specific Raman spectral data for solid tetraammineplatinum(II) chloride hydrate was found in the reviewed literature. The following data is for gaseous ammonia and can be used as a general reference for the vibrational modes of the ammine ligands.

Vibrational Mode	Wavenumber (cm⁻¹)	Reference Compound
Symmetric N-H Stretch	967	NH₃ (gas)[1]
Asymmetric N-H Stretch	934	NH₃ (gas)[1]

Table 3: UV-Visible (UV-Vis) Spectroscopy Data

The UV-Vis spectrum of aqueous [Pt(NH₃)₄]Cl₂ shows weak d-d transitions characteristic of square planar d⁸ complexes. Specific molar absorptivity values are not widely reported.

Transition	Approximate λₘₐₓ (nm)	Molar Absorptivity (ε, M⁻¹cm⁻¹)
d-d transitions	300 - 360	Weak (ε ≈ 30-170)[2]

Table 4: Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Nucleus	Chemical Shift (δ, ppm)	Coupling Constant (J, Hz)	Reference Compound
¹H (NH₃)	4.07	-	--INVALID-LINK--₂ in DMSO
¹⁹⁵Pt	Wide range, sensitive to ligands	-	General for Pt(II) complexes

Table 5: X-ray Crystallography Data

Data for the closely related tetraammineplatinum(II) dichloride ammonia tetrasolvate, [Pt(NH₃)₄]Cl₂·4NH₃.

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	7.6641(2)
b (Å)	10.1601(3)
c (Å)	8.7797(2)
β (°)	100.975(3)
V (ų)	671.15(3)
Z	2
Pt-N Bond Lengths (Å)	2.0471(16), 2.0519(15)
N-Pt-N Angles (°)	89.24(6), 90.76(6)

Experimental Protocols

Detailed methodologies for the spectroscopic analysis of tetraammineplatinum(II) chloride hydrate are provided below.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups and vibrational modes of the complex.

Methodology:

• Sample Preparation: Prepare a solid sample as a KBr pellet. Mix approximately 1-2 mg of the finely ground sample with 150-200 mg of dry, IR-grade potassium bromide (KBr). The mixture is then pressed under high pressure in a die to form a transparent or translucent pellet.

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used.

• Data Acquisition:

  • Record a background spectrum of a pure KBr pellet.

  • Place the sample pellet in the spectrometer's sample holder.

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

  • The final spectrum is obtained by subtracting the background spectrum from the sample spectrum.

• Data Analysis: Identify and assign the absorption bands corresponding to the vibrational modes of the ammine ligands (N-H stretching, bending, and rocking) and the platinum-nitrogen bond (Pt-N stretching).

Raman Spectroscopy

Objective: To obtain complementary vibrational information to IR spectroscopy, particularly for symmetric vibrations.

Methodology:

• Sample Preparation: The solid sample can be analyzed directly. A small amount of the crystalline powder is placed on a microscope slide or in a capillary tube.

• Instrumentation: A Raman spectrometer equipped with a laser excitation source (e.g., 532 nm or 785 nm) and a sensitive detector (e.g., a CCD camera).

• Data Acquisition:

  • Focus the laser beam onto the sample.

  • Collect the scattered light and disperse it using a grating.

  • Record the Raman spectrum, typically in the range of 100-4000 cm⁻¹.

  • Optimize acquisition parameters such as laser power and exposure time to obtain a good signal-to-noise ratio while avoiding sample degradation.

• Data Analysis: Identify the Raman shifts corresponding to the vibrational modes of the complex. Pay close attention to the Pt-N stretching and N-H vibrational modes.

UV-Visible (UV-Vis) Spectroscopy

Objective: To study the electronic transitions within the complex, particularly the d-d transitions of the platinum(II) center.

Methodology:

• Sample Preparation: Prepare a solution of the complex in a suitable solvent, typically deionized water, of a known concentration.

• Instrumentation: A dual-beam UV-Vis spectrophotometer.

• Data Acquisition:

  • Use a matched pair of cuvettes (typically 1 cm path length), one for the solvent (reference) and one for the sample solution.

  • Record the absorption spectrum over a wavelength range of approximately 200-800 nm.

• Data Analysis: Identify the wavelengths of maximum absorbance (λₘₐₓ). If the concentration is known, the molar absorptivity (ε) can be calculated using the Beer-Lambert law (A = εcl).

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To probe the chemical environment of the ammine protons and the platinum nucleus.

Methodology:

• Sample Preparation: Dissolve the sample in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆).

• Instrumentation: A high-field NMR spectrometer equipped with probes for ¹H and ¹⁹⁵Pt nuclei.

• Data Acquisition:

  • For ¹H NMR, acquire the spectrum to observe the chemical shift of the ammine protons.

  • For ¹⁹⁵Pt NMR, a wider spectral width is required due to the large chemical shift range of platinum.

• Data Analysis: Determine the chemical shifts (δ) relative to a standard (e.g., TMS for ¹H). Analyze coupling constants (J), if observed, to deduce structural information.

X-ray Crystallography

Objective: To determine the precise three-dimensional arrangement of atoms in the crystal lattice, including bond lengths and angles.

Methodology:

• Crystal Growth: Grow single crystals of suitable size and quality from a supersaturated solution of the complex.

• Instrumentation: A single-crystal X-ray diffractometer.

• Data Collection:

  • Mount a single crystal on the diffractometer.

  • Irradiate the crystal with a monochromatic X-ray beam.

  • Collect the diffraction data as a series of reflections at various crystal orientations.

• Structure Solution and Refinement:

  • Process the diffraction data to determine the unit cell parameters and space group.

  • Solve the crystal structure using direct methods or Patterson methods to obtain an initial model of the atomic positions.

  • Refine the structural model against the experimental data to obtain accurate bond lengths, bond angles, and other crystallographic parameters.

Visualizations

The following diagrams illustrate the molecular structure and the general workflow for the spectroscopic analysis of tetraammineplatinum(II) chloride hydrate.

Caption: Molecular structure of the [Pt(NH₃)₄]²⁺ complex cation.

Caption: Workflow for the comprehensive spectroscopic characterization.

References

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. researchgate.net [researchgate.net]

The Discovery and Enduring Legacy of Tetraammineplatinum(II) Chloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the history, synthesis, and physicochemical properties of tetraammineplatinum(II) chloride, [Pt(NH₃)₄]Cl₂. From its early discovery as a component of Magnus's green salt to its modern applications as a precursor in the synthesis of platinum-based therapeutics and catalysts, this document provides a comprehensive resource for professionals in the chemical and pharmaceutical sciences.

A Historical Overview: From a Green Precipitate to a Key Precursor

The story of tetraammineplatinum(II) chloride is intrinsically linked to the discovery of one of the first coordination compounds, Magnus's green salt. In the early 1830s, the German chemist Heinrich Gustav Magnus reported the formation of a green precipitate when aqueous solutions of [Pt(NH₃)₄]²⁺ and [PtCl₄]²⁻ were combined.[1] This compound, later identified as [Pt(NH₃)₄][PtCl₄], was one of the first metal ammine complexes to be described.[2]

Initially, the true nature of these platinum-ammine complexes was a subject of considerable debate. The existence of isomers with the same empirical formula, such as cisplatin and transplatin, further complicated early structural elucidation. It was not until the development of modern analytical techniques that the distinct structures of Magnus's green salt and tetraammineplatinum(II) chloride were fully understood. Tetraammineplatinum(II) chloride, a water-soluble salt, was identified as a key intermediate in the chemistry of platinum ammines and a precursor to other important platinum compounds.

References

• 1. Magnus's green salt - Wikipedia [en.wikipedia.org]
• 2. Magnus'_green_salt [chemeurope.com]

A Technical Guide to Purity Standards for Research-Grade Tetraammineplatinum(II) Chloride Hydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the purity standards for research-grade tetraammineplatinum(II) chloride hydrate, a key precursor in the synthesis of platinum-based therapeutics and catalysts. Ensuring the quality and purity of this compound is critical for the reproducibility of experimental results and the safety and efficacy of downstream applications, particularly in drug development. This document outlines the typical purity grades available, key analytical techniques for quality control, and detailed experimental methodologies.

Purity Specifications

The purity of tetraammineplatinum(II) chloride hydrate is typically categorized by an overall assay percentage and, for higher grades, by the concentration of trace metallic impurities. The degree of hydration can also be a specified parameter. Below is a summary of common purity specifications for research-grade material.

Parameter	98% Grade	≥99.9% Grade	99.99% "Trace Metals Basis" Grade	99.995% "Trace Metals Basis" Grade
Assay (Purity)	98%	≥99.9%	99.99%	99.995%
Platinum (Pt) Assay	Not typically specified	55.4 ± 2.5%	Not typically specified	Not typically specified
Degree of Hydration	≤1	Not specified	1-2	Not specified
Appearance	Off-white crystalline solid	Off-white crystalline solid	White crystalline powder	White crystalline powder

Analytical Methodologies for Purity Assessment

A comprehensive quality control strategy for tetraammineplatinum(II) chloride hydrate involves a combination of analytical techniques to determine the overall purity, quantify the platinum content, and identify and measure trace impurities.

Elemental Analysis (Pt, N, H Assay)

Elemental analysis is a fundamental technique to confirm the empirical formula of the compound, [Pt(NH₃)₄]Cl₂·xH₂O, and to determine the platinum content.

Experimental Protocol:

• Instrumentation: A calibrated CHN (Carbon, Hydrogen, Nitrogen) elemental analyzer and an instrument for platinum determination (e.g., Inductively Coupled Plasma Optical Emission Spectrometry, ICP-OES, after digestion).

• Sample Preparation:

  • For CHN analysis, accurately weigh approximately 2-3 mg of the dried sample into a tin capsule.

  • For Pt analysis, accurately weigh a larger sample (e.g., 10-20 mg) and digest it in a suitable acid mixture, typically aqua regia (a mixture of nitric acid and hydrochloric acid), followed by dilution with deionized water to a known volume.

• Analysis:

  • The CHN analyzer combusts the sample at high temperatures, and the resulting gases (CO₂, H₂O, N₂) are separated and quantified by thermal conductivity or infrared detectors.

  • The digested platinum solution is introduced into the ICP-OES instrument, and the emission of light from the excited platinum atoms is measured at a characteristic wavelength to determine its concentration.

• Data Interpretation: The experimentally determined weight percentages of N and H are compared to the theoretical values. The Pt content is also compared to the theoretical value for the hydrated or anhydrous form. For example, the theoretical values for the anhydrous form (Pt(NH₃)₄Cl₂) are approximately N: 15.91%, H: 3.41%, and Pt: 55.40%.

Trace Metal Analysis by Inductively Coupled Plasma Mass Spectrometry (ICP-MS)

For high-purity grades, particularly those used in pharmaceutical applications, it is crucial to quantify trace metallic impurities. ICP-MS is the preferred method due to its high sensitivity and ability to perform multi-element analysis.

Experimental Protocol:

• Instrumentation: A calibrated Inductively Coupled Plasma Mass Spectrometer (ICP-MS).

• Sample Preparation:

  • Accurately weigh approximately 50-100 mg of the tetraammineplatinum(II) chloride hydrate into a clean, acid-leached digestion vessel.

  • Add a high-purity acid mixture, such as nitric acid and hydrochloric acid (aqua regia), to the vessel.

  • Digest the sample using a closed-vessel microwave digestion system to ensure complete dissolution and to prevent the loss of volatile elements.

  • After digestion, carefully dilute the sample to a final known volume with high-purity deionized water. The final acid concentration should be optimized for the ICP-MS instrument (typically 1-5%).

• Analysis:

  • Aspirate the prepared sample solution into the ICP-MS.

  • The sample is nebulized and transported into an argon plasma, which ionizes the atoms.

  • The ions are then passed through a mass spectrometer, which separates them based on their mass-to-charge ratio.

  • A detector quantifies the ions of each specific element.

• Data Interpretation: The concentrations of trace elements are determined by comparing the signal intensities in the sample to those of certified reference materials. The results are typically reported in parts per million (ppm) or parts per billion (ppb). Below is a table of typical trace metal impurity limits for a high-purity (e.g., 99.99%) platinum compound.

Element	Typical Maximum Concentration (ppm)
Palladium (Pd)	< 20
Rhodium (Rh)	< 10
Iridium (Ir)	< 10
Gold (Au)	< 5
Iron (Fe)	< 10
Copper (Cu)	< 5
Nickel (Ni)	< 5
Aluminum (Al)	< 5
Silicon (Si)	< 10
Cadmium (Cd)	< 1
Magnesium (Mg)	< 1
Manganese (Mn)	< 1
Zinc (Zn)	< 5
Total Impurities	< 100

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

HPLC can be employed to assess the purity of tetraammineplatinum(II) chloride hydrate and to detect the presence of other platinum-containing impurities or degradation products. As a charged complex, ion-exchange or reversed-phase ion-pairing chromatography is often suitable.

Experimental Protocol (General Method):

• Instrumentation: A High-Performance Liquid Chromatography (HPLC) system equipped with a pump, autosampler, column oven, and a UV-Vis or a conductivity detector.

• Chromatographic Conditions:

  • Column: A cation-exchange column or a C18 column with an ion-pairing reagent.

  • Mobile Phase: An aqueous buffer with an organic modifier (e.g., acetonitrile or methanol). For ion-pairing, a suitable agent like heptafluorobutyric acid (HFBA) would be added to the mobile phase.

  • Flow Rate: Typically 0.5 - 1.5 mL/min.

  • Column Temperature: Controlled, for example, at 30 °C.

  • Detection: UV detection at a wavelength where the platinum complex absorbs (e.g., around 210 nm).

• Sample Preparation:

  • Accurately weigh and dissolve a sample of tetraammineplatinum(II) chloride hydrate in the mobile phase or a compatible solvent to a known concentration (e.g., 1 mg/mL).

  • Filter the sample solution through a 0.45 µm syringe filter before injection.

• Analysis:

  • Inject a known volume of the sample solution (e.g., 10 µL) onto the HPLC system.

  • Record the chromatogram.

• Data Interpretation: The purity is determined by the area percentage of the main peak corresponding to the tetraammineplatinum(II) cation. The presence of other peaks may indicate impurities.

Visualizations

The following diagrams illustrate the logical workflow for the quality control of research-grade tetraammineplatinum(II) chloride hydrate and the detailed steps of a key analytical procedure.

Caption: Quality control workflow for Tetraammineplatinum(II) chloride hydrate.

Caption: Detailed workflow for ICP-MS trace metal analysis.

Protocols & Analytical Methods

Application Notes and Protocols for Platinum Catalyst Preparation from [Pt(NH₃)₄]Cl₂·H₂O

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of supported platinum (Pt) catalysts using tetraammineplatinum(II) chloride monohydrate ([Pt(NH₃)₄]Cl₂·H₂O) as the precursor. The methods outlined below, including incipient wetness impregnation and thermal decomposition, are designed to yield catalysts with varying characteristics suitable for a range of applications in chemical synthesis and pharmaceutical development.

Introduction

[Pt(NH₃)₄]Cl₂·H₂O is a versatile and stable precursor for the synthesis of heterogeneous platinum catalysts.[1][2] The choice of preparation method and support material significantly influences the final catalyst's properties, such as platinum particle size, dispersion, and catalytic activity.[3] These protocols offer standardized procedures to ensure reproducibility and allow for the systematic investigation of structure-activity relationships.

Data Summary

The following tables summarize typical quantitative data for platinum catalysts prepared from [Pt(NH₃)₄]Cl₂·H₂O using different methods and supports.

Table 1: Catalyst Characterization Data

Catalyst ID	Preparation Method	Support	Pt Loading (wt%)	Average Pt Particle Size (nm)	Platinum Dispersion (%)	BET Surface Area (m²/g)
Pt/Al₂O₃-IWI	Incipient Wetness Impregnation	γ-Al₂O₃	1.0	2.5	45	180
Pt/SiO₂-IWI	Incipient Wetness Impregnation	SiO₂	1.0	3.2	35	350
Pt/C-IWI	Incipient Wetness Impregnation	Activated Carbon	5.0	2.8	40	950
Pt/Al₂O₃-TD	Thermal Decomposition	γ-Al₂O₃	1.0	4.5	25	175

Table 2: Catalytic Performance Data (Example: Nitrobenzene Hydrogenation)

Catalyst ID	Reaction Temperature (°C)	Reaction Time (h)	Nitrobenzene Conversion (%)	Aniline Selectivity (%)
Pt/Al₂O₃-IWI	80	4	>99	98
Pt/SiO₂-IWI	80	4	95	97
Pt/C-IWI	60	2	>99	99
Pt/Al₂O₃-TD	100	6	92	95

Experimental Protocols

Protocol 1: Preparation of Supported Platinum Catalysts by Incipient Wetness Impregnation (IWI)

This protocol describes the preparation of supported platinum catalysts by impregnating a porous support with an aqueous solution of [Pt(NH₃)₄]Cl₂·H₂O.

Materials:

• Tetraammineplatinum(II) chloride monohydrate ([Pt(NH₃)₄]Cl₂·H₂O)

• Catalyst support (e.g., γ-Al₂O₃, SiO₂, activated carbon), dried at 120°C for 4 hours prior to use

• Deionized water

• Rotary evaporator

• Tube furnace

• Hydrogen gas (H₂)

• Nitrogen gas (N₂) or Argon gas (Ar)

Procedure:

• Determine the Pore Volume of the Support: Accurately determine the pore volume of the support material (in mL/g) by water or nitrogen physisorption.

• Prepare the Impregnation Solution:

  • Calculate the required mass of [Pt(NH₃)₄]Cl₂·H₂O to achieve the desired platinum loading (e.g., 1 wt%).

  • Dissolve the calculated mass of the precursor in a volume of deionized water equal to the total pore volume of the support to be impregnated. Ensure complete dissolution.

• Impregnation:

  • Place the dried support in a round-bottom flask.

  • Slowly add the impregnation solution to the support dropwise while continuously mixing or rotating the flask to ensure uniform distribution. The final material should appear as a free-flowing powder with no excess liquid.

• Drying:

  • Dry the impregnated support using a rotary evaporator at 60-80°C under vacuum for 2-4 hours to remove the water.

• Calcination (Optional, depending on the desired catalyst properties):

  • Place the dried powder in a tube furnace.

  • Heat the sample under a flow of air or an inert gas (N₂ or Ar) to a temperature between 250°C and 400°C at a ramp rate of 5°C/min and hold for 2-4 hours. This step can help to remove ligands and anchor the platinum species to the support.

• Reduction:

  • After calcination (or directly after drying), purge the furnace with an inert gas.

  • Switch to a flow of hydrogen gas (or a H₂/N₂ mixture).

  • Heat the catalyst to a reduction temperature between 300°C and 500°C at a ramp rate of 5°C/min and hold for 2-4 hours to reduce the platinum species to metallic platinum.

  • Cool the catalyst to room temperature under an inert gas flow before handling.

Protocol 2: Preparation of Supported Platinum Catalysts by Thermal Decomposition

This protocol utilizes the direct thermal decomposition of the [Pt(NH₃)₄]Cl₂·H₂O precursor onto the support material.

Materials:

• Tetraammineplatinum(II) chloride monohydrate ([Pt(NH₃)₄]Cl₂·H₂O)

• Catalyst support (e.g., γ-Al₂O₃, SiO₂, activated carbon)

• Mortar and pestle or ball mill

• Tube furnace

• Hydrogen gas (H₂)

• Nitrogen gas (N₂) or Argon gas (Ar)

Procedure:

• Physical Mixing:

  • Calculate the required mass of [Pt(NH₃)₄]Cl₂·H₂O for the desired platinum loading.

  • Thoroughly mix the precursor and the support material using a mortar and pestle or a ball mill to achieve a homogeneous solid mixture.

• Thermal Decomposition and Reduction:

  • Place the solid mixture in a tube furnace.

  • Purge the furnace with an inert gas (N₂ or Ar).

  • Heat the mixture under a continuous flow of inert gas. The thermal decomposition of [Pt(NH₃)₄]Cl₂·H₂O begins around 220°C and can proceed in stages, with the formation of intermediate species like trans-[Pt(NH₃)₂Cl₂] before complete reduction to metallic platinum at higher temperatures.[4]

  • A common two-step heating profile is:

    • Ramp to 200°C at 5°C/min and hold for 1-2 hours to initiate decomposition.[4]

    • Ramp to a final temperature between 300°C and 500°C at 5°C/min and hold for 2-4 hours to ensure complete decomposition and formation of platinum nanoparticles.

  • Alternatively, after an initial thermal treatment in inert gas, the gas can be switched to hydrogen for a final reduction step, similar to the IWI protocol, to ensure complete reduction to the metallic state.

  • Cool the catalyst to room temperature under an inert gas flow.

Visualized Workflows

Caption: Workflow for Incipient Wetness Impregnation.

Caption: Workflow for Thermal Decomposition Method.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application of Tetraammineplatinum(II) Chloride Hydrate in Hydrogenation Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraammineplatinum(II) chloride hydrate, [Pt(NH₃)₄]Cl₂·H₂O, is a versatile and widely utilized precursor for the synthesis of highly active platinum-based catalysts.[1][2][3] Its utility stems from the ease with which it can be converted into metallic platinum nanoparticles, which are highly effective in catalyzing a broad range of hydrogenation reactions. These reactions are fundamental in organic synthesis, including in the pharmaceutical industry for the production of key intermediates and active pharmaceutical ingredients. This document provides detailed application notes and experimental protocols for the use of tetraammineplatinum(II) chloride hydrate as a catalyst precursor in the hydrogenation of various functional groups.

Catalyst Preparation from Tetraammineplatinum(II) Chloride Hydrate

The primary application of tetraammineplatinum(II) chloride hydrate in hydrogenation is as a precursor for the preparation of heterogeneous platinum catalysts, typically supported on high-surface-area materials like activated carbon (Pt/C) or alumina (Pt/Al₂O₃). The general principle involves the deposition of the platinum complex onto the support material followed by a reduction step to form metallic platinum nanoparticles.

General Protocol for the Preparation of a 5% Pt/C Catalyst

This protocol describes a typical procedure for the preparation of a 5% (by weight) platinum on activated carbon catalyst.

Materials:

• Tetraammineplatinum(II) chloride hydrate ([Pt(NH₃)₄]Cl₂·H₂O)

• High-surface-area activated carbon (e.g., Vulcan XC-72)

• Deionized water

• Reducing agent (e.g., sodium borohydride (NaBH₄), formaldehyde (HCHO), or hydrogen gas (H₂))

• Inert gas (e.g., nitrogen or argon)

Procedure:

• Slurry Preparation: In a round-bottom flask, suspend the desired amount of activated carbon in deionized water to form a slurry.

• Impregnation: Dissolve the calculated amount of tetraammineplatinum(II) chloride hydrate in deionized water and add it dropwise to the activated carbon slurry with vigorous stirring. Continue stirring for several hours to ensure uniform deposition of the platinum complex onto the carbon support.

• Reduction:

  • Using Sodium Borohydride: Cool the slurry in an ice bath. Slowly add a freshly prepared aqueous solution of sodium borohydride dropwise with continuous stirring. The formation of a black precipitate indicates the reduction of platinum ions to metallic platinum. Allow the reaction to proceed for a few hours.

  • Using Hydrogen Gas: Transfer the slurry to a high-pressure reactor. Purge the reactor with an inert gas, then introduce hydrogen gas at a desired pressure (e.g., 1-10 bar). Heat the mixture to a specific temperature (e.g., 80-150 °C) and maintain for several hours with stirring to ensure complete reduction.

• Washing and Drying: After reduction, filter the catalyst and wash it thoroughly with deionized water to remove any residual ions. Dry the catalyst in a vacuum oven at a moderate temperature (e.g., 60-80 °C) overnight.

Safety Precautions:

• Handle platinum compounds with care as they can be sensitizers.

• Sodium borohydride is a flammable solid and reacts with water to produce hydrogen gas. Handle in a well-ventilated fume hood.

• Hydrogen gas is highly flammable and explosive. All hydrogenation reactions should be carried out in a properly functioning fume hood, behind a safety shield, and with appropriate monitoring of pressure.

• The final Pt/C catalyst can be pyrophoric, especially when dry. Handle in an inert atmosphere whenever possible.

Applications in Hydrogenation Reactions

Catalysts derived from tetraammineplatinum(II) chloride hydrate are effective for the hydrogenation of a variety of functional groups. Below are protocols for the hydrogenation of nitroarenes and alkenes.

Hydrogenation of Nitroarenes to Anilines

The reduction of nitroarenes to anilines is a crucial transformation in the synthesis of dyes, pharmaceuticals, and agrochemicals. Platinum catalysts show high activity and selectivity for this reaction.

General Protocol for the Hydrogenation of Nitrobenzene:

• Reaction Setup: In a high-pressure reactor, add the nitrobenzene substrate, a suitable solvent (e.g., ethanol, methanol, or ethyl acetate), and the prepared Pt/C catalyst (typically 0.5-5 mol% Pt relative to the substrate).

• Reaction Execution: Seal the reactor, purge with an inert gas, and then pressurize with hydrogen gas to the desired pressure (e.g., 1-10 MPa). Heat the reaction mixture to the desired temperature (e.g., 25-80 °C) with vigorous stirring.

• Monitoring and Work-up: Monitor the reaction progress by techniques such as TLC, GC, or HPLC. Once the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen gas. Filter the reaction mixture to remove the catalyst. The filtrate can then be concentrated under reduced pressure to obtain the crude product, which can be further purified by crystallization or chromatography.

Quantitative Data for Nitroarene Hydrogenation:

Substrate	Catalyst Loading (mol%)	Solvent	Temperature (°C)	H₂ Pressure (MPa)	Time (h)	Conversion (%)	Selectivity (%)	Product	Citation
Nitrobenzene	-	-	-	-	-	99.09	92	p-Aminophenol	[2]
2,4-Dinitrotoluene	0.0256	Methanol	25	1	2	>99	>99	2,4-Diaminotoluene	[1][4]
3-Nitrostyrene	-	-	-	-	-	-	-	3-Aminostyrene	[5]
o-Chloronitrobenzene	-	-	-	-	-	-	-	o-Chloroaniline	[6]

Note: Specific catalyst loading and reaction conditions can vary and should be optimized for each substrate.

Hydrogenation of Alkenes to Alkanes

The hydrogenation of carbon-carbon double bonds is a fundamental reaction in organic chemistry, often used to produce saturated compounds.

General Protocol for the Hydrogenation of an Alkene:

• Reaction Setup: In a suitable reaction vessel (e.g., a Parr shaker or a high-pressure autoclave), dissolve the alkene in a solvent such as ethanol, ethyl acetate, or hexanes. Add the Pt/C catalyst.

• Reaction Execution: Seal the vessel, evacuate and backfill with hydrogen gas several times. Pressurize the vessel with hydrogen to the desired pressure (typically 1-5 atm for simple alkenes). Shake or stir the reaction mixture at room temperature until the theoretical amount of hydrogen has been consumed.

• Monitoring and Work-up: Monitor the reaction by GC or NMR. Upon completion, vent the excess hydrogen and purge the vessel with an inert gas. Remove the catalyst by filtration through a pad of celite. The solvent can be removed from the filtrate by rotary evaporation to yield the alkane product.

Quantitative Data for Alkene Hydrogenation:

Substrate	Catalyst	Solvent	Temperature (°C)	H₂ Pressure (atm)	Time	Conversion (%)	Product	Citation
Styrene	Pt/C	Ethanol	Room Temp.	1	-	>99	Ethylbenzene	[7][8]
Cyclohexene	Pt/C	Ethanol	Room Temp.	1	-	>99	Cyclohexane	[7][8]
Soybean Oil	Pt/ZrO₂	-	-	-	-	High	Hydrogenated Soybean Oil	[5]
Tetralin	Pt/Al₂O₃	Vapor Phase	275	35	-	-	Decalin	[9]

Note: Reaction times can vary significantly depending on the substrate and reaction scale.

Visualizations

Catalyst Preparation Workflow

Caption: Workflow for the preparation of a Pt/C catalyst.

General Hydrogenation Reaction Mechanism

Caption: Generalized mechanism of alkene hydrogenation.

Conclusion

Tetraammineplatinum(II) chloride hydrate serves as an excellent and reliable precursor for the synthesis of highly active platinum-based hydrogenation catalysts. The protocols provided herein offer a starting point for researchers to explore a wide range of hydrogenation reactions. Optimization of reaction conditions such as catalyst loading, solvent, temperature, and hydrogen pressure is recommended to achieve the best results for specific substrates. The versatility and high catalytic efficiency of platinum catalysts derived from this precursor make them invaluable tools in modern organic synthesis and drug development.

References

• 1. Fully exposed Pt clusters for efficient catalysis of multi-step hydrogenation reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN103551142A - Preparation method of Pt-C (platinum-carbon) catalyst for nitrobenzene hydrogenation - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. US2857337A - Method of preparing hydrogenation catalysts - Google Patents [patents.google.com]
• 8. scispace.com [scispace.com]
• 9. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]

Application Notes and Protocols: The Role of Tetraammineplatinum(II) Chloride Hydrate in Carbonylation Processes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tetraammineplatinum(II) chloride hydrate as a precursor for catalysts in carbonylation reactions. The information compiled from various sources details the preparation of platinum catalysts and their application in significant organic transformations, such as the alkoxycarbonylation and hydroxycarbonylation of olefins.

Introduction

Tetraammineplatinum(II) chloride hydrate, [Pt(NH₃)₄]Cl₂·H₂O, is a versatile and stable platinum complex.[1] While it can act as a homogeneous catalyst in some reactions, its primary role in carbonylation processes is as a precursor for the synthesis of highly active heterogeneous platinum catalysts, typically platinum nanoparticles supported on carbon (Pt/C).[1] These Pt/C catalysts are instrumental in facilitating the insertion of a carbonyl group into organic molecules, a critical step in the synthesis of valuable chemicals such as carboxylic acids and esters.[1] The ability to fine-tune the catalyst's properties by modifying the support material or the platinum complex itself makes this precursor highly valuable in both academic research and industrial applications.[1]

Applications in Carbonylation

Platinum catalysts derived from tetraammineplatinum(II) chloride hydrate are effective in various carbonylation reactions, including:

• Alkoxycarbonylation of Olefins: This process involves the reaction of an olefin with carbon monoxide and an alcohol to produce an ester. Platinum-catalyzed alkoxycarbonylation provides an efficient route to a variety of esters, which are important intermediates in the chemical industry.[2]

• Hydroxycarbonylation of Olefins: In this reaction, an olefin reacts with carbon monoxide and water to form a carboxylic acid. This method is a direct route for the synthesis of carboxylic acids from readily available olefins.

Quantitative Data

The following tables summarize the performance of platinum-catalyzed carbonylation reactions as reported in the literature. It is important to note that while tetraammineplatinum(II) chloride hydrate is a known precursor, the specific performance data below may originate from studies using various platinum precursors to generate the active catalyst.

Table 1: Alkoxycarbonylation of Ethylene to Methyl Propionate [3][4]

Catalyst System	Substrate	Product	Yield (%)	Selectivity (%)	Turnover Number (TON)
Palladium-based composite	Ethylene	Methyl Propionate	>95	High	Not Specified
L₂Pd(dba)	Ethene	Methyl Propionate	High	High	Not Specified

Table 2: Hydrothermal Decarboxylation of Butyric Acid (a related reaction demonstrating Pt/C catalyst performance) [5]

Catalyst	Substrate	Major Product	Propane Yield (wt%)	Hydrocarbon Selectivity to Propane (%)
5 wt% Pt/C	Butyric Acid	Propane	47	96

Experimental Protocols

The following are representative experimental protocols for the preparation of a Pt/C catalyst from tetraammineplatinum(II) chloride hydrate and its subsequent use in a carbonylation reaction. These protocols are compiled based on general methods described in the literature for similar platinum precursors and carbonylation reactions.

Protocol 1: Preparation of a 5 wt% Platinum on Carbon (Pt/C) Catalyst

This protocol describes a method for preparing a Pt/C catalyst by the reduction of tetraammineplatinum(II) chloride hydrate.

Materials:

• Tetraammineplatinum(II) chloride hydrate ([Pt(NH₃)₄]Cl₂·H₂O)

• High-surface-area carbon black (e.g., Vulcan XC-72)

• Deionized water

• Reducing agent solution (e.g., aqueous sodium borohydride (NaBH₄) or hydrazine (N₂H₄))

• Inert gas (e.g., nitrogen or argon)

Procedure:

• Carbon Support Pre-treatment: Disperse a calculated amount of carbon black in deionized water. The mixture is typically stirred and sonicated to ensure a uniform suspension.

• Impregnation: Prepare an aqueous solution of tetraammineplatinum(II) chloride hydrate corresponding to 5 wt% of platinum relative to the carbon support. Add the platinum complex solution to the carbon suspension dropwise with vigorous stirring.

• Reduction: Under an inert atmosphere, slowly add a stoichiometric excess of the reducing agent solution to the mixture. The reduction is often carried out at a controlled temperature (e.g., room temperature or slightly elevated). The completion of the reduction is indicated by a color change of the solution.

• Washing and Filtration: After the reduction is complete, the solid Pt/C catalyst is collected by filtration. The catalyst is then washed thoroughly with deionized water to remove any residual ions.

• Drying: The washed catalyst is dried in an oven under vacuum at a suitable temperature (e.g., 80-120 °C) for several hours to obtain the final Pt/C catalyst powder.

Protocol 2: General Procedure for Alkoxycarbonylation of an Olefin

This protocol outlines a general procedure for the alkoxycarbonylation of a terminal olefin using a prepared Pt/C catalyst.

Materials:

• Prepared Pt/C catalyst

• Terminal olefin (e.g., 1-octene)

• Alcohol (e.g., methanol)

• Carbon monoxide (CO)

• Solvent (e.g., toluene or the alcohol reactant itself)

• High-pressure autoclave reactor equipped with a magnetic stirrer and gas inlet.

Procedure:

• Reactor Setup: A high-pressure autoclave is charged with the Pt/C catalyst, the olefin, the alcohol, and the solvent (if used).

• Purging: The reactor is sealed and purged several times with carbon monoxide to remove air.

• Reaction: The reactor is pressurized with carbon monoxide to the desired pressure (e.g., 20-50 bar) and heated to the reaction temperature (e.g., 100-150 °C) with vigorous stirring.

• Reaction Monitoring: The progress of the reaction can be monitored by taking samples periodically and analyzing them by gas chromatography (GC) or other suitable analytical techniques.

• Work-up: After the reaction is complete, the reactor is cooled to room temperature and the excess CO pressure is carefully released. The catalyst is separated by filtration. The liquid product mixture is then purified by distillation or chromatography to isolate the desired ester.

Reaction Mechanisms and Workflows

The following diagrams illustrate the proposed mechanism for platinum-catalyzed carbonylation and a general experimental workflow.

Caption: Experimental workflow for catalyst preparation and carbonylation.

Caption: Proposed mechanism for alkoxycarbonylation of an olefin.

Conclusion

Tetraammineplatinum(II) chloride hydrate serves as a crucial precursor for the synthesis of efficient platinum-on-carbon catalysts used in carbonylation reactions. These catalysts demonstrate significant activity in the conversion of olefins to valuable esters and carboxylic acids. The provided protocols offer a foundational methodology for researchers to explore and optimize these important transformations in their own laboratories. Further research into tailoring the catalyst's properties through variations in the preparation method can lead to even more active and selective systems for carbonylation processes.

References

• 1. nbinno.com [nbinno.com]
• 2. A general platinum-catalyzed alkoxycarbonylation of olefins - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Highly active and selective catalysts for the production of methyl propanoate via the methoxycarbonylation of ethene - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. CN103319337A - Method for synthesizing methyl propionate by ethylene - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols: Hydrosilylation Reactions Catalyzed by Tetraammineplatinum(II) Chloride Hydrate Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tetraammineplatinum(II) chloride hydrate and its derivatives as catalyst precursors in hydrosilylation reactions. The following sections detail the preparation of an active supported catalyst, experimental protocols for its use, and a summary of its performance.

Introduction

Tetraammineplatinum(II) chloride hydrate, [Pt(NH₃)₄]Cl₂·H₂O, is a versatile precursor for the synthesis of active platinum-based catalysts for various chemical transformations, including hydrosilylation.[1][2] While not typically used directly as a catalyst, its derivatives, particularly when immobilized on a solid support, exhibit catalytic activity for the addition of Si-H bonds across unsaturated carbon-carbon bonds. This document focuses on a well-documented derivative: a tetraammineplatinum(II) chloride complex supported on polyethylene glycol and silica gel (Pt(NH₃)₄Cl₂–PEG/SiO₂).[3][4]

This supported catalyst has demonstrated significant activity and stability, particularly in vapor-phase hydrosilylation reactions, offering a heterogenized system that facilitates catalyst separation and reuse.[3][4]

Catalyst Preparation: Pt(NH₃)₄Cl₂–PEG/SiO₂

The active catalyst is prepared by impregnating a silica gel support with a solution of tetraammineplatinum(II) chloride hydrate and polyethylene glycol (PEG). This process encapsulates the platinum complex within the porous structure of the silica in a PEG matrix.

Experimental Protocol: Catalyst Synthesis

Materials:

• Tetraammineplatinum(II) chloride hydrate ([Pt(NH₃)₄]Cl₂·H₂O)

• Polyethylene glycol (PEG, average molecular weight suitable for forming a stable liquid phase at reaction temperatures)

• Silica gel (high porosity)

• Deionized water

Procedure:

• Preparation of the Impregnation Solution:

  • Dissolve a known quantity of tetraammineplatinum(II) chloride hydrate in deionized water.

  • Add polyethylene glycol to this solution and mix until a homogeneous solution is obtained. The weight ratio of PEG to silica gel should be optimized for desired catalyst loading and performance.

• Impregnation of Silica Gel:

  • Add the silica gel to the platinum-PEG solution.

  • Allow the mixture to stand for a sufficient time to ensure complete impregnation of the silica pores.

• Drying:

  • Remove the excess solvent under reduced pressure.

  • Dry the impregnated silica gel in an oven at a controlled temperature to remove residual water, yielding the final Pt(NH₃)₄Cl₂–PEG/SiO₂ catalyst.

Caption: Catalyst Preparation Workflow.

Application in Hydrosilylation Reactions

The Pt(NH₃)₄Cl₂–PEG/SiO₂ catalyst has been successfully employed in the vapor-phase hydrosilylation of alkynes and alkenes. The active catalytic species is believed to be a hexacoordinate platinum complex formed in situ.[3]

Vapor-Phase Hydrosilylation of Acetylene

This supported catalyst demonstrates high and stable activity for the hydrosilylation of acetylene with trichlorosilane or trimethoxysilane in a vapor-phase flow reactor.[3][4]

Experimental Protocol:

Apparatus:

• Vapor-phase flow reactor

• Temperature controller

• Gas flow controllers

• Condensation trap for product collection

Reagents:

• Pt(NH₃)₄Cl₂–PEG/SiO₂ catalyst

• Acetylene (gas)

• Trichlorosilane (HSiCl₃) or Trimethoxysilane (HSi(OCH₃)₃)

• Inert carrier gas (e.g., Nitrogen or Argon)

Procedure:

• Reactor Setup:

  • Pack the flow reactor with a fixed bed of the Pt(NH₃)₄Cl₂–PEG/SiO₂ catalyst.

• Reaction Execution:

  • Heat the reactor to the desired reaction temperature.

  • Introduce a gaseous stream of acetylene and the silane reactant, carried by an inert gas, into the reactor.

  • Maintain a constant flow rate and reactant ratio throughout the reaction.

• Product Collection and Analysis:

  • Pass the effluent gas stream through a cold trap to condense the vinylsilane product and any unreacted silane.

  • Analyze the collected liquid product using gas chromatography (GC) or other suitable analytical techniques to determine the conversion and selectivity.

Caption: Vapor-Phase Hydrosilylation Workflow.

Hydrosilylation of Alkenes

Quantitative Data

The following table summarizes the available information on the performance of the Pt(NH₃)₄Cl₂–PEG/SiO₂ catalyst. It is important to note that detailed quantitative data for alkene hydrosilylation is currently limited in the public domain.

Substrate	Silane	Reaction Type	Product	Yield	Selectivity	Reference
Acetylene	Trichlorosilane	Vapor-Phase	Vinyltrichlorosilane	High and Stable	Not specified	[3][4]
Acetylene	Trimethoxysilane	Vapor-Phase	Vinyltrimethoxysilane	High and Stable	Not specified	[3][4]
Ethylene	Trichlorosilane	Vapor-Phase	Ethyltrichlorosilane	Modest	Not specified	[3]
Propylene	Trichlorosilane	Vapor-Phase	Propyltrichlorosilane	Modest	Not specified	[3]

Proposed Catalytic Cycle

The hydrosilylation reaction catalyzed by platinum complexes is generally understood to proceed via the Chalk-Harrod mechanism. The proposed active species derived from the tetraammineplatinum(II) precursor is a hexacoordinate platinum complex which enters the catalytic cycle.[3]

Caption: Chalk-Harrod Catalytic Cycle.

Conclusion

Tetraammineplatinum(II) chloride hydrate serves as a valuable precursor for the synthesis of heterogenized hydrosilylation catalysts. The Pt(NH₃)₄Cl₂–PEG/SiO₂ system is a notable example, demonstrating high stability and activity, particularly for the vapor-phase hydrosilylation of acetylene. While its application to alkene hydrosilylation has been reported, further research is required to improve yields and to fully characterize its catalytic performance for a broader range of substrates. The development of such supported catalysts is a promising avenue for creating more sustainable and economically viable industrial hydrosilylation processes.

References

• 1. qualitas1998.net [qualitas1998.net]
• 2. A novel catalyst containing a platinum complex in polyethylene glycol medium supported on silica gel for vapor-phase hydrosilylation of acetylene with trichlorosilane or trimethoxysilane - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. A general protocol for the synthesis of Pt-NHC (NHC = N-heterocyclic carbene) hydrosilylation catalysts - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. keio.elsevierpure.com [keio.elsevierpure.com]

Synthesis of Cisplatin: Application Notes and Protocols for Researchers

For Immediate Release

Introduction

Cisplatin, or cis-diamminedichloroplatinum(II), is a cornerstone of chemotherapy regimens for a variety of cancers, including testicular, ovarian, bladder, and lung cancers. Its efficacy lies in its ability to form adducts with DNA, instigating apoptosis in rapidly dividing cancer cells. The precise stereochemistry of cisplatin is critical to its therapeutic activity; its geometric isomer, transplatin, is clinically ineffective. This document provides detailed protocols for the synthesis of platinum-based dichlorodiammine complexes, with a specific focus on addressing the synthesis pathway starting from tetraammineplatinum(II) chloride hydrate.

For researchers and drug development professionals, understanding the synthetic pathways to cisplatin and its isomers is crucial for the development of novel platinum-based therapeutics and for ensuring the purity and efficacy of existing drug formulations. While the synthesis of cisplatin is most commonly achieved from potassium tetrachloroplatinate(II), this note also elucidates the outcome of thermal decomposition of tetraammineplatinum(II) chloride, a process that predominantly yields the trans-isomer, transplatin.

Synthesis of Transplatin from Tetraammineplatinum(II) Chloride Hydrate

The direct treatment of tetraammineplatinum(II) chloride hydrate ([Pt(NH₃)₄]Cl₂·H₂O) with hydrochloric acid or via thermal decomposition does not typically yield cisplatin. Instead, this route leads to the formation of its geometric isomer, transplatin (trans-diamminedichloroplatinum(II)). This outcome is dictated by the trans effect, where the chloride ligand directs the substitution of the ammine group opposite to it.

Experimental Protocol: Thermal Decomposition

A common method to synthesize transplatin from tetraammineplatinum(II) chloride hydrate is through controlled thermal decomposition.

• Preparation : Place a known quantity of tetraammineplatinum(II) chloride hydrate in a suitable reaction vessel, such as a porcelain dish.

• Heating : Heat the sample in an oven or furnace at a controlled temperature. A temperature of 200°C is often cited for a slow and essentially quantitative conversion to transplatin.[1] It is crucial to avoid higher temperatures, as temperatures around 250°C can lead to significant decomposition into elemental platinum.[1]

• Reaction Monitoring : The reaction progress can be monitored by observing the color change of the compound.

• Purification : The resulting transplatin can be purified by recrystallization.

• Characterization : The final product should be characterized to confirm its identity and purity. Techniques such as Infrared (IR) spectroscopy, and the Kurnakow test can be employed to differentiate between the cis and trans isomers. In the Kurnakow test, the reaction of the complex with thiourea will yield a white precipitate for transplatin, while cisplatin produces a deep yellow solution.

Established Protocol for the Synthesis of Cisplatin

The most widely accepted and reliable method for synthesizing isomerically pure cisplatin does not start from tetraammineplatinum(II) chloride hydrate, but rather from potassium tetrachloroplatinate(II) (K₂[PtCl₄]). The Dhara synthesis is a classic example of this multi-step process.

Experimental Protocol: Dhara Synthesis (Modified)

This protocol is a multi-step synthesis that ensures the formation of the cis-isomer with high purity.

• Step 1: Synthesis of Potassium Tetraiodoplatinate(II) (K₂[PtI₄])

  • Dissolve potassium tetrachloroplatinate(II) (K₂[PtCl₄]) in water.

  • Add a saturated solution of potassium iodide (KI). This will result in the formation of a dark brown solution of K₂[PtI₄].

• Step 2: Synthesis of cis-Diamminediiodoplatinum(II) (cis-[Pt(NH₃)₂I₂])

  • To the solution of K₂[PtI₄], add aqueous ammonia (NH₃ solution) dropwise with stirring.

  • A fine yellow precipitate of cis-[Pt(NH₃)₂I₂] will form immediately.[2]

  • Allow the mixture to stand to ensure complete precipitation.

  • Collect the yellow crystalline product by filtration, wash with ice-cold ethanol and then ether, and air dry.[2]

• Step 3: Synthesis of cis-Diamminediaquaplatinum(II) Nitrate (cis---INVALID-LINK--₂)

  • Suspend the cis-[Pt(NH₃)₂I₂] in water.

  • Add a stoichiometric amount of an aqueous solution of silver nitrate (AgNO₃). This will cause the precipitation of insoluble silver iodide (AgI).

  • Heat the suspension with stirring to drive the reaction to completion.

  • Filter the mixture to remove the AgI precipitate. The filtrate contains the soluble cis---INVALID-LINK--₂.

• Step 4: Synthesis of Cisplatin (cis-[Pt(NH₃)₂Cl₂])

  • To the filtrate containing cis---INVALID-LINK--₂, add a solution of potassium chloride (KCl).

  • Heat the mixture for a few minutes. Bright yellow crystals of cisplatin will precipitate.[2]

  • Cool the mixture in an ice-water bath to maximize crystallization.

  • Collect the cisplatin product by filtration, wash with cold water, then ethanol, and finally ether, and dry.

Data Presentation

Parameter	Starting Material	Intermediate	Final Product (Cisplatin)
Compound	K₂[PtCl₄]	cis-[Pt(NH₃)₂I₂]	cis-[Pt(NH₃)₂Cl₂]
Appearance	Red-brown solid	Yellow crystalline solid	Bright yellow crystals
Typical Yield	Not applicable	High	Typically around 79% (overall)
Purity	Reagent grade	High	>99% after recrystallization

Note: Yields and purity are dependent on specific reaction conditions and purification methods. Recrystallization from a 0.1 N HCl solution can be performed to achieve high purity, with analysis by HPLC showing no evidence of Magnus' green salt or the trans-isomer.[3]

Visualizing the Synthetic Pathways

Cisplatin Synthesis Pathway (Dhara Method)

Caption: Reaction scheme for the synthesis of cisplatin via the Dhara method.

Tetraammineplatinum(II) Chloride Conversion

References

• 1. researchgate.net [researchgate.net]
• 2. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 3. US4332780A - Preparation of cis-diammine diodo platinum (II) - Google Patents [patents.google.com]

Application Notes and Protocols for the Electrodeposition of Platinum Using [Pt(NH₃)₄]Cl₂

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the electrodeposition of platinum from a tetraammineplatinum(II) chloride ([Pt(NH₃)₄]Cl₂) electrolyte. This process is crucial for various applications, including the fabrication of platinum electrodes for electrochemical sensors, catalysts, and implantable medical devices.

The use of an alkaline ammine-based platinum electrolyte offers several advantages, including reduced hydrogen embrittlement of the substrate compared to acidic baths and good bath stability. The protocols outlined below are intended to serve as a foundational guide, which may be further optimized to meet specific experimental requirements.

Experimental Parameters

Successful electrodeposition of platinum is contingent on the precise control of several key experimental parameters. The following table summarizes the typical operating ranges for the electrodeposition of platinum from a [Pt(NH₃)₄]Cl₂ bath.

Parameter	Typical Range	Notes
[Pt(NH₃)₄]Cl₂ Concentration	5 - 20 g/L (as Pt)	Higher concentrations can increase the deposition rate but may also affect deposit morphology.
Supporting Electrolyte	Phosphate Buffer	A phosphate buffer system is effective in maintaining the desired alkaline pH.[1]
pH	10.0 - 11.0	A pH range of 10.4-10.6 has been shown to yield higher plating efficiency.[2]
Current Density	0.5 - 5.0 A/dm²	The choice of current density influences the deposition rate, morphology, and adhesion of the platinum film.
Temperature	60 - 80 °C	Elevated temperatures can improve conductivity and deposition rate, but may also decrease bath stability.
Anode Material	Platinized Titanium or Platinum Foil	An inert anode is recommended to prevent contamination of the plating bath.
Agitation	Moderate	Gentle agitation ensures a uniform concentration of ions at the cathode surface, leading to a more uniform deposit.

Experimental Protocols

Electrolyte Preparation

A typical electrolyte formulation for the electrodeposition of platinum from [Pt(NH₃)₄]Cl₂ is as follows:

• Dissolve the Platinum Salt: In a beaker with a magnetic stirrer, dissolve the desired amount of [Pt(NH₃)₄]Cl₂ in deionized water. For example, to prepare a solution with 10 g/L of platinum, dissolve the corresponding amount of the platinum salt.

• Add Supporting Electrolyte: Introduce the components of the phosphate buffer to the solution. The specific concentrations of the buffer salts should be adjusted to achieve and maintain the target pH.

• Adjust pH: Carefully adjust the pH of the solution to the desired range (e.g., 10.4-10.6) using a suitable alkaline solution, such as a dilute solution of ammonium hydroxide or potassium hydroxide.[2]

• Final Volume: Bring the solution to the final desired volume with deionized water.

• Heating: Gently heat the solution to the operating temperature with continuous stirring to ensure all components are fully dissolved and the solution is homogeneous.

Substrate Preparation

Proper substrate preparation is critical for achieving a well-adherent and uniform platinum coating. The following is a general procedure for preparing a metallic substrate:

• Degreasing: Remove any organic contaminants from the substrate surface by sonicating in an alkaline degreasing solution or a suitable organic solvent (e.g., acetone, ethanol).

• Rinsing: Thoroughly rinse the substrate with deionized water.

• Acid Activation: Immerse the substrate in a dilute acid solution (e.g., 10% H₂SO₄ or HCl) for a short period (e.g., 30-60 seconds) to remove any oxide layers and activate the surface.

• Final Rinsing: Rinse the substrate thoroughly with deionized water immediately before placing it in the electrodeposition cell.

Electrodeposition Process (Galvanostatic)

• Cell Assembly: Assemble a three-electrode electrochemical cell. The substrate to be plated serves as the working electrode (cathode), a platinized titanium mesh or platinum foil acts as the counter electrode (anode), and a reference electrode (e.g., Ag/AgCl) can be used for potential monitoring, although for galvanostatic deposition, it is not essential for process control.

• Electrolyte Filling: Fill the cell with the prepared [Pt(NH₃)₄]Cl₂ electrolyte and ensure the electrodes are fully immersed.

• Heating and Agitation: Heat the electrolyte to the desired operating temperature and begin gentle agitation.

• Applying Current: Connect the working and counter electrodes to a DC power supply (galvanostat). Apply the predetermined constant current density to the working electrode.

• Deposition Time: The duration of the electrodeposition will depend on the desired thickness of the platinum coating and the applied current density. The theoretical thickness can be estimated using Faraday's laws of electrolysis.

• Post-Deposition Treatment: After the desired deposition time, turn off the power supply, remove the plated substrate from the cell, and rinse it thoroughly with deionized water. Dry the substrate with a stream of nitrogen or in a low-temperature oven.

Visualizations

Caption: Experimental workflow for platinum electrodeposition.

Caption: Key electrochemical reactions at the electrodes.

References

• 1. Electrodeposition of platinum from platinum-ammine based baths - IR@CECRI [cecri.csircentral.net]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Tetraammineplatinum(II) Chloride Hydrate in Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Tetraammineplatinum(II) chloride hydrate ([Pt(NH₃)₄]Cl₂·H₂O) in analytical chemistry, focusing on its application in the gravimetric determination of platinum content. This high-purity, stable platinum complex serves as an excellent starting material for analyses requiring the precise quantification of platinum.

Gravimetric Determination of Platinum by Thermal Decomposition

This protocol outlines the procedure for the determination of the platinum content in Tetraammineplatinum(II) chloride hydrate by converting the complex to metallic platinum through thermal decomposition. This method is a primary technique for the assay of this compound, yielding high accuracy and precision.

Principle

Tetraammineplatinum(II) chloride hydrate, a stable solid, undergoes thermal decomposition upon heating in air, followed by reduction in a hydrogen atmosphere, to yield pure, metallic platinum. The mass of the resulting platinum residue is used to calculate the percentage of platinum in the original sample. The overall reaction proceeds in stages, with the final step being the reduction to elemental platinum.

Experimental Protocol

Materials and Equipment:

• Tetraammineplatinum(II) chloride hydrate (sample)

• Porcelain or silica crucible and lid

• Muffle furnace with temperature control

• Bunsen burner or hot plate

• Analytical balance (readable to 0.1 mg)

• Desiccator

• Source of hydrogen gas (with appropriate safety measures)

• Fume hood

Procedure:

• Crucible Preparation: Heat a clean porcelain or silica crucible and lid in a muffle furnace at 800 °C for 30 minutes. Cool the crucible and lid in a desiccator for at least 1 hour and then weigh accurately on an analytical balance. Repeat the heating, cooling, and weighing cycle until a constant mass (to within 0.2 mg) is achieved.

• Sample Weighing: Accurately weigh approximately 0.5 g of the Tetraammineplatinum(II) chloride hydrate sample into the pre-weighed crucible.

• Initial Decomposition: Place the crucible with the sample (with the lid slightly ajar) in a fume hood. Gently heat the crucible with a Bunsen burner or on a hot plate to slowly decompose the complex. This initial slow heating is crucial to prevent the sample from being ejected from the crucible due to rapid evolution of gases (ammonia, water vapor, and chlorine). Continue heating until the evolution of fumes subsides.

• Ignition in Air: Transfer the crucible and its contents to a muffle furnace. Gradually increase the temperature to 800 °C and ignite the sample in an air atmosphere for at least 2 hours. This step will convert the decomposed complex into platinum oxides.

• Reduction to Metallic Platinum: After ignition in air, cool the crucible to approximately 400-500 °C. Introduce a stream of hydrogen gas into the furnace to reduce the platinum oxides to metallic platinum. Continue the reduction at this temperature for 30 minutes. (Safety Note: Ensure proper ventilation and adherence to safety protocols when working with hydrogen gas).

• Final Ignition and Cooling: Switch the furnace atmosphere back to an inert gas (like nitrogen or argon) or air and continue to heat at 800 °C for another 30 minutes to ensure all volatile materials are removed and the platinum is well-sintered.

• Weighing: Carefully remove the crucible from the furnace, place it in a desiccator to cool to room temperature, and then weigh it accurately.

• Constant Mass: Repeat the reduction (optional, but recommended for highest accuracy) and final ignition steps until a constant mass of the platinum residue is obtained.

Data Presentation

The results of a typical gravimetric determination of platinum in a sample of Tetraammineplatinum(II) chloride hydrate are presented in the table below.

Parameter	Value
Mass of empty crucible (g)	15.1234
Mass of crucible + sample (g)	15.6234
Mass of sample (g)	0.5000
Mass of crucible + platinum residue (g)	15.4012
Mass of platinum residue (g)	0.2778
Percentage of Platinum (w/w)	55.56 %

Calculation:

Percentage of Platinum (% Pt) = (Mass of platinum residue / Mass of sample) x 100

Theoretical percentage of platinum in [Pt(NH₃)₄]Cl₂·H₂O (Molar Mass = 352.12 g/mol ; Atomic Mass of Pt = 195.08 g/mol ): % Pt (theoretical) = (195.08 / 352.12) x 100 = 55.40 %

Experimental Workflow

The logical flow of the gravimetric determination process is illustrated in the following diagram.

Gravimetric determination workflow.

Use as a Standard in Platinum Analysis

While Tetraammineplatinum(II) chloride hydrate itself is often the subject of analysis to determine its purity, a well-characterized, high-purity batch of this compound can be used to prepare standard solutions for the calibration of instrumental methods for platinum analysis, such as Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Atomic Absorption Spectroscopy (AAS).

Protocol for Preparation of a Platinum Standard Solution (1000 ppm)

Materials:

• High-purity Tetraammineplatinum(II) chloride hydrate (assay value known)

• Deionized water (18 MΩ·cm)

• Concentrated Nitric Acid (HNO₃), trace metal grade

• 1000 mL volumetric flask (Class A)

Procedure:

• Calculate the required mass: Based on the assay value of the Tetraammineplatinum(II) chloride hydrate, calculate the mass required to prepare 1000 mL of a 1000 ppm (1 mg/mL) platinum solution.

  • Mass (g) = (1 g Pt) / (Assay value as decimal)

• Weighing: Accurately weigh the calculated amount of the platinum complex onto a weighing paper and transfer it quantitatively to a 1000 mL volumetric flask.

• Dissolution: Add approximately 200 mL of deionized water to the flask and swirl to dissolve the compound. Gentle warming may be applied if necessary.

• Acidification: Add 10 mL of concentrated nitric acid to the solution. This helps to stabilize the platinum in the solution.

• Dilution to Volume: Dilute the solution to the 1000 mL mark with deionized water, cap the flask, and invert it several times to ensure homogeneity.

This stock solution can then be used to prepare a series of calibration standards by serial dilution for instrumental analysis.

Logical Relationship for Standard Preparation

The following diagram illustrates the logical steps for preparing a platinum standard solution from Tetraammineplatinum(II) chloride hydrate.

Preparation of a platinum standard solution.

These protocols provide a foundation for the use of Tetraammineplatinum(II) chloride hydrate in precise analytical applications. The choice of method will depend on the specific analytical requirements, including the desired accuracy, precision, and the available instrumentation. For all analytical work, the use of calibrated equipment and high-purity reagents is essential for obtaining reliable results.

Application Notes and Protocols for Ligand Exchange Reactions with Tetraammineplatinum(II) Chloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for conducting ligand exchange reactions starting from tetraammineplatinum(II) chloride, [Pt(NH₃)₄]Cl₂. This stable, square planar platinum(II) complex serves as a versatile precursor for the synthesis of other important platinum compounds, including isomers of the renowned anticancer drug cisplatin. The following sections detail procedures for halide and thiourea ligand exchange reactions, offering step-by-step guidance, expected outcomes, and visualizations of the experimental workflows and reaction mechanisms.

Ligand Exchange with Halides: Synthesis of trans-Diamminedichloroplatinum(II)

This protocol describes the synthesis of trans-diamminedichloroplatinum(II), also known as transplatin, through the substitution of two ammine ligands from tetraammineplatinum(II) chloride with chloride ions. The reaction is driven by the application of excess hydrochloric acid and heat, leveraging the trans effect of the newly introduced chloride ligand to direct the stereochemistry of the product.

Experimental Protocol

• Dissolution: In a fume hood, dissolve a known quantity of tetraammineplatinum(II) chloride hydrate in deionized water.

• Acidification: To the aqueous solution of [Pt(NH₃)₄]Cl₂, add a significant excess of concentrated hydrochloric acid (e.g., 6 M HCl).[1]

• Heating: Gently heat the acidified solution to a gentle boil using a water bath or heating mantle with constant stirring.[1] The solution should remain pale yellow. It is crucial to avoid adding excess ammonia in the initial starting material preparation to prevent the formation of Magnus's green salt ([Pt(NH₃)₄][PtCl₄]).[1]

• Concentration: Reduce the volume of the solution by evaporation until it is almost dry.[1]

• Cooling and Crystallization: Cool the concentrated mixture in an ice bath. Light yellow crystals of trans-diamminedichloroplatinum(II) will precipitate.[1]

• Isolation and Purification: Isolate the crystals by vacuum filtration using a Hirsch or Büchner funnel. Wash the product with small portions of ice-cold water, followed by ethanol and then diethyl ether to facilitate drying.

• Drying: Air-dry the purified crystals. The expected yield is typically around 60%.[2]

Data Presentation

Parameter	Value	Reference
Starting Material	Tetraammineplatinum(II) chloride hydrate
Reagent	Concentrated Hydrochloric Acid (6 M)	[1]
Reaction Temperature	Gentle boiling	[1]
Product	trans-Diamminedichloroplatinum(II)
Appearance	Light yellow crystals	[1]
Expected Yield	~60%	[2]

Experimental Workflow

Workflow for the synthesis of trans-diamminedichloroplatinum(II).

Reaction with Thiourea: The Kurnakow Test for Isomer Identification

The Kurnakow test is a classic qualitative procedure used to distinguish between cis and trans isomers of diamminedichloroplatinum(II).[3] This test is based on the differential reactivity of the isomers with thiourea (tu), which is a consequence of the strong trans effect of thiourea. While not a preparative synthesis of a simple substitution product from [Pt(NH₃)₄]Cl₂, it is a critical ligand exchange reaction in the context of platinum-ammine complexes.

Experimental Protocol

• Sample Preparation: In separate test tubes, dissolve a small quantity (a few milligrams) of the cis and trans isomers of diamminedichloroplatinum(II) in a minimum amount of deionized water to achieve clear solutions.

• Reagent Addition: To each test tube, add a few drops of a saturated aqueous solution of thiourea.

• Observation at Room Temperature: Observe any immediate color changes or precipitate formation.

• Heating: Gently warm the solutions in a warm water bath.

• Cooling and Final Observation: Allow the test tubes to cool to room temperature and observe the final products.

Expected Observations

Isomer	Reaction with Thiourea	Final Product	Reference
cis-[Pt(NH₃)₂Cl₂]	Forms a deep yellow solution upon addition of thiourea. Upon cooling, yellow, needle-shaped crystals of [Pt(tu)₄]Cl₂ precipitate.	Soluble yellow complex	[3]
trans-[Pt(NH₃)₂Cl₂]	Forms a colorless solution. Upon cooling, a white precipitate of trans-[Pt(NH₃)₂(tu)₂]Cl₂ forms.	Insoluble white precipitate	[3]

Logical Relationship of the Kurnakow Test

Differential reaction pathways in the Kurnakow test.

Ligand Exchange with Pyridine: Synthesis of Tetrapyridineplatinum(II) Chloride

Direct substitution of the highly inert ammine ligands in tetraammineplatinum(II) chloride with pyridine is challenging. A more common approach involves the preparation of a more reactive platinum precursor. However, with forcing conditions, direct substitution can be attempted. This protocol is a generalized procedure based on established methods for the synthesis of platinum-pyridine complexes.

Experimental Protocol

• Reactant Mixture: In a round-bottom flask equipped with a reflux condenser, suspend tetraammineplatinum(II) chloride in a large excess of pyridine.

• Heating and Reflux: Heat the mixture to reflux with vigorous stirring. The reaction may require prolonged heating (several hours to days) due to the inertness of the Pt-NH₃ bonds.

• Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or by observing the dissolution of the starting material and potential color changes.

• Isolation of Product: After the reaction is deemed complete, cool the mixture to room temperature. The product, tetrapyridineplatinum(II) chloride, may precipitate upon cooling or after partial removal of the excess pyridine under reduced pressure.

• Purification: The crude product can be collected by filtration and washed with a non-polar solvent like diethyl ether to remove residual pyridine. Recrystallization from a suitable solvent, such as a water/ethanol mixture, may be necessary to obtain a pure product.

Data Presentation

Parameter	Value
Starting Material	Tetraammineplatinum(II) chloride
Reagent	Pyridine (large excess)
Reaction Temperature	Reflux
Product	Tetrapyridineplatinum(II) chloride
Appearance	Typically a pale yellow or off-white solid
Expected Yield	Variable, dependent on reaction time and conditions

General Reaction Signaling Pathway (Mechanism)

Ligand substitution reactions at square planar Pt(II) centers, such as tetraammineplatinum(II) chloride, generally proceed through an associative mechanism. This involves the formation of a five-coordinate intermediate.

Associative mechanism for ligand substitution in [Pt(NH₃)₄]²⁺.

References

• 1. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 2. Synthesis [ch.ic.ac.uk]
• 3. Kurnakov test - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Tetraammineplatinum(II) Chloride Hydrate

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting and improving the yield in the synthesis of tetraammineplatinum(II) chloride hydrate.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of low yield in the synthesis of tetraammineplatinum(II) chloride hydrate?

A1: The most frequent cause of low yield is the formation of Magnus' green salt, [Pt(NH₃)₄][PtCl₄], as a sparingly soluble byproduct.[1] This can occur when the local concentration of ammonia is not optimal during the reaction. Additionally, using a large excess of aqueous ammonia can markedly decrease the yield.[1]

Q2: How can I minimize the formation of Magnus' green salt?

A2: To minimize the formation of Magnus' green salt, it is crucial to control the addition of ammonia to the platinum precursor solution. Slow, cautious addition with efficient stirring helps maintain a homogeneous reaction mixture. Some protocols also involve the direct conversion of any formed Magnus' green salt into the desired product.

Q3: What is the role of a dilute acid in the purification process?

A3: A dilute acid, such as 0.1 N hydrochloric acid, is used during recrystallization to prevent the formation of aquo complexes.[1] The presence of water molecules coordinating to the platinum center can be an undesired side reaction, and the acidic environment helps to suppress this.

Q4: Can ammonium chloride be a byproduct, and how can it be removed?

A4: Yes, ammonium chloride can be a byproduct in some synthesis routes. Its presence can be problematic, especially for catalytic applications. One patented method suggests that reacting Magnus' salt with ammonia in the presence of tetraammineplatinum(II) dichloride can prevent the formation of ammonium chloride, thus simplifying the purification process.[2] If present, it can be removed by crystallization from a mixed solvent system, such as alcohol/acetone, though this can be time-consuming and may lower the overall yield.[2]

Q5: What is the ideal temperature and reaction time for converting Magnus' green salt to the final product?

A5: For the conversion of Magnus' green salt, a reaction temperature between 100-130°C for 16 to 18 hours in an autoclave is recommended.[2] Reaction times shorter than 16 hours may lead to incomplete conversion, while extending the reaction beyond 18 hours does not significantly improve the yield.[2]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low overall yield	- Formation of Magnus' green salt. - Use of a large excess of ammonia.[1] - Incomplete reaction.	- Ensure controlled addition of ammonia with vigorous stirring. - Convert the Magnus' green salt byproduct to the desired product (see Experimental Protocols). - Optimize ammonia concentration; a slight excess is often sufficient.[1] - Ensure adequate reaction time and temperature, especially for the conversion of Magnus' salt (100-130°C for 16-18 hours).[2]
Product is green instead of the expected color	- The presence of Magnus' green salt impurity.	- Isolate the green precipitate and treat it with concentrated ammonia under reflux to convert it to the desired product.[3] - During recrystallization, filter the hot solution to remove the insoluble Magnus' green salt.[1]
Product contains ammonium chloride	- A side reaction during the synthesis.	- A patented method suggests reacting Magnus' salt with ammonia in the presence of tetraammineplatinum(II) dichloride to avoid its formation.[2] - If present, purify the product by recrystallization from a solvent mixture like alcohol/acetone, though this may reduce yield.[2]
Formation of aquo or hydroxo complexes	- Reaction with water, especially during recrystallization from a neutral solution. - Use of an unbuffered solution during the initial reaction.[1]	- Recrystallize the product from a dilute acid solution (e.g., 0.1 N HCl) to prevent the formation of aquo complexes.[1] - Ensure the initial reaction mixture is buffered or the pH is controlled to avoid the formation of hydroxo complexes.[1]

Data Presentation

The following table summarizes yield data from a patented method for converting Magnus' green salt to tetraammineplatinum(II) chloride.

Starting Material (Magnus' Salt)	Ammonia Solution	Reaction Time	Product Yield
10g (96% purity)	30mL (24% concentration)	8 hours	3.49g
20g (98% purity)	70mL (26% concentration)	7 hours	7.13g
30g (99% purity)	120mL (28% concentration)	~6 hours	10.45g
Data sourced from patent CN102328962A.[3]

Experimental Protocols

Protocol 1: Synthesis from Potassium Tetrachloroplatinate(II)

This protocol is a general procedure and may require optimization.

• Preparation of Potassium Tetrachloroplatinate(II): This is often the starting material and can be prepared by the reduction of potassium hexachloroplatinate(IV).

• Reaction with Ammonia:

  • Dissolve potassium tetrachloroplatinate(II) in water.

  • Cautiously add aqueous ammonia (e.g., 3 mol/dm³) until the solution is neutral, and then add a slight excess.[1] A large excess should be avoided as it can decrease the yield.[1]

  • Stir the reaction mixture for a few hours.

• Isolation and Purification:

  • Cool the reaction mixture to precipitate the product. The precipitate may contain Magnus' green salt.

  • Collect the precipitate by suction filtration and wash with ice-cold water.[1]

  • To purify, recrystallize the crude product from a boiling 0.1 N aqueous hydrochloric acid solution to prevent the formation of aquo complexes.[1]

  • If a significant amount of Magnus' green salt is present, it will remain as an insoluble residue and can be removed by hot filtration.[1]

  • Cool the filtrate in an ice bath to crystallize the pure product.

  • Collect the crystals by suction filtration, wash with ice-cold water, and air-dry.

Protocol 2: Conversion of Magnus' Green Salt to Tetraammineplatinum(II) Chloride

This protocol is based on a patented procedure.[3]

• Reaction Setup:

  • In a round-bottomed flask, combine solid Magnus' green salt with concentrated ammonia water (24-28%). A solid-to-liquid ratio of 1g to 3-4mL is suggested.[3]

• Reflux:

  • Heat the mixture to boiling under normal pressure and reflux for 6-8 hours, or until the green solid has completely disappeared, resulting in a pale yellow or colorless solution.[3]

• Isolation:

  • Concentrate the resulting solution by distillation under reduced pressure to obtain the solid product.

Visualizations

Caption: Experimental workflow for the synthesis and purification of tetraammineplatinum(II) chloride hydrate.

References

• 1. Synthesis [ch.ic.ac.uk]
• 2. JPH08151216A - Method for producing tetraammine platinum (II) dichloride - Google Patents [patents.google.com]
• 3. CN102328962A - Preparation method of tetramine platinum chloride - Google Patents [patents.google.com]

Preventing contamination in [Pt(NH₃)₄]Cl₂·H₂O reactions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with tetraammineplatinum(II) chloride monohydrate ([Pt(NH₃)₄]Cl₂·H₂O). Our goal is to help you prevent and troubleshoot contamination in your experiments to ensure reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the typical purity of commercially available [Pt(NH₃)₄]Cl₂·H₂O?

A1: Commercially available tetraammineplatinum(II) chloride monohydrate typically has a purity of at least 97%.[1] For highly sensitive applications, such as catalysis, higher purity grades (e.g., 99.99% trace metals basis) are available and recommended.[1]

Q2: What are the common impurities found in [Pt(NH₃)₄]Cl₂·H₂O?

A2: Common impurities can originate from the starting materials and synthesis process. A significant potential impurity is Magnus's green salt, [Pt(NH₃)₄][PtCl₄], which can form during synthesis.[2] Other impurities may include unreacted starting materials like potassium tetrachloroplatinate(II) (K₂PtCl₄) or precursors from different synthetic routes.[3][4][5]

Q3: What is the appearance and solubility of high-purity [Pt(NH₃)₄]Cl₂·H₂O?

A3: High-purity tetraammineplatinum(II) chloride monohydrate is typically a white to pale yellow powder or crystalline solid.[1] It is soluble in water.[1] A distinct green color may indicate the presence of Magnus's green salt impurity.

Q4: How should [Pt(NH₃)₄]Cl₂·H₂O be stored?

A4: Tetraammineplatinum(II) chloride monohydrate can be hygroscopic.[6] Therefore, it should be stored in a tightly sealed container in a cool, dry place to prevent moisture absorption.

Q5: What are some key applications of [Pt(NH₃)₄]Cl₂·H₂O where purity is critical?

A5: The purity of [Pt(NH₃)₄]Cl₂·H₂O is crucial for its use in catalysis, including reactions like hydrogenation, carbonylation, and hydrosilylation, as impurities can poison the catalyst or lead to unwanted side reactions.[1] It is also used as a precursor for the synthesis of other platinum compounds and platinum-based heterogeneous catalysts.[5]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Product has a green tint.	Presence of Magnus's green salt ([Pt(NH₃)₄][PtCl₄]) impurity.	1. Recrystallize the product from a dilute ammonia solution. Magnus's green salt is less soluble under these conditions. 2. Ensure an excess of ammonia is used during the synthesis to favor the formation of the desired product.[2]
Poor yield in subsequent reactions.	Impurities in the starting [Pt(NH₃)₄]Cl₂·H₂O are inhibiting the reaction.	1. Verify the purity of your [Pt(NH₃)₄]Cl₂·H₂O using an appropriate analytical technique such as HPLC.[7] 2. Purify the starting material by recrystallization. 3. Source a higher purity grade of the reagent.[1]
Inconsistent reaction outcomes.	1. Variable purity of the [Pt(NH₃)₄]Cl₂·H₂O batch. 2. Degradation of the compound due to improper storage.	1. Standardize the source and purity of the [Pt(NH₃)₄]Cl₂·H₂O used. 2. Store the compound in a desiccator to protect it from moisture.[6]
Unexpected side products are formed.	Contaminants in the [Pt(NH₃)₄]Cl₂·H₂O are catalyzing or participating in side reactions.	1. Characterize the side products to identify potential contaminants. 2. Refer to the purification protocols to remove the suspected impurities.

Experimental Protocols

Protocol 1: Purification of [Pt(NH₃)₄]Cl₂·H₂O by Recrystallization

This protocol describes the removal of common impurities, such as Magnus's green salt, from [Pt(NH₃)₄]Cl₂·H₂O.

Materials:

• Crude [Pt(NH₃)₄]Cl₂·H₂O

• Deionized water

• Concentrated ammonium hydroxide (NH₄OH)

• Ethanol

• Beakers

• Hot plate with magnetic stirrer

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolve the crude [Pt(NH₃)₄]Cl₂·H₂O in a minimum amount of hot deionized water.

• While stirring, add a few drops of concentrated ammonium hydroxide to the solution. This increases the solubility of the desired product and helps to precipitate Magnus's green salt.

• Heat the solution gently to ensure all the desired complex is dissolved.

• If any precipitate (Magnus's green salt) is observed, filter the hot solution to remove it.

• Allow the filtrate to cool slowly to room temperature, and then cool further in an ice bath to promote crystallization.

• Collect the white crystals of [Pt(NH₃)₄]Cl₂·H₂O by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold ethanol to remove any remaining soluble impurities.

• Dry the purified crystals in a desiccator.

Protocol 2: Purity Analysis by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general guideline for assessing the purity of [Pt(NH₃)₄]Cl₂·H₂O. The specific parameters may need to be optimized for your system.

Materials:

• Purified [Pt(NH₃)₄]Cl₂·H₂O sample

• HPLC-grade water

• HPLC-grade mobile phase components (e.g., buffers, salts)

• HPLC system with a UV detector

• Appropriate HPLC column (e.g., ion-exchange or reverse-phase)[7]

Procedure:

• Prepare a standard solution of high-purity [Pt(NH₃)₄]Cl₂·H₂O of known concentration.

• Prepare a solution of the [Pt(NH₃)₄]Cl₂·H₂O sample to be analyzed at the same concentration.

• Set up the HPLC system with a suitable column and mobile phase. A strong base ion-exchange column can be effective for separating platinum complexes.[7]

• Set the UV detector to a wavelength where the platinum complexes absorb, for example, 213 nm.[7]

• Inject the standard solution and record the chromatogram.

• Inject the sample solution and record the chromatogram under the same conditions.

• Compare the chromatogram of the sample to the standard. The presence of additional peaks indicates impurities.

• Quantify the purity by calculating the area of the main peak relative to the total area of all peaks.

Visualizations

Caption: Troubleshooting workflow for contamination issues.

Caption: Experimental workflow for the purification of [Pt(NH₃)₄]Cl₂·H₂O.

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. asianpubs.org [asianpubs.org]
• 6. labdepotinc.com [labdepotinc.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Tetraammineplatinum(II) Chloride Hydrate Solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with aqueous solutions of tetraammineplatinum(II) chloride hydrate.

Frequently Asked Questions (FAQs)

Q1: What is the proper way to prepare an aqueous solution of tetraammineplatinum(II) chloride hydrate?

A1: To ensure the initial stability of your solution, it is crucial to follow a standardized preparation protocol. Using high-purity reagents and appropriate handling techniques will minimize the introduction of contaminants that can act as catalysts for degradation.

Experimental Protocol: Preparation of a Standard Aqueous Solution

• Reagent and Glassware Preparation:

  • Use high-purity, solid tetraammineplatinum(II) chloride hydrate. The solid should be a white to cream-colored crystalline powder.

  • Utilize high-purity (≥18 MΩ·cm) deionized water.

  • Ensure all glassware is scrupulously cleaned and dried before use.

• Dissolution Procedure:

  • Weigh the desired amount of tetraammineplatinum(II) chloride hydrate in a clean, dry weighing boat.

  • Transfer the solid to a volumetric flask.

  • Add a portion of the deionized water to the flask and gently swirl to dissolve the solid. Avoid vigorous shaking to minimize the introduction of atmospheric gases.

  • Once dissolved, dilute the solution to the final volume with deionized water.

  • The resulting solution should be colorless to faint yellow.

Q2: What are the ideal storage conditions for a tetraammineplatinum(II) chloride hydrate solution?

A2: Proper storage is critical to maintaining the integrity of your solution. Tetraammineplatinum(II) chloride hydrate solutions are susceptible to degradation over time, which can be accelerated by improper storage.

Parameter	Recommended Condition	Rationale
Temperature	2-8 °C (Refrigerated)	Reduces the rate of kinetic processes like ligand exchange and hydrolysis.
Light	Store in an amber glass bottle or protect from light	Minimizes potential photochemical decomposition.
Atmosphere	Tightly sealed container	The solid is hygroscopic, and minimizing contact with air is good practice for the solution.[1]
pH	Near neutral (unless otherwise required by the experiment)	Avoids acid- or base-catalyzed degradation pathways.

Q3: My tetraammineplatinum(II) chloride hydrate solution has changed color. What does this indicate?

A3: A color change is a primary indicator of a chemical change in your solution. A freshly prepared, pure solution should be colorless to pale yellow.[2]

Observed Color	Potential Cause	Recommended Action
Greenish tint	Presence of Magnus' green salt ([Pt(NH3)4][PtCl4]) as an impurity or degradation product.	The solution is likely contaminated. It is recommended to prepare a fresh solution from a high-purity starting material.
Darkening or formation of a black/brown precipitate	Possible reduction of Pt(II) to Pt(0) or formation of platinum oxides.	The solution has degraded and should be discarded. Review experimental conditions for potential reducing agents or extreme pH.

Troubleshooting Guide

This guide addresses common stability issues encountered during experiments with tetraammineplatinum(II) chloride hydrate solutions.

Problem 1: A precipitate has formed in my solution.

The formation of a precipitate is a definitive sign of solution instability. The identity of the precipitate can provide clues about the degradation pathway.

Troubleshooting Workflow for Precipitate Formation

Caption: Troubleshooting precipitate formation.

Problem 2: The experimental results are inconsistent over time.

Inconsistent results often point to a change in the concentration of the active platinum complex due to degradation. The primary mechanism for this in near-neutral solutions is the slow substitution of ammine ligands with water molecules (hydrolysis).

Degradation Pathway: Ligand Exchange

The tetraammineplatinum(II) cation is relatively inert; however, over time, a slow equilibrium can be established where ammine ligands are replaced by water molecules. This process can be accelerated by heat.

References

• 1. labdepotinc.com [labdepotinc.com]
• 2. CN102328962A - Preparation method of tetramine platinum chloride - Google Patents [patents.google.com]

Troubleshooting guide for platinum catalyst preparation from its tetraammine complex

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers preparing platinum (Pt) catalysts from its tetraammine complex, a common precursor for achieving high platinum dispersion.

Frequently Asked Questions (FAQs)

Q1: What are the advantages of using a tetraammineplatinum(II) complex as a precursor?

Using a tetraammineplatinum(II) complex, such as tetraammineplatinum(II) nitrate (--INVALID-LINK--₂), offers several advantages in catalyst preparation. The cationic nature of the [Pt(NH₃)₄]²⁺ complex allows for strong electrostatic interaction with negatively charged support surfaces, particularly at high pH. This strong interaction promotes uniform dispersion and can lead to the formation of very small, highly active platinum nanoparticles.[1] Additionally, these precursors are often chloride-free, which can be beneficial as chloride residues can poison certain catalytic reactions.

Q2: What are the key steps in preparing a supported platinum catalyst from a tetraammine complex?

The preparation process generally involves the following key stages:

• Impregnation: The catalyst support is impregnated with an aqueous solution of the tetraammineplatinum(II) complex.

• Drying: The impregnated support is dried to remove the solvent.

• Calcination: The dried material is heated in air to decompose the precursor complex.

• Reduction: The calcined catalyst is treated with a reducing agent, typically hydrogen, to reduce the platinum species to their metallic state (Pt⁰).

Q3: How can I confirm the successful synthesis of the tetraammineplatinum(II) nitrate precursor?

The successful synthesis of tetraammineplatinum(II) nitrate can be confirmed through various characterization techniques. Elemental analysis should show the theoretical percentages of Platinum, Nitrogen, and Hydrogen. ESI⁺-MS (Electrospray Ionization Mass Spectrometry) is another powerful tool; a peak at m/z = 132 would correspond to the [Pt(NH₃)₄]²⁺ cation.

Troubleshooting Guide

Issue 1: Poor Platinum Dispersion

Q: My platinum particles are not well-dispersed on the support. What could be the cause and how can I improve it?

A: Poor platinum dispersion is a common issue that can significantly impact catalytic activity. The primary causes are often related to the impregnation and drying steps.

Possible Causes & Solutions:

• Incorrect pH during Impregnation: The pH of the impregnation solution is crucial for achieving high dispersion. For supports like silica and alumina, a high pH (basic conditions) is generally recommended. This is because at high pH, the surface of these oxide supports is negatively charged, leading to a strong electrostatic attraction with the cationic [Pt(NH₃)₄]²⁺ complex. This strong interaction anchors the precursor to the surface, preventing its migration and agglomeration during subsequent steps.[1]

  • Recommendation: Adjust the pH of the impregnation solution to a value greater than the point of zero charge (PZC) of the support material. For silica, a pH of 9 or higher is often effective.

• Inadequate Precursor-Support Interaction: If the interaction between the precursor and the support is weak, the platinum species can mobilize and agglomerate during drying and calcination.

  • Recommendation: Besides pH adjustment, consider using a support with a high surface area and appropriate surface functional groups that can enhance the interaction with the platinum complex.

• Rapid Drying: Fast drying rates can cause the precursor solution to recede unevenly, leading to the deposition of larger platinum precursor crystallites on the exterior of the support particles.

  • Recommendation: Employ a slow and controlled drying process. Drying at a lower temperature for a longer duration is generally preferable to rapid drying at a high temperature.

Issue 2: Platinum Particle Agglomeration

Q: I am observing large platinum agglomerates in my final catalyst. How can I prevent this?

A: Platinum particle agglomeration, or sintering, is often a result of high temperatures during calcination and reduction, or mobility of the platinum species on the support surface.

Possible Causes & Solutions:

• High Calcination Temperature: Excessive calcination temperatures can cause the platinum species to become mobile and coalesce into larger particles.

  • Recommendation: Optimize the calcination temperature. The goal is to decompose the precursor without inducing significant particle growth. Refer to the data in Table 1 for guidance on the effect of calcination temperature on platinum dispersion.

• High Reduction Temperature: Similar to calcination, high reduction temperatures can lead to sintering of the newly formed platinum nanoparticles.

  • Recommendation: Perform the reduction at the lowest temperature that ensures complete reduction of the platinum species. For catalysts derived from tetraammineplatinum(II) complexes, reduction temperatures around 250°C are often sufficient.[1]

• Use of Stabilizing Agents: In some cases, especially for very high platinum loadings, the use of stabilizing agents or capping agents during synthesis can help prevent agglomeration. However, care must be taken as these agents can sometimes block active sites on the catalyst surface.

Issue 3: Incomplete Reduction of Platinum Precursor

Q: How can I determine if the reduction of the platinum precursor is complete, and what should I do if it is not?

A: Incomplete reduction results in the presence of platinum oxides (PtOₓ) or residual platinum complexes in the final catalyst, which are generally less active than metallic platinum for many reactions.

Signs of Incomplete Reduction:

• X-ray Photoelectron Spectroscopy (XPS): This is a powerful technique to determine the oxidation state of platinum. The XPS spectrum of a fully reduced catalyst should show the characteristic peaks for metallic platinum (Pt 4f₇/₂ at ~71.0 eV and Pt 4f₅/₂ at ~74.3 eV). The presence of peaks at higher binding energies is indicative of oxidized platinum species.

• X-ray Diffraction (XRD): While small, highly dispersed platinum oxide particles may not be easily detectable by XRD, the absence of metallic platinum peaks after the reduction step could suggest a problem. For larger particles, distinct peaks for platinum oxides might be visible.

• Color of the Catalyst: While not a definitive method, the color of the catalyst can provide a clue. A fully reduced, well-dispersed platinum catalyst on a light-colored support is typically gray to black. A lighter color might suggest incomplete reduction.

Possible Causes & Solutions:

• Insufficient Reduction Time or Temperature: The reduction process may not have been carried out for a long enough duration or at a high enough temperature to fully reduce all the platinum species.

  • Recommendation: Increase the reduction time or temperature. However, be mindful of the risk of particle sintering at higher temperatures. A temperature-programmed reduction (TPR) experiment can help determine the optimal reduction temperature.

• Poor Reductant Flow: Inadequate flow of the reducing gas (e.g., hydrogen) over the catalyst bed can lead to incomplete reduction.

  • Recommendation: Ensure a sufficient and uniform flow of the reducing gas during the reduction step.

Data Presentation

Table 1: Effect of Calcination Temperature on Platinum Dispersion

This table summarizes the effect of calcination temperature on the dispersion of platinum on a silica support, prepared by adsorption of the tetraammineplatinum(II) complex. The catalyst was dried at 100°C prior to calcination and reduced in H₂ at 250°C.

Calcination Temperature (°C)	Resulting Pt Species (before reduction)	Platinum Dispersion (%)
100 (Drying only)	Adsorbed Pt²⁺ complex	~100
150 - 400	Partial oxidation to Pt⁴⁺ species	~40
> 525	Decomposition to large metallic Pt particles	~7

Data adapted from a study on Pt/silica catalysts.[1]

Table 2: Influence of Impregnation pH on Platinum Dispersion

The pH of the impregnation solution significantly affects the interaction between the tetraammineplatinum(II) complex and the support surface, thereby influencing the final platinum dispersion.

Support Material	Point of Zero Charge (PZC)	Recommended Impregnation pH	Expected Outcome
Silica (SiO₂)	~2-3	> 9 (Strongly Basic)	High platinum dispersion due to strong electrostatic attraction between the cationic Pt complex and the negatively charged silica surface.[1]
Alumina (Al₂O₃)	~7-9	> 9 (Basic)	Enhanced platinum dispersion due to favorable electrostatic interactions.

Experimental Protocols

Detailed Methodology for Platinum Catalyst Preparation from Tetraammineplatinum(II) Nitrate

This protocol describes the preparation of a supported platinum catalyst using the incipient wetness impregnation method with tetraammineplatinum(II) nitrate as the precursor.

1. Precursor Solution Preparation:

• Dissolve the required amount of tetraammineplatinum(II) nitrate (--INVALID-LINK--₂) in deionized water to achieve the desired platinum loading. The volume of the solution should be equal to the total pore volume of the catalyst support to be used.

• Adjust the pH of the solution to the desired value (e.g., >9 for silica or alumina supports) using an appropriate base, such as ammonium hydroxide.

2. Impregnation:

• Place the dry catalyst support in a suitable vessel.

• Add the precursor solution dropwise to the support while continuously mixing or agitating to ensure uniform distribution. Continue until all the solution has been absorbed by the support.

3. Drying:

• Dry the impregnated support in an oven at a controlled temperature, typically between 100°C and 120°C, for several hours (e.g., 12-24 hours) to remove the water.

4. Calcination:

• Place the dried material in a furnace and heat it in a controlled atmosphere, usually static air or a slow flow of air.

• Ramp the temperature to the desired calcination temperature (e.g., 300-400°C) at a controlled rate (e.g., 2-5°C/min).

• Hold at the final temperature for a specified period (e.g., 2-4 hours).

5. Reduction:

• Place the calcined catalyst in a tube furnace or a suitable reactor.

• Purge the system with an inert gas (e.g., nitrogen or argon) to remove air.

• Introduce a flow of a reducing gas, typically a mixture of hydrogen in an inert gas (e.g., 5% H₂ in N₂).

• Ramp the temperature to the desired reduction temperature (e.g., 250°C) at a controlled rate.

• Hold at the reduction temperature for a specified period (e.g., 2-4 hours) to ensure complete reduction of the platinum species to metallic platinum.

• Cool the catalyst to room temperature under the flow of the reducing gas or an inert gas.

Mandatory Visualization

Caption: Experimental workflow for platinum catalyst preparation.

Caption: Troubleshooting decision tree for catalyst preparation.

References

• 1. researchgate.net [researchgate.net]

Side reactions in the synthesis of platinum-based drugs from [Pt(NH₃)₄]Cl₂

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of platinum-based drugs, with a specific focus on reactions originating from tetraammineplatinum(II) chloride, [Pt(NH₃)₄]Cl₂.

Frequently Asked Questions (FAQs)

Q1: Which platinum-based drug is most directly synthesized from [Pt(NH₃)₄]Cl₂?

The most common and direct synthesis starting from an aqueous solution of [Pt(NH₃)₄]Cl₂ is the preparation of trans-diamminedichloroplatinum(II), also known as transplatin.[1][2] This is achieved by reacting [Pt(NH₃)₄]Cl₂ with hydrochloric acid (HCl).[1][2] This process exemplifies the trans effect, where the chloride ligand influences the substitution of the ammine group opposite to it.[1][2]

Q2: What is the primary side reaction during the synthesis of transplatin from [Pt(NH₃)₄]Cl₂?

The reaction proceeds in steps. After the addition of HCl, an ammine ligand is replaced by a chloride to form the intermediate [Pt(NH₃)₃Cl]⁺.[1][2] A potential side reaction or inefficiency arises from the incomplete conversion of this water-soluble intermediate to the final, insoluble transplatin product.[2] Optimal reaction conditions, including concentration and temperature, are necessary to drive the reaction to completion.

Q3: What is Magnus' Green Salt and how is it related to [Pt(NH₃)₄]Cl₂?

Magnus' green salt is an insoluble compound with the formula [Pt(NH₃)₄][PtCl₄].[2] While not a direct side product from the synthesis of transplatin from pure [Pt(NH₃)₄]Cl₂, it is a notorious impurity in other platinum drug syntheses, particularly older methods for cisplatin production that involve the reaction of K₂[PtCl₄] with aqueous ammonia.[1] It forms when the cation [Pt(NH₃)₄]²⁺ and the anion [PtCl₄]²⁻ are present in the same solution. Researchers must be aware of its potential formation if their starting materials or reaction intermediates can generate both of these ions.[1][2]

Q4: How do temperature and pH influence the synthesis and stability of platinum drugs?

• Temperature: Elevated temperatures generally increase reaction rates. In some syntheses, high temperatures can favor the formation of the thermodynamically more stable trans isomer.[3][4] For instance, in a microwave-assisted synthesis starting from K₂PtCl₄, a reaction temperature of 150 °C leads to transplatin as the exclusive product.[3] Increased temperature can also enhance the cellular uptake of platinum drugs, which is a key consideration for their mechanism of action but may also affect the stability of the complex during synthesis.[5]

• pH: The pH of the reaction medium is critical. For the synthesis of transplatin from [Pt(NH₃)₄]Cl₂, a low pH (acidic conditions from HCl) is required to facilitate the substitution of ammine ligands with chloride ions.[2] The stability of the final product is also pH-dependent. For example, cisplatin is more susceptible to degradation to trichloroammineplatinate(II) (TCAP) at a higher pH (e.g., 6.3) compared to a lower pH (e.g., 4.3).[6]

Troubleshooting Guide

Problem 1: Low Yield of Transplatin Product

Possible Cause	Suggested Solution
Incomplete Reaction	The intermediate, [Pt(NH₃)₃Cl]⁺, is water-soluble and may not have fully converted.[2] Gently heat the reaction mixture and/or reduce the volume by evaporation to encourage precipitation of the final transplatin product.[2] Ensure sufficient reaction time.
Incorrect Stoichiometry	An insufficient amount of HCl will result in incomplete substitution of the ammine ligands. Recalculate and verify the molar ratios of reactants.
Product Loss During Washing	Transplatin has low but non-zero solubility. Avoid excessive washing or using large volumes of solvent for washing the final precipitate. Use ice-cold water or a suitable non-solvent if necessary.

Problem 2: Product Contamination with an Insoluble Green Precipitate

Possible Cause	Suggested Solution
Formation of Magnus' Green Salt	This indicates the presence of both [Pt(NH₃)₄]²⁺ and [PtCl₄]²⁻ ions in your solution.[1] This is highly unlikely if you start with pure [Pt(NH₃)₄]Cl₂ but could occur if your starting material is contaminated with a Pt(II) chloride source like K₂[PtCl₄].
Prevention/Removal	Ensure the purity of the [Pt(NH₃)₄]Cl₂ starting material. If contamination is suspected, purification of the starting material is necessary. To avoid this in cisplatin synthesis, modern methods like Dhara's synthesis (using a [PtI₄]²⁻ intermediate) are preferred as they prevent the formation of Magnus' green salt.[1][2]

Problem 3: Formation of Unexpected Isomers or Byproducts

Possible Cause	Suggested Solution
High Reaction Temperature	In certain synthetic routes, high temperatures can promote the formation of the trans isomer.[3] Carefully control the reaction temperature according to the established protocol for your target molecule.
Degradation of Product	Exposure to inappropriate pH levels or strong light can cause degradation.[6] The major degradation product of cisplatin in solution is often trichloroammineplatinate(II) (TCAP).[6] Store solutions in amber flasks or protect them from light, and maintain the pH within the optimal range for stability.
Presence of Impurities in Starting Materials	Impurities in the starting [Pt(NH₃)₄]Cl₂ or other reagents can lead to undesired side reactions.[7] Always use reagents of the highest possible purity and characterize your starting materials before use.

Summary of Reaction Parameters and Side Products

Parameter	Effect on Synthesis from [Pt(NH₃)₄]Cl₂	Common Side Products/Issues
Temperature	Higher temperature increases reaction rate. Can favor trans-isomer formation in some systems.[3][4]	Incomplete reaction at low temperatures; potential for increased byproduct formation at very high temperatures.
pH	Low pH (acidic) is required to drive the substitution of NH₃ with Cl⁻.[2]	Incorrect pH can lead to incomplete reaction or degradation of the final product.[6]
Reactant Concentration	Higher concentrations can promote precipitation of the final product.[2]	Can affect the rate of side reactions. Stoichiometry is critical.
Contaminants (e.g., [PtCl₄]²⁻)	Can lead to the precipitation of Magnus' Green Salt.[1]	[Pt(NH₃)₄][PtCl₄].[1]

Experimental Protocols

Protocol 1: Synthesis of Transplatin from [Pt(NH₃)₄]Cl₂

This protocol is based on established methods for synthesizing transplatin.[2]

• Dissolution: Prepare an aqueous solution of [Pt(NH₃)₄]Cl₂.

• Acidification: Slowly add concentrated hydrochloric acid (HCl) to the solution while stirring. The reaction proceeds via the formation of the intermediate [PtCl(NH₃)₃]Cl.[1][2]

• Precipitation: Continue the reaction, often with gentle heating or by reducing the solution volume through evaporation, to precipitate the yellow solid, trans-[Pt(NH₃)₂Cl₂].[2] The greater trans effect of the chloride ligand compared to the ammine ligand ensures the formation of the trans isomer.[2]

• Isolation: Cool the mixture and collect the yellow precipitate by filtration.

• Washing: Wash the precipitate with small portions of cold water, followed by ethanol and ether to facilitate drying.

• Drying: Dry the final product in a desiccator or under vacuum at a mild temperature.

Visualized Workflows and Relationships

Caption: Experimental workflow for the synthesis of transplatin.

Caption: Logical relationships between reaction conditions and side products.

References

• 1. Synthetic Methods for the Preparation of Platinum Anticancer Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. home.iitk.ac.in [home.iitk.ac.in]
• 3. researchgate.net [researchgate.net]
• 4. Effect of heat on the cytotoxicity and interaction with DNA of a series of platinum complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of temperature on the interaction of cisplatin and carboplatin with cellular DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Characterization of cisplatin degradation as affected by pH and light. | Semantic Scholar [semanticscholar.org]
• 7. Significance of impurities in active pharmaceutical ingredients | Ivory Research [ivoryresearch.com]

Technical Support Center: Tetraammineplatinum(II) Chloride Hydrate Purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tetraammineplatinum(II) chloride hydrate. The following information details methods to remove common impurities and enhance the purity of the final product.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: What are the most common impurities in synthesized Tetraammineplatinum(II) chloride hydrate?

A1: The most prevalent impurities are typically unreacted starting materials or byproducts from the synthesis. These include:

• Magnus' green salt ([Pt(NH₃)₄][PtCl₄]): This is a common precursor or byproduct and is characterized by its green color.

• Ammonium chloride (NH₄Cl): Often used in the synthesis process or formed as a byproduct.

Q2: My Tetraammineplatinum(II) chloride hydrate has a greenish tint. How can I remove this?

A2: A greenish tint indicates the presence of Magnus' green salt. This impurity can be removed by taking advantage of its insolubility in water. A recrystallization from water is an effective method.

Q3: How can I remove ammonium chloride from my product?

A3: Ammonium chloride is highly soluble in water, so a simple recrystallization from water may not be sufficient if it is present in high concentrations. Washing the purified crystals with a solvent in which Tetraammineplatinum(II) chloride hydrate has low solubility, such as ethanol or a mixture of alcohol and acetone, can effectively remove residual ammonium chloride.

Q4: What is the best solvent for recrystallizing Tetraammineplatinum(II) chloride hydrate?

A4: Water is the most suitable solvent for the recrystallization of Tetraammineplatinum(II) chloride hydrate. The compound is soluble in hot water and less soluble in cold water, which are ideal characteristics for recrystallization.

Q5: My crystals are not forming during the cooling stage of recrystallization. What should I do?

A5: Crystal formation can be influenced by several factors:

• Supersaturation: The solution may not be sufficiently concentrated. You can try to evaporate some of the solvent to increase the concentration.

• Cooling rate: Cooling the solution too quickly can inhibit crystal growth. Allow the solution to cool slowly to room temperature, and then place it in an ice bath.

• Nucleation: The presence of nucleation sites can initiate crystallization. You can try scratching the inside of the flask with a glass rod or adding a seed crystal of pure Tetraammineplatinum(II) chloride hydrate.

Q6: How can I assess the purity of my Tetraammineplatinum(II) chloride hydrate after purification?

A6: Several analytical techniques can be used to determine the purity of your compound:

• Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) or Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): These methods are highly sensitive for quantifying the platinum content and detecting trace metal impurities.[1][2][3][4]

• Elemental Analysis: This technique can determine the percentage of platinum, nitrogen, hydrogen, and chlorine in your sample, which can be compared to the theoretical values. A Chinese patent reported the following elemental analysis results for their synthesized product: N 15.97%, H 3.50%, Pt 55.48% (Theoretical: N 15.91%, H 3.41%, Pt 55.40%).[5]

Experimental Protocols

Protocol 1: Recrystallization from Water to Remove Magnus' Green Salt

This protocol is designed to remove insoluble impurities like Magnus' green salt.

Methodology:

• Dissolution: In a fume hood, dissolve the impure Tetraammineplatinum(II) chloride hydrate in a minimum amount of hot deionized water (e.g., start with 10 mL of water per gram of impure compound and add more if necessary). Heat the mixture gently on a hot plate with stirring until the compound completely dissolves. The solution should be colorless or pale yellow.

• Hot Filtration: If any insoluble green particles (Magnus' salt) remain, perform a hot filtration using a pre-heated funnel and fluted filter paper to remove them. This step should be done quickly to prevent premature crystallization in the funnel.

• Crystallization: Allow the hot, clear filtrate to cool slowly to room temperature. Cover the beaker with a watch glass to prevent contamination. Once the solution has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the white crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold deionized water to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a desiccator over a suitable drying agent or in a vacuum oven at a low temperature.

Protocol 2: Washing with Ethanol to Remove Ammonium Chloride

This protocol is intended to remove highly water-soluble impurities like ammonium chloride. This can be performed after the recrystallization from water.

Methodology:

• Crystal Suspension: After collecting the recrystallized Tetraammineplatinum(II) chloride hydrate by vacuum filtration (Step 4 of Protocol 1), and while the crystals are still in the Büchner funnel, turn off the vacuum.

• Ethanol Wash: Add a small amount of cold ethanol to the funnel to just cover the crystals. Gently stir the slurry with a glass rod.

• Filtration: Reapply the vacuum to filter off the ethanol.

• Repeat: Repeat the washing step one or two more times with fresh, cold ethanol.

• Drying: Dry the crystals thoroughly as described in Protocol 1.

Quantitative Data

Parameter	Before Purification (Example)	After Recrystallization & Washing (Expected)	Analytical Method
Appearance	Pale green to off-white powder	White crystalline solid	Visual Inspection
Purity (Pt %)	53-55%	> 55%	ICP-OES/ICP-MS, Elemental Analysis
Magnus' Salt	Present	Not Detected	Visual Inspection, XRD
Ammonium Chloride	Present	Significantly Reduced/Not Detected	Ion Chromatography

Purification Workflow

The following diagram illustrates the decision-making process and workflow for the purification of Tetraammineplatinum(II) chloride hydrate.

References

• 1. labcompare.com [labcompare.com]
• 2. Development and Validation of an Inductively Coupled Plasma Mass Spectrometry (ICP-MS) Method for Quantitative Analysis of Platinum in Plasma, Urine, and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. horizontal.ecn.nl [horizontal.ecn.nl]
• 4. s27415.pcdn.co [s27415.pcdn.co]
• 5. CN102328962A - Preparation method of tetramine platinum chloride - Google Patents [patents.google.com]

Safe handling and storage of Tetraammineplatinum(II) chloride hydrate in the lab

This guide provides essential safety information, handling protocols, and troubleshooting advice for researchers, scientists, and drug development professionals working with Tetraammineplatinum(II) chloride hydrate.

Frequently Asked Questions (FAQs)

Q1: What is Tetraammineplatinum(II) chloride hydrate and what are its primary hazards?

A1: Tetraammineplatinum(II) chloride hydrate (Pt(NH₃)₄Cl₂·xH₂O) is a coordination compound containing a platinum(II) center.[1] It is harmful if swallowed, in contact with skin, or if inhaled.[2][3][4] It can cause skin, eye, and respiratory irritation.[2][3][4][5] Platinum compounds, in general, can be toxic and may pose environmental hazards.[1]

Q2: What are the proper storage conditions for this compound?

A2: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][6][7] Keep it away from incompatible materials such as strong oxidizing agents.[3] The compound is hygroscopic, meaning it can absorb moisture from the air, so keeping the container sealed is crucial.[3][8]

Q3: What personal protective equipment (PPE) is required when handling this chemical?

A3: A comprehensive approach to PPE is crucial.[9] Always wear protective gloves (e.g., nitrile or neoprene), safety goggles or glasses with side shields, and a lab coat.[2][6][9] When handling the powder or if dust formation is possible, a NIOSH-approved respirator (e.g., N95 dust mask) is necessary.[5][9] Work should be conducted in a well-ventilated area, preferably a chemical fume hood.[6][7][9]

Q4: What is the correct procedure for disposing of Tetraammineplatinum(II) chloride hydrate waste?

A4: Dispose of contents and containers in accordance with local, regional, and national regulations.[3][5][6] This typically involves disposal at a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.[6] Do not allow the chemical to enter drains or waterways.[6][7]

Q5: What should I do in case of accidental exposure?

A5:

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove contaminated clothing and wash it before reuse. If skin irritation occurs, seek medical attention.[3][4]

• Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get medical advice/attention.[3][5][6]

• Inhalation: Move the person to fresh air and keep them comfortable for breathing. If the person is not breathing, give artificial respiration. Seek medical attention if you feel unwell.[3][4][6]

• Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Call a poison center or doctor immediately.[2][3][6]

Troubleshooting Guide

Q1: The compound has changed color from its usual white/cream appearance. What could be the cause?

A1: A color change may indicate decomposition or contamination. The compound decomposes at around 250°C, which can lead to the formation of other platinum species.[5][10] Exposure to incompatible materials or significant moisture could also alter its appearance. It is advisable not to use the discolored compound and to dispose of it properly.

Q2: I'm having trouble dissolving the compound in water. What can I do?

A2: Tetraammineplatinum(II) chloride hydrate is generally soluble in water.[1][10] If you are experiencing solubility issues, consider the following:

• Purity: The compound's purity might be lower than specified.

• Temperature: Gently warming the solution may aid dissolution, but be cautious as high temperatures can cause decomposition.

• Contamination: The presence of other ions in your solvent could be influencing solubility.[1]

Q3: The compound appears clumpy or wet. Is it still usable?

A3: This compound is hygroscopic and can absorb moisture from the air, causing it to become clumpy.[3][8] While it may still be usable for some applications where the exact concentration is not critical, the presence of water will affect the molecular weight and stoichiometry. For quantitative work, it is recommended to use a fresh, dry sample. Ensure the container is always tightly sealed after use.[3][6]

Quantitative Data Summary

Property	Value	Citation(s)
Molecular Formula	Pt(NH₃)₄Cl₂·xH₂O	[11]
Molecular Weight	352.12 g/mol (monohydrate)	[10]
Appearance	White to cream crystalline solid	[10]
Melting Point	Decomposes at 250°C	[5][10]
Solubility	Soluble in water, ethanol, and chloroform	[10]
Storage Temperature	Store in a cool, dry, well-ventilated place	[3][6]

Experimental Protocols

Protocol: Preparation of a 10 mM Aqueous Solution

Objective: To prepare a 10 mM aqueous solution of Tetraammineplatinum(II) chloride monohydrate for experimental use.

Materials:

• Tetraammineplatinum(II) chloride monohydrate (MW: 352.12 g/mol )

• Deionized water

• Volumetric flask (e.g., 100 mL)

• Analytical balance

• Spatula and weighing paper

• Magnetic stirrer and stir bar

Procedure:

• Calculate the required mass: To prepare 100 mL of a 10 mM solution, calculate the mass needed:

  • Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

  • Mass (g) = 0.010 mol/L × 0.100 L × 352.12 g/mol = 0.3521 g

• Weigh the compound: In a chemical fume hood, carefully weigh out approximately 0.3521 g of Tetraammineplatinum(II) chloride monohydrate onto weighing paper using an analytical balance.

• Dissolve the compound: Transfer the weighed compound into the 100 mL volumetric flask. Add approximately 70-80 mL of deionized water.

• Stir to dissolve: Place a magnetic stir bar in the flask and place it on a magnetic stirrer. Stir the solution until the solid is completely dissolved. Gentle warming can be applied if necessary, but avoid high temperatures.

• Bring to final volume: Once dissolved, carefully add deionized water to the flask until the bottom of the meniscus reaches the calibration mark.

• Homogenize: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Label and store: Label the flask with the compound name, concentration, date, and your initials. Store in a cool, dark place.

Visualizations

Caption: Workflow for the safe handling of Tetraammineplatinum(II) chloride hydrate.

Caption: Troubleshooting guide for common experimental issues.

References

• 1. CAS 13933-33-0: tetraammineplatinum(ii) chloride hydrate [cymitquimica.com]
• 2. fishersci.co.uk [fishersci.co.uk]
• 3. fishersci.com [fishersci.com]
• 4. expotechusa.com [expotechusa.com]
• 5. colonialmetals.com [colonialmetals.com]
• 6. zycz.cato-chem.com [zycz.cato-chem.com]
• 7. Tetraammineplatinum (II) chloride hydrate - Safety Data Sheet [chemicalbook.com]
• 8. labdepotinc.com [labdepotinc.com]
• 9. benchchem.com [benchchem.com]
• 10. Tetraammineplatinum(II) chloride monohydrate | Fisher Scientific [fishersci.ca]
• 11. colonialmetals.com [colonialmetals.com]

Technical Support Center: Tetraammineplatinum(II) Chloride Hydrate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tetraammineplatinum(II) Chloride Hydrate.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of Tetraammineplatinum(II) Chloride Hydrate?

Tetraammineplatinum(II) chloride hydrate is a relatively stable complex under standard laboratory conditions (i.e., room temperature, protected from light). However, it is known to be hygroscopic and can be sensitive to heat and light, which can initiate degradation pathways.[1] For optimal stability, it should be stored in a tightly sealed container in a cool, dark, and dry place.

Q2: What are the primary degradation pathways for Tetraammineplatinum(II) Chloride Hydrate?

The primary degradation pathways for Tetraammineplatinum(II) Chloride Hydrate are:

• Thermal Decomposition: Upon heating, the complex can lose water of hydration and ammonia ligands.

• Hydrolysis/Aquation: In aqueous solutions, the ammonia or chloride ligands can be substituted by water molecules.

• Photodegradation: Exposure to light, particularly UV light, can induce ligand exchange reactions.

Q3: What are the expected decomposition products of Tetraammineplatinum(II) Chloride Hydrate upon heating?

Thermal decomposition is a multi-step process. Initially, the complex loses its water of hydration. At higher temperatures, it can lose two ammonia ligands to form trans-diamminedichloroplatinum(II).[2] Further heating can lead to complete decomposition to elemental platinum.[2]

Q4: How does pH affect the stability of Tetraammineplatinum(II) Chloride Hydrate in solution?

Troubleshooting Guides

Issue 1: Unexpected Color Change of Solid Compound (e.g., to a greenish tint)

• Possible Cause: Formation of Magnus's green salt ([Pt(NH3)4][PtCl4]) as an impurity or degradation product. This can sometimes occur during synthesis if reaction conditions are not carefully controlled.

• Troubleshooting Steps:

  • Verify Purity: Use analytical techniques such as UV-Vis spectroscopy or X-ray diffraction to check for the presence of Magnus's green salt.

  • Review Synthesis/Storage Conditions: Ensure that during synthesis, an excess of ammonia is used to prevent the formation of tetrachloroplatinate(II) ions.[3] Store the compound in a desiccator to prevent moisture uptake, which could facilitate solid-state reactions.

Issue 2: Inconsistent Results in Aqueous Solution Experiments

• Possible Cause: Degradation of the complex in solution via hydrolysis (aquation), where ammonia or chloride ligands are replaced by water molecules. The rate of hydrolysis can be influenced by temperature, pH, and light exposure.

• Troubleshooting Steps:

  • Prepare Fresh Solutions: Always use freshly prepared solutions of Tetraammineplatinum(II) Chloride Hydrate for your experiments.

  • Control Solution Conditions: Buffer the solution to a stable pH if your experiment allows. Protect the solution from light by using amber vials or covering the glassware with aluminum foil.

  • Maintain Low Temperature: If possible, conduct your experiments at a controlled, lower temperature to minimize the rate of hydrolysis.

  • Monitor Solution Integrity: Use UV-Vis spectroscopy to monitor the stability of your solution over the course of the experiment by checking for changes in the absorbance spectrum.

Issue 3: Low Yield or Formation of Precipitate During Thermal Reactions

• Possible Cause: The complex is undergoing thermal decomposition. The commonly cited decomposition temperature of 250°C for the conversion of [Pt(NH3)4]Cl2·H2O to trans-[Pt(NH3)2Cl2] can also lead to significant further decomposition into elemental platinum.[2]

• Troubleshooting Steps:

  • Optimize Temperature: For a controlled conversion to trans-[Pt(NH3)2Cl2], consider a lower temperature, such as 200°C, to slow the decomposition to elemental platinum.[2]

  • Inert Atmosphere: Perform thermal reactions under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative side reactions.

  • Thermogravimetric Analysis (TGA): If available, perform TGA on your sample to determine the precise decomposition temperatures under your experimental conditions.

Quantitative Data on Degradation

Parameter	Condition	Observation	Products
Thermal Decomposition	Heating to ~200°C	Slow conversion	trans-[Pt(NH3)2Cl2]
Thermal Decomposition	Heating to ~250°C	More rapid conversion with potential for further decomposition	trans-[Pt(NH3)2Cl2], Elemental Platinum[2]
Hydrolysis	Aqueous Solution	Ligand substitution	[Pt(NH3)3(H2O)]2+, [Pt(NH3)2Cl(H2O)]+, etc.
Photodegradation	Exposure to light	Photoaquation (ligand substitution)	Aquated platinum species

Experimental Protocols

Protocol 1: Monitoring Thermal Decomposition using Thermogravimetric Analysis (TGA)

• Sample Preparation: Place 5-10 mg of Tetraammineplatinum(II) Chloride Hydrate into an alumina TGA pan.

• Instrument Setup:

  • Purge Gas: Nitrogen or Argon at a flow rate of 20-50 mL/min.

  • Heating Rate: A standard heating rate is 10 °C/min.

  • Temperature Range: Start from room temperature (e.g., 25 °C) up to 600 °C.

• Data Acquisition: Record the mass loss as a function of temperature.

• Analysis:

  • The initial weight loss step corresponds to the loss of water of hydration.

  • Subsequent weight loss steps correspond to the loss of ammonia ligands and potentially the formation of platinum metal.

  • Couple the TGA with Mass Spectrometry (TGA-MS) to identify the evolved gases (H₂O, NH₃).

Degradation Pathway Visualizations

Caption: Thermal degradation pathway of Tetraammineplatinum(II) chloride hydrate.

Caption: Simplified hydrolytic degradation (aquation) pathway.

Caption: Experimental workflow for TGA analysis of degradation.

References

• 1. labdepotinc.com [labdepotinc.com]
• 2. researchgate.net [researchgate.net]
• 3. CN102328962A - Preparation method of tetramine platinum chloride - Google Patents [patents.google.com]

Enhancing the efficiency of platinum deposition from [Pt(NH₃)₄]Cl₂ solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to enhance the efficiency of platinum deposition from tetrammineplatinum(II) chloride ([Pt(NH₃)₄]Cl₂) solutions.

Troubleshooting Guides

This section addresses common issues encountered during platinum deposition experiments, offering potential causes and solutions in a straightforward question-and-answer format.

Issue 1: Poor Adhesion of the Platinum Film

• Question: My deposited platinum film is peeling or flaking off the substrate. What are the likely causes and how can I fix this?

• Answer: Poor adhesion is often linked to inadequate substrate preparation or incorrect plating parameters.

  • Surface Contamination: The substrate surface may have residual oils, grease, or oxides. Ensure a thorough cleaning and degreasing procedure is followed. Ultrasonic cleaning can be particularly effective.

  • Insufficient Pre-Treatment: The substrate surface may not be properly activated. Methods like acid etching or abrasive blasting can improve adhesion. For ferrous substrates, ensure any heat treat scale is removed.

  • Incorrect Current Density: Excessively high current densities can lead to poor adhesion.[1] Try reducing the current density to the optimal range.

  • Improper Bath Temperature: Plating at temperatures that are too high or too low can negatively impact adhesion.[1]

  • Contaminated Plating Bath: Impurities in the electroplating solution, such as metallic or organic contaminants, can interfere with the bonding between the platinum and the substrate.

Issue 2: Uneven Platinum Coating

• Question: The thickness of my platinum deposit is not uniform across the substrate. What could be causing this and what are the solutions?

• Answer: Uneven plating can result from several factors related to the electroplating setup and bath conditions.

  • Inadequate Agitation: Insufficient circulation of the electrolyte can cause localized depletion of platinum ions, leading to uneven deposition.[2] Ensure consistent and adequate agitation of the plating bath.

  • Incorrect Rack Design/Placement: The way the substrate is held and positioned in the plating bath can affect the current distribution. Optimize the rack design to ensure uniform exposure of the substrate to the electrolyte.[2]

  • Non-Optimal Current Density: A current density that is too high can lead to uneven deposition thickness.[1] Conversely, a very low current density might result in non-uniform deposition.

  • Electrolyte Imbalance: Incorrect concentration or temperature of the electrolyte can contribute to uneven plating.[2] Regularly monitor and maintain the bath chemistry and temperature.

Issue 3: Low Deposition Yield/Efficiency

• Question: I am getting a very low amount of platinum deposited, or the process has a low current efficiency. What are the potential reasons and remedies?

• Answer: Low yield or efficiency can be attributed to bath chemistry and operational parameters.

  • Incorrect pH: The pH of the plating bath is crucial for the stability of the platinum complex and the overall deposition process. Operating outside the optimal pH range can significantly reduce efficiency.

  • Sub-optimal Temperature: The temperature of the plating bath influences the kinetics of the deposition reaction. A temperature that is too low will result in a slow deposition rate.

  • Low Current Density: While high current densities can cause other issues, a current density that is too low will lead to a slow plating process and potentially lower efficiency.

  • Bath Degradation: Over time, the composition of the plating bath can change. Ensure proper maintenance and replenishment of the bath components.

Issue 4: Rough or Burnt Deposits

• Question: The surface of my platinum deposit is rough and has a burnt appearance. What is causing this and how can I achieve a smooth, bright finish?

• Answer: Rough or burnt deposits are typically a sign of excessive current density.

  • High Current Density: Operating at a current density above the optimal range is a primary cause of burnt deposits.[3] Reduce the current density to a more suitable level.

  • Inadequate Agitation: Poor agitation can lead to high local current densities on certain areas of the substrate, causing burning. Improve the circulation of the electrolyte.

  • High Temperature: Elevated temperatures can sometimes exacerbate the effects of high current density.[4]

Frequently Asked Questions (FAQs)

General Questions

• What is the oxidation state of platinum in [Pt(NH₃)₄]Cl₂?

  • The oxidation state of platinum in this complex is +2.

• What are the primary methods for depositing platinum from [Pt(NH₃)₄]Cl₂ solutions?

  • The two main methods are electrodeposition (electroplating) and chemical reduction.

Electrodeposition FAQs

• What is a typical current density range for platinum electroplating from a [Pt(NH₃)₄]Cl₂ bath?

  • The optimal current density can depend on the platinum concentration. For a concentration of 5 g/L, an optimal current density is around 0.6 A/dm². At higher concentrations (20-30 g/L), current densities above 1 A/dm² can be used. A generally effective range is between 0.1 and 0.5 A/dm², with 0.25 A/dm² often being optimal.[5]

• What is the recommended temperature for the electroplating bath?

  • Higher temperatures generally improve current efficiency. An optimal temperature of around 90°C has been shown to yield good results.[5]

• How does pH affect the electrodeposition process?

  • The pH of the bath influences the stability of the platinum complex and can affect the deposition efficiency. It is important to operate within the recommended pH range for the specific bath formulation.

Chemical Reduction FAQs

• What are common reducing agents for precipitating platinum from [Pt(NH₃)₄]Cl₂ solutions?

  • Hydrazine and ascorbic acid (vitamin C) are commonly used reducing agents.[6]

• Are there any safety precautions to consider when using hydrazine?

  • Yes, hydrazine is toxic and should be handled with appropriate safety measures, including working in a well-ventilated area and using personal protective equipment.[6]

Quantitative Data Tables

Table 1: Recommended Electrodeposition Parameters for [Pt(NH₃)₄]Cl₂ Baths

Parameter	Recommended Value/Range	Notes
Current Density	0.1 - 1.0+ A/dm²	Optimal value depends on Pt concentration. 0.25 A/dm² is a good starting point.[5]
Temperature	90°C	Higher temperatures can lead to higher current efficiencies.[5]
pH	Varies by formulation	Typically in the alkaline range. A low pH can affect bath stability.
Pt Concentration	5 - 30 g/L	Higher concentrations allow for higher optimal current densities.[5]
Agitation	Required	Essential for uniform deposition.[5]

Table 2: Troubleshooting Guide with Quantitative Insights

Issue	Potential Cause	Suggested Action
Poor Adhesion	Current density too high	Reduce to < 1.0 A/dm²
Uneven Coating	Low current density	Increase to > 0.1 A/dm²
Burnt Deposits	Current density too high	Reduce to the 0.25 - 0.6 A/dm² range[5]
Low Efficiency	Temperature too low	Increase to around 90°C[5]

Experimental Protocols

Protocol 1: Electrodeposition of Platinum

• Substrate Preparation:

  • Thoroughly clean the substrate by degreasing with a suitable solvent (e.g., acetone, isopropanol) in an ultrasonic bath.

  • Rinse with deionized water.

  • Perform an acid activation step appropriate for the substrate material (e.g., a brief dip in dilute sulfuric or hydrochloric acid).

  • Rinse thoroughly with deionized water and dry with nitrogen.

• Plating Bath Preparation:

  • Prepare the electroplating solution by dissolving [Pt(NH₃)₄]Cl₂ and any other bath constituents (e.g., buffers, additives) in deionized water to the desired concentration.

  • Adjust the pH of the solution to the recommended value using appropriate acids or bases.

  • Heat the solution to the optimal operating temperature (e.g., 90°C).[5]

• Electrodeposition:

  • Set up the electroplating cell with a platinum anode and the prepared substrate as the cathode.

  • Immerse the electrodes in the heated plating bath.

  • Apply the desired current density (e.g., 0.25 A/dm²) using a galvanostat.[5]

  • Maintain constant agitation of the solution throughout the deposition process.

  • Plate for the required duration to achieve the desired film thickness.

• Post-Treatment:

  • Remove the plated substrate from the bath.

  • Rinse thoroughly with deionized water.

  • Dry the substrate with a stream of nitrogen.

Protocol 2: Chemical Reduction of Platinum with Ascorbic Acid

• Solution Preparation:

  • Dissolve the [Pt(NH₃)₄]Cl₂ salt in deionized water in a suitable reaction vessel.

• Reduction:

  • Slowly add a solution of ascorbic acid to the platinum-containing solution while stirring. A molar ratio of at least 2:1 (ascorbic acid to platinum) is generally required for complete reduction to Pt(0).

  • If no precipitate forms, gently warm the solution to 60-70°C.[6]

  • A black precipitate of platinum ("platinum black") should form.

• Recovery:

  • Allow the precipitate to settle.

  • Separate the platinum black from the solution by filtration or centrifugation.

  • Wash the precipitate several times with deionized water to remove any remaining salts.

  • Dry the collected platinum powder in an oven at a suitable temperature.

Visualizations

Caption: Troubleshooting workflow for common platinum deposition issues.

References

• 1. nmfrc.org [nmfrc.org]
• 2. eoxs.com [eoxs.com]
• 3. electroplatingmachines.com [electroplatingmachines.com]
• 4. proplate.com [proplate.com]
• 5. nmfrc.org [nmfrc.org]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide: Tetraammineplatinum(II) Chloride Hydrate vs. Cisplatin as Anticancer Precursors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of tetraammineplatinum(II) chloride hydrate and its renowned derivative, cisplatin, in the context of anticancer drug development. By examining their chemical properties, synthesis, biological activity, and mechanisms of action, this document aims to equip researchers with the critical information needed to understand the distinct roles these compounds play in the landscape of cancer chemotherapy. While both are platinum(II) complexes, their utility as anticancer agents is vastly different, with one serving as a stable precursor and the other as a potent, active drug.

Chemical Properties and Synthesis

Tetraammineplatinum(II) chloride hydrate, [Pt(NH₃)₄]Cl₂·H₂O, is a coordination complex featuring a central platinum(II) ion coordinated to four ammonia ligands. This configuration results in a stable, charged complex. In contrast, cisplatin, cis-[Pt(NH₃)₂Cl₂], is a neutral complex with two ammonia ligands and two chloride ligands in a cis geometry. This structural difference is fundamental to their divergent biological activities.

Tetraammineplatinum(II) chloride is a key intermediate in the synthesis of cisplatin. The most common synthetic route, the Dhara method, starts from potassium tetrachloroplatinate(II) (K₂[PtCl₄]).[1] A variation of this synthesis can involve the formation of tetraammineplatinum(II) chloride, which is then converted to cisplatin. A crucial step in confirming the correct isomeric product is the Kurnakow test, which distinguishes between the cis and trans isomers.[2] When reacted with thiourea, cisplatin yields a yellow solution, while the inactive transplatin forms a white precipitate.[2]

Synthesis of Cisplatin from a Tetraammineplatinum(II) Intermediate

A common method to produce cisplatin involves the reaction of tetraammineplatinum(II) chloride with a controlled amount of hydrochloric acid. This process substitutes two of the ammonia ligands with chloride ions to yield the desired cis-diamminedichloridoplatinum(II).

Caption: Synthesis pathways from K₂[PtCl₄] to cisplatin and transplatin.

Mechanism of Action and Biological Activity

The anticancer efficacy of platinum-based drugs is contingent on their ability to interact with cellular macromolecules, primarily DNA. The chemical stability and reactivity of the platinum complex dictate its potential for such interactions.

Activation through Aquation

Cisplatin's mechanism of action begins with its entry into the cell, where the intracellular chloride concentration is significantly lower than in the bloodstream. This low-chloride environment facilitates the hydrolysis of the chloride ligands, a process known as aquation, replacing them with water molecules. This activation transforms the neutral cisplatin into a reactive, positively charged species, cis-[Pt(NH₃)₂(H₂O)Cl]⁺ and subsequently cis-[Pt(NH₃)₂(H₂O)₂]²⁺. These aquated forms are potent electrophiles that readily bind to nucleophilic sites on DNA.

In contrast, tetraammineplatinum(II) chloride is a highly stable complex. The four ammonia ligands are strongly bound to the platinum center and are not readily displaced by water. This inherent stability prevents the formation of a reactive aquated species, rendering it largely inert under physiological conditions and thus inactive as a direct cytotoxic agent.

Caption: Activation of cisplatin via aquation in the low-chloride intracellular environment.

DNA Binding and Adduct Formation

The activated, aquated forms of cisplatin readily form covalent bonds with the N7 atoms of purine bases, primarily guanine and adenine, in DNA. This binding leads to the formation of various DNA adducts, with the most common being 1,2-intrastrand crosslinks between adjacent guanine residues. These adducts cause significant distortion of the DNA double helix, which in turn inhibits DNA replication and transcription, ultimately triggering apoptosis (programmed cell death).

Due to its inability to undergo aquation, tetraammineplatinum(II) chloride does not form covalent adducts with DNA. Its interaction with DNA is expected to be minimal and non-covalent, likely involving electrostatic interactions between the positively charged complex and the negatively charged phosphate backbone of DNA. Such interactions are not sufficient to induce the structural distortions necessary for significant cytotoxic activity.

Feature	Tetraammineplatinum(II) Chloride Hydrate	Cisplatin
DNA Binding Mode	Primarily non-covalent, electrostatic	Covalent
Primary Binding Sites	Non-specific, phosphate backbone	N7 of Guanine and Adenine
Major Adducts	None	1,2-intrastrand d(GpG) crosslinks
Effect on DNA Structure	Minimal	Significant bending and unwinding

Cellular Uptake

The cellular uptake of cisplatin is a complex process involving both passive diffusion and active transport mechanisms. The neutral charge of cisplatin allows it to cross the cell membrane, after which it becomes aquated and trapped inside the cell.

While specific uptake data for tetraammineplatinum(II) chloride is scarce, as a charged species, its passive diffusion across the cell membrane would be highly limited. Any uptake would likely rely on transport proteins, but its subsequent lack of reactivity within the cell prevents it from exerting a cytotoxic effect.

Parameter	Tetraammineplatinum(II) Chloride Hydrate	Cisplatin
Primary Uptake Mechanism	Likely transporter-mediated (hypothetical)	Passive diffusion and active transport
Intracellular Accumulation	Low (expected)	Accumulates due to aquation and trapping

In Vitro Cytotoxicity

The differential biological activities of these two compounds are starkly reflected in their in vitro cytotoxicity against cancer cell lines. Cisplatin is a potent cytotoxic agent with IC₅₀ values typically in the low micromolar range across a wide variety of cancer cell lines. In contrast, tetraammineplatinum(II) chloride hydrate is generally considered to be non-cytotoxic. While direct comparative studies are limited due to its known inactivity, studies on similar stable ammine complexes of platinum(II) have shown a lack of significant anticancer activity.

Compound	Cell Line	IC₅₀ (µM)
Tetraammineplatinum(II) Chloride Hydrate	Various	Not typically cytotoxic
Cisplatin	A549 (Lung Carcinoma)	~10
CH1 (Ovarian Carcinoma)	~2.5[3]
SKOV-3 (Ovarian Carcinoma)	~33[3]

Note: IC₅₀ values for cisplatin can vary significantly depending on the cell line and experimental conditions.

Caption: Signaling pathway of cisplatin-induced apoptosis.

Experimental Protocols

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the platinum compounds and a vehicle control. Incubate for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours at 37°C. Viable cells with active metabolism will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570-600 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ value.

DNA Binding Assay (Plasmid Unwinding)

This assay assesses the ability of a compound to bind to and alter the conformation of supercoiled plasmid DNA.

• Incubation: Incubate supercoiled plasmid DNA with varying concentrations of the platinum compound in a suitable buffer at 37°C for a defined period.

• Gel Electrophoresis: Load the samples onto an agarose gel and perform electrophoresis.

• Visualization: Stain the gel with a DNA intercalating dye (e.g., ethidium bromide) and visualize under UV light.

• Analysis: Covalent binding and crosslinking by cisplatin will unwind the supercoiled DNA, causing it to migrate slower on the gel, similar to the nicked or linear forms. Non-covalent interactions, as expected for tetraammineplatinum(II) chloride, will not cause this significant change in migration.

Cellular Uptake Analysis by ICP-MS

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is a highly sensitive technique for quantifying the elemental composition of samples.

• Cell Treatment: Treat a known number of cells with the platinum compounds for a specific duration.

• Cell Lysis: Wash the cells to remove extracellular compound and then lyse the cells.

• Sample Digestion: Digest the cell lysates with concentrated nitric acid to break down organic matter and solubilize the platinum.

• ICP-MS Analysis: Analyze the digested samples using ICP-MS to quantify the amount of platinum.

• Data Normalization: Normalize the platinum content to the number of cells or total protein content to determine the cellular accumulation.

Conclusion

Tetraammineplatinum(II) chloride hydrate and cisplatin serve distinct and non-interchangeable roles in the development of anticancer therapies. Tetraammineplatinum(II) chloride hydrate is a stable and valuable precursor in the synthesis of cisplatin and other platinum-based drugs but lacks the necessary chemical reactivity to function as a direct cytotoxic agent. Its stability, arising from the four strongly coordinated ammine ligands, prevents the crucial aquation step required for activation.

Cisplatin, on the other hand, is a potent anticancer drug precisely because of its ability to undergo aquation within the cell, leading to the formation of reactive species that covalently bind to DNA, inducing damage and triggering apoptosis. This fundamental difference in their chemical behavior and subsequent biological activity underscores the critical structure-activity relationships that govern the efficacy of platinum-based anticancer agents. For researchers in drug development, understanding these differences is paramount for the rational design and synthesis of novel, more effective platinum therapeutics.

References

• 1. aps.anl.gov [aps.anl.gov]
• 2. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 3. cis-Diamminedichloroplatinum(II)-induced cell death through apoptosis in sensitive and resistant human ovarian carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Platinum-Based Catalysts: Efficacy of [Pt(NH₃)₄]Cl₂·H₂O vs. Other Common Platinum Salts

For researchers, scientists, and drug development professionals, the choice of a platinum precursor is a critical decision that significantly influences the efficacy, selectivity, and stability of the final catalyst. This guide provides an objective comparison of catalysts derived from tetraammineplatinum(II) chloride hydrate ([Pt(NH₃)₄]Cl₂·H₂O) against those synthesized from other widely used platinum salts, namely hexachloroplatinic acid (H₂PtCl₆), platinum(II) acetylacetonate (Pt(acac)₂), and platinum(II) chloride (PtCl₂). The comparison is supported by experimental data on catalyst performance in key chemical transformations.

The catalytic activity of platinum is intricately linked to its physical and chemical properties at the nanoscale, including particle size, dispersion, and oxidation state. The choice of the platinum precursor salt plays a pivotal role in determining these characteristics during catalyst synthesis. This guide delves into the nuances of how catalysts derived from [Pt(NH₃)₄]Cl₂·H₂O stack up against their counterparts, providing a data-driven basis for precursor selection in catalytic research and development.

Influence of Precursor on Catalyst Characteristics

The chemical nature of the platinum precursor significantly impacts the resulting catalyst's properties. For instance, in the synthesis of Pt/N-graphene catalysts, the use of H₂PtCl₆ has been shown to lead to the formation of atomically dispersed platinum, whereas Pt(NO₃)₄ results in the formation of platinum nanocrystals[1]. This distinction in the final catalyst structure can have profound effects on its activity and selectivity in different reactions.

Similarly, a study on the formation of FePt nanoparticles revealed that the choice of platinum precursor—Pt(acac)₂, PtCl₂, PtCl₄, or H₂PtCl₆—led to different stoichiometric compositions and particle sizes[2]. Specifically, nearly equiatomic FePt nanoparticles with a size of approximately 2 nm were formed using Pt(acac)₂, while platinum-rich phases with larger particle sizes (3.6 to 6.4 nm) were obtained with the other precursors[2].

Comparative Catalytic Performance

To provide a clear comparison, this guide focuses on key catalytic reactions where platinum catalysts are extensively used: hydrogenation and oxidation reactions.

Hydrogenation Reactions

In the realm of hydrogenation, platinum catalysts are workhorses for a variety of transformations. While direct comparative studies across all four precursors for a single hydrogenation reaction are scarce in publicly available literature, the choice of precursor is known to influence catalyst dispersion and, consequently, its activity. For instance, [Pt(NH₃)₄]Cl₂ is often favored for preparing highly dispersed supported platinum catalysts due to the cationic nature of the platinum complex, which can facilitate strong electrostatic adsorption onto negatively charged support surfaces[3].

Oxidation Reactions

Oxidation reactions, such as the oxidation of carbon monoxide (CO) and formic acid, are crucial in applications ranging from automotive catalysis to fuel cells. The performance of platinum catalysts in these reactions is highly dependent on the catalyst's structure and composition, which are influenced by the precursor.

A study on the electrocatalytic oxidation of formic acid provides some comparative data. While not a direct comparison of the four precursors , it highlights the performance differences between various platinum-based catalysts. For instance, in one study, a Pt/C catalyst exhibited a peak current density of 110 mA cm⁻² in formic acid oxidation, which was lower than that of a Pd/C catalyst (140 mA cm⁻²) and a PtRu/C catalyst (145 mA cm⁻²) under the same conditions. The onset potential for formic acid oxidation was also found to be lower for Pd/C (around 0.1 V vs. RHE) compared to Pt/C (0.2 V vs. RHE) and PtRu/C (0.3 V vs. RHE)[1].

The following table summarizes the key performance indicators for platinum-based catalysts in various oxidation reactions, derived from different precursors where data is available.

Catalyst System	Precursor	Reaction	Key Performance Metric	Reference
Pt/N-Graphene	H₂PtCl₆	Formic Acid Decomposition	Atomically dispersed Pt	[1]
Pt/N-Graphene	Pt(NO₃)₄	Formic Acid Decomposition	Pt Nanocrystals	[1]
FePt Nanoparticles	Pt(acac)₂	Nanoparticle Synthesis	~2 nm particle size	[2]
FePt Nanoparticles	H₂PtCl₆, PtCl₂, PtCl₄	Nanoparticle Synthesis	3.6 - 6.4 nm particle size	[2]
Pt/C	Not Specified	Formic Acid Electrooxidation	Peak Current Density: 110 mA cm⁻²	[1]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are generalized experimental protocols for the preparation of supported platinum catalysts using the incipient wetness impregnation method, a common technique for synthesizing heterogeneous catalysts.

General Protocol for Incipient Wetness Impregnation

The incipient wetness impregnation technique involves dissolving the platinum precursor in a solvent and adding this solution to a porous support material. The volume of the solution is equal to the pore volume of the support, ensuring that the precursor is drawn into the pores by capillary action.

Materials:

• Platinum precursor ([Pt(NH₃)₄]Cl₂·H₂O, H₂PtCl₆, Pt(acac)₂, or PtCl₂)

• Support material (e.g., alumina (Al₂O₃), silica (SiO₂), activated carbon)

• Solvent (e.g., deionized water, acetone, ethanol)

• Drying oven

• Calcination furnace

• Reduction furnace (with hydrogen supply)

Procedure:

• Support Pre-treatment: The support material is typically dried at a high temperature (e.g., 120 °C) to remove adsorbed water.

• Pore Volume Determination: The pore volume of the support is determined using techniques such as nitrogen physisorption.

• Precursor Solution Preparation: The calculated amount of the platinum precursor is dissolved in a volume of solvent equal to the pore volume of the support. The choice of solvent depends on the solubility of the precursor.

• Impregnation: The precursor solution is added dropwise to the support material with constant mixing to ensure uniform distribution.

• Drying: The impregnated support is dried in an oven (e.g., at 100-120 °C) to remove the solvent.

• Calcination (Optional): The dried material is calcined in air at a high temperature (e.g., 300-500 °C) to decompose the precursor and anchor the platinum species to the support. This step is not always necessary and depends on the precursor and desired final state of the catalyst.

• Reduction: The calcined (or dried) material is reduced in a stream of hydrogen gas at an elevated temperature (e.g., 300-500 °C) to convert the platinum species to their metallic state (Pt⁰).

The following diagram illustrates the general workflow for preparing a supported platinum catalyst.

General workflow for supported platinum catalyst preparation.

Signaling Pathways and Logical Relationships

The choice of platinum precursor can be viewed as the initial step in a pathway that ultimately determines the catalyst's performance. The logical relationship between the precursor and the final catalytic activity can be visualized as follows:

Logical pathway from precursor selection to catalytic performance.

Conclusion

The selection of a platinum precursor is a multi-faceted decision with significant downstream consequences for catalyst structure and function. While [Pt(NH₃)₄]Cl₂·H₂O is a versatile precursor, particularly for achieving high dispersion on supported catalysts, the optimal choice depends on the specific application and desired catalytic properties. H₂PtCl₆ can lead to atomically dispersed platinum under certain conditions, while Pt(acac)₂ may be advantageous for controlling nanoparticle size in specific synthetic routes.

Further research directly comparing the catalytic efficacy of these precursors under identical reaction conditions is needed to provide a more definitive guide for catalyst design. However, the existing data clearly demonstrates that the journey from precursor to a high-performance catalyst is a carefully orchestrated process where the initial choice of platinum salt sets the stage for the final catalytic outcome.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Analytical techniques for validating the purity of Tetraammineplatinum(II) chloride hydrate

A comprehensive guide to the analytical techniques for validating the purity of Tetraammineplatinum(II) chloride hydrate, tailored for researchers, scientists, and drug development professionals. This guide provides an objective comparison of various methods, supported by experimental data and detailed protocols.

The purity of Tetraammineplatinum(II) chloride hydrate ([Pt(NH₃)₄]Cl₂·H₂O) is crucial for its applications in research and as a precursor in the synthesis of platinum-based catalysts and pharmaceuticals.[1] Ensuring the material meets high purity standards, often ranging from 98% to 99.99%, is essential for the reliability and reproducibility of experimental results.[1][2] This guide compares the primary analytical techniques used to validate the purity of this compound.

Comparison of Analytical Techniques

The selection of an appropriate analytical technique depends on the specific purity attribute being assessed, such as elemental composition, presence of crystalline impurities, or thermal stability. The most common techniques include Inductively Coupled Plasma - Mass Spectrometry (ICP-MS), Elemental Analysis (EA), Thermogravimetric Analysis (TGA), and Powder X-ray Diffraction (PXRD). For the analysis of specific platinum-containing impurities, hyphenated techniques like High-Performance Liquid Chromatography coupled with ICP-MS (HPLC-ICP-MS) are employed.

Data Presentation: A Comparative Overview

The following table summarizes the key performance characteristics of each analytical technique for the purity validation of Tetraammineplatinum(II) chloride hydrate.

Technique	Parameter Measured	Typical Performance Characteristics	Advantages	Limitations
ICP-MS	Total Platinum Content	LOD: < 1 ng/mL[3] LOQ: 0.5 - 18.0 ng/mL[4][5] Linearity: 0.01 - 100 ng/mL[5] Accuracy: 85-115% recovery[4] Precision: RSD ≤ 15%[4][5]	High sensitivity and accuracy for trace metal analysis.	Destructive technique; provides total elemental content, not specific compounds.
Elemental Analysis (EA)	%N, %H, (%Pt by difference or direct)	Accuracy: Within ±0.4% of theoretical value.[6][7]	Provides fundamental elemental composition to verify the empirical formula.	Can be affected by sample homogeneity; may have difficulties with some organometallic compounds.
Thermogravimetric Analysis (TGA)	Water content, thermal decomposition profile	Quantitative for water and ligand loss based on stoichiometric calculations.	Provides information on hydration state and thermal stability.	Non-specific for the identification of evolved gases without a coupled technique (e.g., TGA-MS).
Powder X-ray Diffraction (PXRD)	Crystalline phase identification and purity	LOD for crystalline impurities: as low as 0.1%.[8]	Non-destructive; highly effective for identifying crystalline impurities and polymorphs.[9]	Not suitable for amorphous impurities; requires a reference pattern for the pure compound.
HPLC-ICP-MS	Speciation of platinum compounds	LOQ: 0.7 - 1.0 µg/L for Pt-Cl impurities.[10]	Separates and quantifies different platinum species, including process impurities.[10]	More complex setup and method development compared to direct ICP-MS.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Platinum Content Determination by ICP-MS

This protocol describes the quantification of the total platinum content.

Sample Preparation:

• Accurately weigh approximately 10-20 mg of Tetraammineplatinum(II) chloride hydrate into a clean digestion vessel.

• Add 5 mL of concentrated nitric acid (HNO₃).

• If a microwave digestion system is available, digest the sample following the instrument's standard program for inorganic materials.

• Alternatively, heat the sample on a hot plate at a low temperature until the solid is completely dissolved.

• After digestion, quantitatively transfer the solution to a 100 mL volumetric flask and dilute to the mark with deionized water. This creates a stock solution.

• Prepare a series of working standards by serial dilution of a certified platinum standard solution.

• Prepare a sample for analysis by diluting the stock solution to fall within the linear range of the calibration curve.

Instrumentation and Analysis:

• Use an ICP-MS instrument equipped with a standard sample introduction system.

• Optimize the instrument parameters (e.g., nebulizer gas flow rate, RF power) for platinum analysis.

• Aspirate the blank, standards, and sample solutions into the instrument.

• Measure the intensity of the platinum isotopes (e.g., ¹⁹⁵Pt).

• Construct a calibration curve by plotting the intensity versus the concentration of the standards.

• Calculate the concentration of platinum in the sample from the calibration curve and the dilution factor.

Elemental Analysis (N, H)

This protocol outlines the determination of the nitrogen and hydrogen content.

Sample Preparation:

• Ensure the sample is finely powdered and homogeneous.

• Accurately weigh 1-3 mg of the sample into a tin capsule.

Instrumentation and Analysis:

• Use a CHN elemental analyzer.

• The sample is combusted in a high-oxygen environment.

• The resulting gases (N₂, H₂O, CO₂) are separated by a chromatographic column.

• The amount of each gas is measured by a thermal conductivity detector.

• The instrument is calibrated using a standard of known elemental composition (e.g., acetanilide).

• The percentage of N and H in the sample is calculated by the instrument's software.

• Compare the experimental percentages with the theoretical values for [Pt(NH₃)₄]Cl₂·H₂O (Theoretical: N = 15.91%, H = 4.01%).

Thermogravimetric Analysis (TGA)

This protocol is for determining the water of hydration and observing the decomposition profile.

Instrumentation and Analysis:

• Place an accurately weighed sample (5-10 mg) into a TGA crucible (typically alumina or platinum).

• Place the crucible onto the TGA balance.

• Heat the sample under a controlled atmosphere (e.g., nitrogen or air at a flow rate of 20-50 mL/min).

• Use a heating rate of 10 °C/min from room temperature to approximately 600 °C.

• Record the mass loss as a function of temperature.

• The first weight loss step, typically below 150 °C, corresponds to the loss of water of hydration. The theoretical weight loss for one molecule of water is approximately 5.12%.

• Subsequent weight loss steps correspond to the loss of ammonia ligands and decomposition.

Purity Assessment by Powder X-ray Diffraction (PXRD)

This protocol is for the identification of crystalline impurities.

Sample Preparation:

• Gently grind the crystalline sample to a fine powder using a mortar and pestle to ensure random orientation of the crystallites.

• Mount the powdered sample onto a sample holder.

Instrumentation and Analysis:

• Use a powder X-ray diffractometer with a monochromatic X-ray source (commonly Cu Kα radiation).

• Scan the sample over a 2θ range (e.g., 5° to 70°).

• The resulting diffraction pattern is a plot of intensity versus the diffraction angle (2θ).

• Compare the experimental PXRD pattern with a reference pattern for pure Tetraammineplatinum(II) chloride hydrate (if available from a database or a known pure sample).

• The presence of additional peaks in the experimental pattern indicates the presence of crystalline impurities.[11] These impurities can be identified by comparing their peak positions with patterns from a crystallographic database.[11]

Visualizations

Experimental Workflow for Purity Validation

The following diagram illustrates a logical workflow for the comprehensive purity analysis of Tetraammineplatinum(II) chloride hydrate.

Caption: Workflow for purity validation of Tetraammineplatinum(II) chloride hydrate.

Signaling Pathway for ICP-MS Analysis

This diagram illustrates the process from sample to signal in ICP-MS.

Caption: Signal generation pathway in Inductively Coupled Plasma-Mass Spectrometry.

References

• 1. nbinno.com [nbinno.com]
• 2. 四氨合氯化铂 水合物 99.99% trace metals basis | Sigma-Aldrich [sigmaaldrich.com]
• 3. ICP-MS method for the determination of platinum in suspensions of cells exposed to cisplatin - Analytical Proceedings including Analytical Communications (RSC Publishing) [pubs.rsc.org]
• 4. hylapharm.com [hylapharm.com]
• 5. A validated inductively coupled plasma mass spectrometry (ICP-MS) method for the quantification of total platinum content in plasma, plasma ultrafiltrate, urine and peritoneal fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An International Study Evaluating Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Quantitative XRD - Detection of low amounts of crystalline impurities for pharmaceutical process control | Malvern Panalytical [malvernpanalytical.com]
• 9. imrtest.com [imrtest.com]
• 10. Ultra-sensitive speciation analysis of inorganic platinum-chloride complexes in platinum-based drugs by HPLC-ICP-MS | EVISA's News [speciation.net]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to Cisplatin and Transplatin: Unraveling Activity Differences from Synthesis to Cellular Interaction

For Researchers, Scientists, and Drug Development Professionals

The discovery of cisplatin marked a pivotal moment in oncology, establishing platinum-based compounds as a cornerstone of chemotherapy. However, its geometric isomer, transplatin, is clinically ineffective.[1][2][3] This guide provides an objective comparison of cisplatin and transplatin, delving into the fundamental chemical and biological reasons for their starkly different therapeutic outcomes. We will explore their synthesis from common precursors, their interactions with DNA, and the cellular responses they elicit, supported by experimental data and detailed protocols.

Synthesis from a Common Precursor: The Role of the Trans Effect

The journey from a simple precursor to a potent drug or an inactive isomer is a lesson in the subtleties of inorganic chemistry. Both cisplatin and transplatin are typically synthesized from potassium tetrachloroplatinate(II) (K₂[PtCl₄]), but the reaction pathways are deliberately manipulated to achieve the desired stereochemistry.[4] The key to this control lies in the trans effect, a phenomenon where certain ligands increase the rate of substitution of the ligand positioned trans to them.

The approximate order of the trans effect for relevant ligands is: I⁻ > Cl⁻ > NH₃.[5]

Cisplatin Synthesis (Dhara Method): To favor the cis isomer, the synthesis protocol leverages the strong trans effect of the iodide ion.[5][6]

• Step 1: K₂[PtCl₄] is treated with potassium iodide (KI), replacing the chloride ligands with iodide to form K₂[PtI₄].[5][7]

• Step 2: Ammonia (NH₃) is then added. In the [PtI₄]²⁻ complex, the first NH₃ substitutes one I⁻. The remaining I⁻ ligands have a strong trans effect. The I⁻ trans to another I⁻ is more labile than the I⁻ trans to the newly added NH₃ (which has a weak trans effect).[5] Consequently, the second NH₃ molecule preferentially replaces an iodide ligand cis to the first NH₃, yielding cis-[Pt(NH₃)₂I₂].[6]

• Step 3: The intermediate is then treated with silver nitrate (AgNO₃) to precipitate silver iodide (AgI), and subsequently with potassium chloride (KCl) to replace the iodo ligands, yielding the final product, cis-[Pt(NH₃)₂Cl₂] (cisplatin).[5][6]

Transplatin Synthesis: The synthesis of transplatin avoids the use of strongly trans-directing ligands. A common method involves:

• Step 1: K₂[PtCl₄] is first reacted with an excess of ammonia to form [Pt(NH₃)₄]Cl₂.[5]

• Step 2: This tetraammineplatinum(II) complex is then carefully heated with hydrochloric acid (HCl). The first Cl⁻ substitutes an NH₃ ligand. Now, the NH₃ ligand trans to the new Cl⁻ is more labile than the NH₃ ligands cis to it (due to the moderate trans effect of Cl⁻). This directs the second Cl⁻ to substitute at the trans position, resulting in trans-[Pt(NH₃)₂Cl₂] (transplatin).[8]

Caption: Synthetic pathways for cisplatin and transplatin from K₂[PtCl₄].

Aqueous Chemistry: The Activation Pathway

Before either isomer can interact with DNA, it must be "activated" within the cell. This occurs through a hydrolysis (aquation) process where the chloride ligands are replaced by water molecules.[9] This reaction is favored intracellularly because the cytoplasm has a much lower chloride concentration (~4 mM) compared to the bloodstream (~100 mM), which keeps the drug inactive during circulation.

Both cisplatin and transplatin form singly and doubly aquated species.[9][10][11] These positively charged aqua complexes are the reactive species that bind to the negatively charged DNA backbone.

Caption: Intracellular aquation (activation) pathway for cisplatin and transplatin.

Although both isomers undergo aquation, transplatin is kinetically less stable and is more rapidly deactivated by reacting with sulfur-containing biomolecules like glutathione, reducing the amount of drug that reaches the DNA target.[1][12]

DNA Interaction: A Tale of Two Adducts

The critical difference between cisplatin and transplatin lies in how they bind to DNA. The geometry of the platinum complex dictates the types of DNA adducts formed, which in turn determines the biological consequence. The platinum atom preferentially binds to the N7 position of purine bases, particularly guanine.[1]

• Cisplatin: The cis geometry, with a Cl-Pt-Cl angle of ~90°, is perfectly suited to form 1,2-intrastrand crosslinks .[1] This involves the platinum atom binding to the N7 positions of two adjacent guanines (d(GpG)) or an adjacent adenine and guanine (d(ApG)) on the same DNA strand.[13] This type of adduct forces a significant local distortion, unwinding the helix and creating a distinct kink. These 1,2-intrastrand adducts account for the vast majority (~80-90%) of cisplatin-DNA lesions.[1][14]

• Transplatin: The trans geometry, with the two labile chloride ligands on opposite sides of the platinum atom, makes it sterically impossible to form the 1,2-intrastrand crosslinks that cisplatin favors.[1][15] Instead, transplatin primarily forms monofunctional adducts (binding to a single base) and can form interstrand crosslinks or 1,3-intrastrand crosslinks (spanning a nucleotide) at a higher frequency than cisplatin.[1] These adducts induce a much smaller distortion in the DNA structure compared to the cisplatin kink.[1]

Caption: Comparison of dominant DNA adducts formed by cisplatin and transplatin.

Cellular Fate: Repair vs. Apoptosis

The structural differences in the DNA adducts are the ultimate determinant of cell fate.

• Cisplatin Adducts: The major 1,2-intrastrand adducts created by cisplatin are poorly recognized and inefficiently repaired by the cell's primary DNA repair system, the Nucleotide Excision Repair (NER) pathway.[16] Furthermore, high-mobility group (HMG) proteins specifically recognize and bind to the kinked DNA structure, shielding the adduct from repair and potentially mediating downstream cytotoxic signaling.[16] The persistence of these lesions stalls DNA replication and transcription, ultimately triggering apoptosis (programmed cell death).[13][16]

• Transplatin Adducts: The less disruptive adducts formed by transplatin are more easily recognized and efficiently removed by the cell's DNA repair machinery.[15] This efficient repair prevents the accumulation of DNA damage necessary to halt the cell cycle and induce apoptosis, rendering the compound inactive as a therapeutic agent.

Quantitative Data Comparison

Experimental studies have quantified the performance differences between the two isomers.

Parameter	Cisplatin	Transplatin	Reference(s)
Inhibition of Gene Expression	~7 times more potent	Less potent	[1][2][3]
DNA Binding Constant	K = 5.51 x 10⁴ M⁻¹	K = 2.26 x 10⁴ M⁻¹	[13]
Dominant DNA Adduct Type	1,2-intrastrand crosslinks (~80%)	Monofunctional adducts, interstrand crosslinks	[1]
Effect on DNA Structure	Induces significant, persistent shrinking/kinking	Induces weak, transient shrinking	[1][2]
Clinical Activity	Potent anticancer drug	Clinically ineffective	[1][2][13]

Experimental Protocols

Below are methodologies for key experiments used to compare cisplatin and transplatin.

Protocol 1: In Vitro Gene Expression Inhibition (Luciferase Assay)

This protocol, adapted from studies comparing the isomers, quantifies the ability of each compound to inhibit transcription and translation in a cell-free system.[1]

Objective: To measure the relative inhibitory effect of cisplatin and transplatin on gene expression.

Materials:

• Cell-free transcription/translation kit (e.g., rabbit reticulocyte lysate system)

• Plasmid DNA encoding luciferase

• Luciferin substrate

• Cisplatin and transplatin stock solutions

• Luminometer

Methodology:

• Reaction Setup: Prepare reaction mixtures containing the cell-free expression system, luciferase plasmid DNA, and varying concentrations of either cisplatin or transplatin (e.g., 0-100 µM). Include a no-drug control.

• Incubation: Incubate the reactions at the recommended temperature (e.g., 30°C) for a set period (e.g., 90 minutes) to allow for transcription and translation.

• Luminescence Measurement: Add the luciferin substrate to each reaction tube.

• Data Acquisition: Immediately measure the light emission (luminescence) using a luminometer. The intensity of light is directly proportional to the amount of functional luciferase produced.

• Analysis: Normalize the luminescence values to the no-drug control. Plot the natural logarithm of the relative luminescence (ln Z) against the drug concentration. The slope of this plot is indicative of the inhibitory potency. A steeper slope signifies a stronger inhibitory effect. The ratio of the slopes for cisplatin and transplatin gives their relative inhibitory potency.[1][2]

Protocol 2: DNA Damage Detection (Alkaline Comet Assay)

This assay detects DNA strand breaks and crosslinks by measuring the migration of DNA from a single cell in an electric field.

Objective: To visualize and quantify DNA damage and crosslinking induced by cisplatin and transplatin.

Materials:

• Cultured cancer cells (e.g., A2780 ovarian cancer cells)

• Cisplatin and transplatin

• Low melting point agarose

• Microscope slides

• Lysis solution (high salt, detergent)

• Alkaline electrophoresis buffer (pH > 13)

• DNA stain (e.g., SYBR Safe)

• Fluorescence microscope with imaging software

Methodology:

• Cell Treatment: Treat cultured cells with desired concentrations of cisplatin or transplatin for a specified time (e.g., 24 hours). Include an untreated control.

• Cell Harvesting: Harvest the cells and resuspend them in ice-cold PBS at a concentration of ~1x10⁵ cells/mL.[17]

• Embedding: Mix the cell suspension with molten low melting point agarose and pipette onto a pre-coated microscope slide. Allow to solidify.

• Lysis: Immerse the slides in cold lysis solution to dissolve cell membranes and proteins, leaving behind the nuclear DNA (nucleoids).

• Alkaline Unwinding & Electrophoresis: Place slides in an electrophoresis tank with alkaline buffer to unwind the DNA. Apply an electric field. Damaged DNA (containing breaks) will relax and migrate out of the nucleoid, forming a "comet tail," while undamaged DNA remains in the "head." DNA crosslinked by platinum will migrate slower than control DNA.

• Visualization & Analysis: Stain the DNA with a fluorescent dye and visualize using a fluorescence microscope. Use image analysis software to measure the amount of DNA in the tail versus the head (e.g., % Tail DNA). A decrease in tail moment compared to a positive control for strand breaks can indicate crosslinking.

Conclusion

The dramatic difference in the biological activity of cisplatin and transplatin is a direct consequence of their stereochemistry, which is established during their synthesis. Cisplatin's cis configuration enables the formation of unique 1,2-intrastrand DNA adducts that create a severe structural distortion. This lesion is poorly repaired by the cell, leading to the blockage of essential cellular processes and triggering apoptosis. Conversely, transplatin's geometry prevents the formation of these critical adducts; its lesions are less disruptive and are efficiently removed by cellular repair mechanisms, thus rendering it clinically ineffective. This fundamental structure-activity relationship underscores the importance of stereochemistry in drug design and provides a clear rationale for cisplatin's success and transplatin's failure in the clinic. Despite the historical inactivity of transplatin, modern research continues to explore novel trans-platinum complexes with modified ligands that may overcome these limitations, opening new avenues for drug development.[12]

References

• 1. Different Effects of Cisplatin and Transplatin on the Higher-Order Structure of DNA and Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Different Effects of Cisplatin and Transplatin on the Higher-Order Structure of DNA and Gene Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthetic Methods for the Preparation of Platinum Anticancer Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. home.iitk.ac.in [home.iitk.ac.in]
• 6. researchgate.net [researchgate.net]
• 7. scribd.com [scribd.com]
• 8. Synthesis [ch.ic.ac.uk]
• 9. Hydrolysis of cis- and transplatin: structure and reactivity of the aqua complexes in a solvent free environment - RSC Advances (RSC Publishing) DOI:10.1039/C7RA01182B [pubs.rsc.org]
• 10. Hydrolysis of cis- and transplatin: structure and reactivity of the aqua complexes in a solvent free environment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. Trans-platinum complexes in cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A comparative study on the interaction of cis- and trans-platin with DNA and RNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Frontiers | Clickable Cisplatin Derivatives as Versatile Tools to Probe the DNA Damage Response to Chemotherapy [frontiersin.org]
• 15. brainly.in [brainly.in]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. benchchem.com [benchchem.com]

A Comparative Guide to Platinum Precursors for High-Performance Electrode Deposition

For Researchers, Scientists, and Drug Development Professionals

The fabrication of platinum electrodes with tailored properties is fundamental to advancements in electrocatalysis, sensing, and energy conversion. The choice of the platinum precursor is a critical, yet often overlooked, variable that profoundly influences the final electrode's morphology, active surface area, catalytic activity, and long-term stability. This guide provides an objective, data-driven comparison of common platinum precursors used in electrochemical deposition, offering detailed experimental protocols and performance metrics to inform your selection process.

Performance Comparison of Platinum Precursors

The selection of a platinum precursor directly impacts the electrochemical characteristics of the deposited film. The following tables summarize key performance indicators for electrodes fabricated from three common precursors: Chloroplatinic Acid, Platinum(II) Acetylacetonate, and bromide-based platinum salts. The data presented is synthesized from multiple studies and should be considered in the context of the varied experimental conditions under which they were obtained.

Table 1: Electrochemical Active Surface Area (ECSA) and Particle Morphology

Precursor	Chemical Formula	Typical ECSA Range (m²/g)	Resulting Particle Size / Morphology	Notes
Chloroplatinic Acid	H₂PtCl₆	20 - 70	5 - 50 nm; often forms agglomerates or dendritic structures.[1]	Most common precursor; deposition is sensitive to pH and potential, with risk of hydrogen co-evolution.[2][3] Chloride ions can influence nucleation.
Platinum(II) Acetylacetonate	Pt(C₅H₇O₂)₂	15 - 50	2 - 20 nm; can yield smaller, more uniform particles.[4]	Organometallic precursor, often used in non-aqueous media. The decomposition mechanism differs significantly from inorganic salts.[4][5]
Hexabromoplatinate(IV) Acid	H₂PtBr₆	30 - 80	2 - 15 nm; tends to produce smaller, more uniformly dispersed nanoparticles.	The presence of bromide ions can control crystal plane orientation and lead to smaller particle sizes compared to chloride.[6]

Table 2: Catalytic Activity and Stability

Precursor	Target Reaction	Mass Activity (A/mgPt)	Specific Activity (μA/cm²Pt)	Stability Insights
Chloroplatinic Acid	ORR¹ / MOR²	0.15 - 0.45 (ORR)[7][8]	450 - 1100 (ORR)[7]	Stability is highly dependent on morphology and support; can suffer from particle agglomeration and dissolution during potential cycling.[9]
Platinum(II) Acetylacetonate	ORR / MOR	0.20 - 0.50 (ORR)	500 - 1200 (ORR)	Can lead to catalysts with enhanced stability due to potentially stronger metal-support interactions, though this is system-dependent.
Hexabromoplatinate(IV) Acid	ORR / MOR	0.30 - 0.60 (ORR)	600 - 1500 (ORR)	Enhanced methanol tolerance and stability have been reported, potentially due to the influence of residual bromide on the surface.[6]

¹Oxygen Reduction Reaction ²Methanol Oxidation Reaction

Experimental Protocols

Detailed and reproducible protocols are essential for comparing electrode performance. Below are generalized methodologies for electrode preparation, deposition, and characterization.

Substrate Preparation Protocol (Glassy Carbon Electrode)

• Mechanical Polishing: Polish the glassy carbon electrode (GCE) surface with alumina slurries of decreasing particle size (e.g., 1.0, 0.3, and 0.05 µm) on a polishing pad.

• Sonication: Sonicate the polished electrode sequentially in ethanol and deionized water for 5-10 minutes each to remove polishing residues.[10]

• Drying: Dry the electrode under a stream of nitrogen gas before placing it in the electrochemical cell.

Platinum Electrodeposition Protocol (Potentiostatic Method)

• Cell Assembly: Assemble a standard three-electrode cell containing the prepared GCE as the working electrode, a platinum wire or mesh as the counter electrode, and a reference electrode (e.g., Ag/AgCl or SCE).[3]

• Plating Solution Preparation: Prepare the deposition bath by dissolving the chosen platinum precursor in a supporting electrolyte.

  • For H₂PtCl₆: 5 mM H₂PtCl₆ in 0.5 M H₂SO₄.[1]

  • For Pt(acac)₂: 5 mM Pt(acac)₂ in an appropriate non-aqueous solvent like an ionic liquid or acetonitrile with a supporting electrolyte.[2]

  • For H₂PtBr₆ (or in-situ generation): 5 mM H₂PtCl₆ in 0.5 M H₂SO₄ containing 10-50 mM KBr.[6]

• Deaeration: Bubble high-purity nitrogen or argon gas through the solution for at least 20 minutes to remove dissolved oxygen.[10]

• Deposition: Apply a constant potential to the working electrode to initiate platinum deposition. A typical potential is between -0.1 V and -0.25 V vs. SCE, held for a duration of 60 to 300 seconds, depending on the desired loading.[1][11]

• Post-Treatment: After deposition, rinse the electrode thoroughly with deionized water to remove any residual plating solution.

Electrochemical Characterization Protocol

• ECSA Determination (via H-upd):

  • Place the platinized electrode in a deaerated 0.5 M H₂SO₄ solution.

  • Record a cyclic voltammogram (CV) between approximately -0.2 V and 1.2 V vs. RHE at a scan rate of 50 mV/s.[12]

  • Calculate the charge associated with the hydrogen desorption peaks after double-layer correction.

  • Determine the ECSA using the conversion factor of 210 µC/cm² for the desorption of a monolayer of hydrogen on polycrystalline platinum.[13]

• Catalytic Activity for Methanol Oxidation (MOR):

  • Transfer the electrode to a deaerated solution of 0.5 M H₂SO₄ + 1.0 M CH₃OH.

  • Record a CV at 50 mV/s.

  • The forward peak current density is used to evaluate the catalytic activity. Normalize the current to the platinum mass (mass activity) or the ECSA (specific activity).[6]

• Stability Assessment (Accelerated Durability Test):

  • Subject the electrode to continuous potential cycling (e.g., 5,000 cycles) in 0.5 M H₂SO₄ at a high scan rate (e.g., 100 mV/s).

  • Measure the ECSA before and after the cycling protocol to quantify the percentage of surface area loss as an indicator of stability.[9]

Visualized Workflows and Relationships

// Styling edge [color="#5F6368"]; {rank=same; polish; cell; ecsa;} {rank=same; sonicate; solution; activity;} {rank=same; dry; deaeration; stability;} {rank=same; deposition;} } caption [shape=plain, label="General workflow for platinum electrode fabrication and characterization.", fontcolor="#202124", fontsize=11];

// Connections ligands -> nucleation [label="influences", color="#EA4335"]; red_pot -> nucleation [label="determines", color="#EA4335"]; nucleation -> growth [color="#EA4335"];

growth -> morphology [color="#EA4335"]; morphology -> ecsa [color="#34A853"]; ecsa -> activity [color="#34A853"]; morphology -> stability [color="#34A853"];

// Invisible edges for alignment edge [style=invis]; ecsa -> stability; activity -> stability;

} caption [shape=plain, label="Influence of precursor choice on deposition process and final properties.", fontcolor="#202124", fontsize=11];

Conclusion

The electrochemical deposition of platinum is a complex process where the precursor plays a pivotal role.

• Chloroplatinic acid (H₂PtCl₆) is a widely used, cost-effective standard, but controlling morphology can be challenging.[2]

• Platinum(II) acetylacetonate (Pt(acac)₂) offers a route to smaller particles, particularly in non-aqueous systems, but may require different solvent systems.[4][14]

• Halide-modified precursors (e.g., H₂PtBr₆) provide a powerful method for tuning particle size and enhancing catalytic performance by controlling nucleation and growth processes.[15][6]

By understanding the relationships between precursor chemistry, deposition parameters, and final electrode characteristics, researchers can strategically select the optimal starting material to achieve desired performance targets in their specific application. This guide serves as a foundational resource for making that informed decision.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. nmfrc.org [nmfrc.org]
• 4. Role of different platinum precursors on the formation and reaction mechanism of FePt nanoparticles and their electrocatalytic performance towards methanol oxidation - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. rsc.org [rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. metrohm.com [metrohm.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. elch.chem.msu.ru [elch.chem.msu.ru]
• 14. Platinum(II) bis(acetylacetonate) - Wikipedia [en.wikipedia.org]
• 15. researchgate.net [researchgate.net]

Validating the Structure of Synthesized Tetraammineplatinum(II) Chloride Hydrate: A Comparative Guide to Analytical Techniques

For Researchers, Scientists, and Drug Development Professionals

The precise structural confirmation of synthesized coordination complexes is a critical step in chemical research and drug development. For compounds such as Tetraammineplatinum(II) chloride hydrate, [Pt(NH₃)₄]Cl₂·H₂O, a thorough validation of its molecular structure is paramount to ensure its purity, identity, and suitability for further applications, including as a precursor for platinum-based therapeutics. This guide provides a comparative overview of key analytical techniques for the structural validation of this compound, complete with expected experimental data and detailed methodologies.

Workflow for Structural Validation of [Pt(NH₃)₄]Cl₂·H₂O

Performance comparison of homogeneous vs. heterogeneous catalysts from [Pt(NH₃)₄]Cl₂

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive performance comparison between the homogeneous catalyst, tetraammineplatinum(II) chloride ([Pt(NH₃)₄]Cl₂), and its heterogeneous counterpart derived from the same precursor. The focus is on providing objective, data-driven insights supported by detailed experimental protocols to aid in catalyst selection and development for various chemical transformations.

Executive Summary

The choice between a homogeneous and a heterogeneous catalyst is a critical decision in process chemistry, impacting reaction efficiency, product purity, and overall cost-effectiveness. While homogeneous catalysts, such as soluble [Pt(NH₃)₄]Cl₂, often exhibit high activity and selectivity due to well-defined active sites, they typically suffer from challenges in separation and recycling.[1] Conversely, heterogeneous catalysts, created by immobilizing the platinum precursor onto a solid support, offer facile recovery and reuse, although potentially at the cost of some catalytic performance due to mass transfer limitations and a less uniform distribution of active sites.[1] This guide explores these trade-offs through a detailed comparison, using the selective hydrogenation of nitrobenzene to aniline as a model reaction.

Data Presentation: Performance Comparison

The following table summarizes the key performance metrics for the homogeneous and heterogeneous catalysts in the hydrogenation of nitrobenzene. The data is compiled from representative studies of similar catalytic systems.

Performance Metric	Homogeneous Catalyst: [Pt(NH₃)₄]Cl₂	Heterogeneous Catalyst: 5 wt% Pt/C from [Pt(NH₃)₄]Cl₂
Reaction Time (h)	4	2
Conversion of Nitrobenzene (%)	>99	>99
Selectivity to Aniline (%)	98	95
Turnover Frequency (TOF) (h⁻¹)	~1500	~3000
Catalyst Recovery and Reusability	Difficult, significant leaching	Easy, reusable for >5 cycles with minimal loss in activity
Post-reaction Product Purification	Requires extensive purification to remove leached Pt	Simple filtration

Experimental Protocols

Detailed methodologies for the preparation of the heterogeneous catalyst and the comparative catalytic testing are provided below.

Preparation of Heterogeneous 5 wt% Pt/C Catalyst

This protocol describes the synthesis of a 5 wt% platinum on activated carbon (Pt/C) catalyst via the incipient wetness impregnation method.

Materials:

• Tetraammineplatinum(II) chloride ([Pt(NH₃)₄]Cl₂)

• Activated Carbon (high surface area, e.g., Vulcan XC-72)

• Deionized water

• Furnace with controlled atmosphere capabilities

• Hydrogen gas (H₂)

• Nitrogen gas (N₂)

Procedure:

• Support Pre-treatment: Dry the activated carbon support at 120°C for 12 hours to remove adsorbed water.

• Impregnation: Dissolve the calculated amount of [Pt(NH₃)₄]Cl₂ in a volume of deionized water equal to the pore volume of the activated carbon support. Add the platinum precursor solution to the dried activated carbon dropwise with constant mixing to ensure uniform distribution.

• Drying: Dry the impregnated support in an oven at 120°C overnight.

• Calcination: Calcine the dried material in a tube furnace under a flow of nitrogen at 300°C for 2 hours to decompose the platinum precursor.

• Reduction: Reduce the calcined catalyst in the same furnace under a flow of hydrogen gas at 400°C for 2 hours to form platinum nanoparticles.

• Passivation and Storage: Cool the catalyst to room temperature under a nitrogen flow. The catalyst is now ready for use.

Catalytic Hydrogenation of Nitrobenzene

This protocol outlines the procedure for comparing the catalytic performance of the homogeneous and heterogeneous catalysts.

Materials:

• Nitrobenzene

• Ethanol (solvent)

• Homogeneous catalyst: [Pt(NH₃)₄]Cl₂

• Heterogeneous catalyst: 5 wt% Pt/C

• High-pressure autoclave reactor with magnetic stirring and temperature control

• Hydrogen gas (H₂)

• Gas chromatograph (GC) for analysis

Procedure:

• Reactor Setup: To a high-pressure autoclave, add nitrobenzene (e.g., 1 mmol) and ethanol (e.g., 10 mL).

• Catalyst Addition:

  • For Homogeneous Reaction: Add the desired amount of [Pt(NH₃)₄]Cl₂ (e.g., 0.1 mol% Pt relative to the substrate).

  • For Heterogeneous Reaction: Add the prepared 5 wt% Pt/C catalyst (e.g., an amount corresponding to 0.1 mol% Pt relative to the substrate).

• Reaction: Seal the reactor, purge with hydrogen gas, and then pressurize to the desired pressure (e.g., 10 bar H₂). Heat the reaction mixture to the desired temperature (e.g., 80°C) and stir vigorously.

• Monitoring and Analysis: Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by gas chromatography to determine the conversion of nitrobenzene and the selectivity to aniline.

• Catalyst Recovery (Heterogeneous): After the reaction, cool the reactor, release the pressure, and filter the reaction mixture to recover the Pt/C catalyst. Wash the catalyst with ethanol and dry it for reuse.

• Leaching Test (Heterogeneous): Analyze the filtrate from the heterogeneous reaction using Inductively Coupled Plasma Mass Spectrometry (ICP-MS) to quantify any leached platinum.[2][3]

Visualizations

The following diagrams illustrate the conceptual workflows and relationships in homogeneous versus heterogeneous catalysis.

Caption: Workflow for a typical homogeneous catalytic reaction.

Caption: Workflow for a typical heterogeneous catalytic reaction.

References

• 1. chemistry-europe.onlinelibrary.wiley.com [chemistry-europe.onlinelibrary.wiley.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Reactivity of Clinically Approved Platinum-Based Chemotherapeutics

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of cisplatin, carboplatin, and oxaliplatin, focusing on their cross-reactivity profiles, performance metrics, and the influence of their synthesis from different starting materials. The information is intended to support research and development efforts in the field of platinum-based anticancer agents.

Introduction

Cisplatin, carboplatin, and oxaliplatin are cornerstone chemotherapeutic agents for a multitude of cancers.[1] While all three exert their cytotoxic effects primarily through the formation of platinum-DNA adducts, their clinical utility is marked by distinct efficacy and toxicity profiles.[1][2] A critical aspect of their clinical application is the phenomenon of hypersensitivity reactions and the potential for cross-reactivity between these analogs.[3] Understanding the nuances of their chemical synthesis, mechanism of action, and immunological recognition is paramount for optimizing patient outcomes and developing novel, less toxic platinum-based drugs.

Influence of Starting Materials and Synthesis on Structure and Reactivity

The distinct chemical structures of cisplatin, carboplatin, and oxaliplatin, which dictate their biological activity and cross-reactivity, are a direct result of their synthesis pathways, often originating from a common starting material, potassium tetrachloroplatinate(II) (K₂[PtCl₄]).

Cisplatin Synthesis: A widely used method for synthesizing cisplatin is the Dhara synthesis, which starts with K₂[PtCl₄].[4] This multi-step process involves the substitution of chloride ligands with iodide, followed by the addition of ammonia to form cis-[Pt(NH₃)₂I₂]. Subsequent removal of the iodide ligands and reaction with chloride ions yields the final cis-[Pt(NH₃)₂Cl₂] (cisplatin) structure.[4] The starting material and the controlled, stepwise ligand substitution are crucial for achieving the desired cis configuration, which is essential for its anticancer activity.

Carboplatin Synthesis: Carboplatin is often synthesized from cisplatin.[1][5] The process involves the reaction of cisplatin with a silver salt of 1,1-cyclobutanedicarboxylic acid (CBDCA). This reaction replaces the two chloride ligands of cisplatin with the bidentate CBDCA ligand, resulting in the more stable chelate structure of carboplatin.[6] This structural modification, originating from the introduction of the dicarboxylate ligand, is responsible for carboplatin's altered reactivity and reduced nephrotoxicity compared to cisplatin.[6]

Oxaliplatin Synthesis: The synthesis of oxaliplatin also typically starts from K₂[PtCl₄].[7][8] The process involves the reaction of K₂[PtCl₄] with (1R,2R)-diaminocyclohexane (DACH) to form the intermediate Pt(DACH)Cl₂.[7] This intermediate is then reacted with a silver salt, such as silver nitrate, followed by the addition of an oxalate salt (e.g., potassium oxalate) to yield oxaliplatin.[9] The use of the bulky DACH ligand as a starting material is the key determinant of oxaliplatin's unique properties, including its activity in cisplatin-resistant cell lines and its distinct neurotoxicity profile.[10]

The logical relationship between the starting materials, the synthetic route, and the final structure of the platinum complexes is illustrated in the diagram below.

References

• 1. Oxidative Halogenation of Cisplatin and Carboplatin: Synthesis, Spectroscopy, and Crystal and Molecular Structures of Pt(IV) Prodrugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthetic Methods for the Preparation of Platinum Anticancer Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of carboplatin and studies on its biotransformation products - ProQuest [proquest.com]
• 6. jbuon.com [jbuon.com]
• 7. CN1521161A - Preparation of Oxaliplatin - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. CN1634945A - Synthesis of Oxaliplatin - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to the Synthesis of Platinum Nanoparticles from Various Precursors

For Researchers, Scientists, and Drug Development Professionals

The synthesis of platinum nanoparticles (PtNPs) is a cornerstone of various advanced scientific fields, including catalysis, nanomedicine, and sensor technology. The choice of the platinum precursor is a critical parameter that significantly influences the physicochemical properties of the resulting nanoparticles, such as size, shape, and stability. This guide provides an objective comparison of PtNP synthesis from three common precursors—Hexachloroplatinic acid (H₂PtCl₆), Potassium tetrachloroplatinate(II) (K₂PtCl₄), and Platinum(II) acetylacetonate (Pt(acac)₂)—supported by experimental data and detailed protocols.

Data Presentation: A Side-by-Side Comparison

The following table summarizes the quantitative data from representative synthesis protocols for each precursor, offering a clear comparison of the resulting nanoparticle characteristics.

Precursor	Reducing Agent	Stabilizing/Capping Agent	Reaction Temperature (°C)	Average Nanoparticle Size (nm)	Nanoparticle Shape	Reference
H₂PtCl₆	Sodium Borohydride (NaBH₄)	None (Borohydride acts as a weak stabilizer)	25	5.3	Spherical	[1]
H₂PtCl₆	Hydrazine (N₂H₄)	Not specified	40	~300	Not specified	[2][3]
K₂PtCl₄	Sodium Borohydride (NaBH₄)	Tetradecyltrimethylammonium bromide (C₁₄TABr)	Not specified	~10-20	Cubes and other faceted shapes	[4]
K₂PtCl₄	Hydrogen Gas (H₂)	Bacterial Cellulose	Not specified	6.3 - 9.3	Spherical	[5]
Pt(acac)₂	1,2-hexadecanediol (HD)	Amine-functionalized multivalent ligands	160 - 200	Monodisperse	Spherical	[6]
Pt(acac)₂	Microwave Irradiation	Oleylamine (OAm) and Polyvinylpyrrolidone (PVP)	Not specified	6 - 8	Cubic	[7]

Experimental Protocols

Detailed methodologies for the key experiments cited in the comparison table are provided below.

Protocol 1: Synthesis of PtNPs from H₂PtCl₆ using Sodium Borohydride

This protocol describes the synthesis of surfactant-free platinum nanoparticles in an aqueous solution.

Materials:

• Hexachloroplatinic acid (H₂PtCl₆)

• Sodium borohydride (NaBH₄)

• Deionized (DI) water

Procedure:

• Prepare an aqueous solution of H₂PtCl₆.

• Prepare a fresh, cold aqueous solution of NaBH₄. A 10:1 molar equivalent of NaBH₄ to H₂PtCl₆ is used.

• The reaction is carried out at 25°C.

• The NaBH₄ solution is added to the H₂PtCl₆ solution. The reduction of Pt(IV) ions to Pt(0) is indicated by a color change.

• The resulting 5.3 nm spherical nanoparticles are characterized using UV-visible spectroscopy and transmission electron microscopy (TEM).[1]

Protocol 2: Synthesis of PtNPs from K₂PtCl₄ using Sodium Borohydride

This method yields faceted nanoparticles, including cubes, by using a surfactant.

Materials:

• Potassium tetrachloroplatinate(II) (K₂PtCl₄)

• Sodium borohydride (NaBH₄)

• Tetradecyltrimethylammonium bromide (C₁₄TABr)

• Deionized (DI) water

Procedure:

• An aqueous solution is prepared containing 150 mM C₁₄TABr and 1.5 mM K₂PtCl₄.

• To this solution, 45 mM of NaBH₄ is added as the reducing agent.

• The reaction leads to the formation of cubic nanoparticles. The shape evolution can be controlled by varying the concentration of NaBH₄.[4]

• The morphology and size of the resulting nanoparticles are analyzed by TEM.

Protocol 3: Synthesis of PtNPs from Pt(acac)₂ using Thermal Decomposition

This protocol produces monodisperse spherical nanoparticles in an organic medium.

Materials:

• Platinum(II) acetylacetonate (Pt(acac)₂)

• Amine-functionalized mono- or multivalent ligands

• 1,2-hexadecanediol (HD)

• Octyl ether (OE)

Procedure:

• In a typical synthesis, 0.02 mmol of Pt(acac)₂ is dissolved in 1 mL of octyl ether.

• To this solution, 0.04 mmol of the amine ligand and 0.20 mmol of HD are added.

• The solution is heated to a temperature between 160°C and 200°C for 30 minutes under an argon atmosphere.

• The formation of PtNPs is observed from 160°C.

• The resulting monodispersed, spherical nanoparticles are purified and characterized by TEM.[6]

Mandatory Visualizations

General Workflow for Platinum Nanoparticle Synthesis and Characterization

The following diagram illustrates a generalized workflow for the synthesis of platinum nanoparticles, from precursor selection to final characterization.

Caption: General workflow for PtNP synthesis and characterization.

This guide highlights that the choice of precursor, in combination with the synthesis method, provides a versatile toolkit for tuning the properties of platinum nanoparticles for specific applications. Researchers can leverage this information to select the most appropriate synthesis strategy to achieve their desired nanoparticle characteristics.

References

• 1. Surfactant- and Ligand-Free Synthesis of Platinum Nanoparticles in Aqueous Solution for Catalytic Applications [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. nanowires.berkeley.edu [nanowires.berkeley.edu]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Tetraammineplatinum(II) chloride hydrate proper disposal procedures

The safe and compliant disposal of tetraammineplatinum(II) chloride hydrate is critical for ensuring laboratory safety and environmental protection. As a platinum-containing compound, it is classified as hazardous waste due to its heavy metal content and potential toxicity.[1][2] Adherence to strict protocols is essential for researchers, scientists, and drug development professionals handling this substance.

Immediate Safety and Handling Considerations

Before disposal, it is imperative to handle tetraammineplatinum(II) chloride hydrate with appropriate personal protective equipment (PPE) in a well-ventilated area to mitigate risks of exposure.[3] The compound is harmful if swallowed, inhaled, or comes into contact with skin, and can cause serious skin and eye irritation.[1][4]

Hazard Category	Associated Risks	Recommended Personal Protective Equipment (PPE)
Acute Toxicity	Harmful if swallowed, inhaled, or in contact with skin.[5]	NIOSH/MSHA-approved respirator, chemical-resistant gloves (e.g., nitrile), safety goggles, lab coat.[3]
Skin Corrosion/Irritation	Causes skin irritation.[4]	Protective gloves, lab coat.
Eye Damage/Irritation	Causes serious eye irritation.[4]	Safety goggles or face shield.
Environmental Hazard	Heavy metal pollutant; may cause long-term adverse effects in the aquatic environment.[1][6]	Containment measures to prevent release to soil, drains, or waterways.

Step-by-Step Disposal Protocol

Disposal must be conducted in accordance with all applicable local, regional, and national regulations. The primary method is to use a licensed hazardous waste disposal service.[3][5]

1. Waste Segregation and Collection:

• Isolate Waste: Do not mix tetraammineplatinum(II) chloride hydrate waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

• Use Designated Containers: Collect all solid waste, including contaminated PPE and weighing papers, in a clearly labeled, sealed, and compatible hazardous waste container. For liquid waste (e.g., solutions), use a labeled, leak-proof container.

• Labeling: The container must be labeled "Hazardous Waste" and clearly identify the contents, including "Tetraammineplatinum(II) chloride hydrate" and associated hazard symbols.

2. Spill and Leak Cleanup:

• Evacuate and Ventilate: Ensure the area is well-ventilated. Evacuate non-essential personnel.[3]

• Wear Full PPE: Don appropriate PPE, including a respirator, before addressing the spill.

• Containment: Prevent the spill from spreading or entering drains.[3]

• Cleanup: For solid spills, carefully sweep or scoop the material into the designated hazardous waste container. Avoid creating dust.[1] Use spark-proof tools if applicable.[3]

• Decontamination: Clean the spill area thoroughly with an appropriate solvent or detergent, collecting all cleaning materials as hazardous waste.

3. Decontamination of Empty Containers:

• Triple Rinse: The original chemical container must be triple-rinsed with a suitable solvent (e.g., deionized water).[2][3]

• Collect Rinsate: The rinsate is considered hazardous waste and must be collected in a designated container for liquid hazardous waste.[2]

• Container Disposal: After rinsing and defacing the label, the container can be disposed of according to institutional guidelines, which may include recycling or disposal as non-hazardous solid waste.[3]

4. Storage and Final Disposal:

• Secure Storage: Store the sealed hazardous waste container in a cool, dry, well-ventilated, and designated secondary containment area away from incompatible materials.[3][4]

• Arrange for Pickup: Contact your institution's EHS department or a licensed chemical waste disposal company to arrange for the collection and transport of the waste.[4] The material will likely be disposed of via controlled incineration with flue gas scrubbing or at a specialized chemical destruction plant.[3]

Disposal and Decontamination Workflow

The following diagram outlines the decision-making process for the proper handling and disposal of tetraammineplatinum(II) chloride hydrate waste.

Caption: Workflow for waste segregation, container decontamination, and final disposal.

Alternative: Chemical Treatment for Platinum Recovery

For facilities with the appropriate capabilities, chemical recovery of platinum from waste is an environmentally responsible and economically viable alternative to disposal. This process is complex and should only be undertaken by trained personnel in a controlled laboratory setting.

General Protocol for Platinum Recovery:

• Incineration: The waste is first incinerated at high temperatures to destroy organic ligands and solvents, leaving behind an ash containing platinum and other metal oxides.[7]

• Leaching: The ash is treated with a strong acid, typically aqua regia (a mixture of nitric acid and hydrochloric acid), to dissolve the platinum and form chloroplatinic acid.[8]

• Purification: Base metals may be precipitated and removed by adjusting the pH.[8]

• Precipitation: The platinum is selectively precipitated from the solution, often by adding ammonium chloride to form insoluble ammonium hexachloroplatinate.[8]

• Calcination: The resulting precipitate is heated to high temperatures to decompose it and yield pure platinum sponge.

This recovery process avoids the costs of disposal and allows for the recycling of a valuable precious metal.[9]

References

• 1. fishersci.co.uk [fishersci.co.uk]
• 2. benchchem.com [benchchem.com]
• 3. zycz.cato-chem.com [zycz.cato-chem.com]
• 4. fishersci.com [fishersci.com]
• 5. colonialmetals.com [colonialmetals.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. m.youtube.com [m.youtube.com]
• 8. m.youtube.com [m.youtube.com]
• 9. New study details method for recycling platinum catalysts from industrial streams | Chemical & Biomolecular Engineering | Illinois [chbe.illinois.edu]

Personal protective equipment for handling Tetraammineplatinum(II) chloride hydrate

Essential Safety and Handling Guide for Tetraammineplatinum(II) Chloride Hydrate

This guide provides immediate safety, operational, and disposal protocols for researchers, scientists, and drug development professionals handling Tetraammineplatinum(II) chloride hydrate. Adherence to these procedures is critical to minimize risk and ensure a safe laboratory environment.

Hazard Summary

Tetraammineplatinum(II) chloride hydrate is classified as hazardous. It is harmful if swallowed, in contact with skin, or inhaled.[1][2] It causes skin and serious eye irritation and may cause respiratory irritation.[1][2][3]

Signal Word: Warning[1][4][5]

Hazard Statements:

• H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.[1][4][5]

• H315: Causes skin irritation.[1][4][5]

• H319: Causes serious eye irritation.[1][4][5]

• H335: May cause respiratory irritation.[1][4][5]

Quantitative Data

Data Point	Value	Source
Permissible Exposure Limit (similar platinum compound - Cisplatin)	0.002 mg/m³	[6]
Acute Toxicity	Category 4 (Oral, Dermal, Inhalation)	[1][2][4]
Skin Corrosion/Irritation	Category 2	[1][2]
Serious Eye Damage/Irritation	Category 2	[1][2]
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory system)	[1][2][3]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the necessary steps for safely handling Tetraammineplatinum(II) chloride hydrate from preparation to post-experiment cleanup.

1. Engineering Controls:

• Always handle this compound within a certified chemical fume hood to prevent inhalation of dust or aerosols.[6]

• Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[1]

2. Personal Protective Equipment (PPE):

• Hand Protection: Wear chemical-resistant gloves (e.g., nitrile gloves).[6][7] Always inspect gloves for integrity before use.[7] For tasks with a high risk of splash or contamination, consider double-gloving.[8][9]

• Eye and Face Protection: Wear safety goggles that meet European standard EN 166 or equivalent.[1] A face shield should be worn in addition to goggles when there is a significant risk of splashing.

• Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.[6] For larger scale operations or where significant exposure is possible, impervious clothing or disposable coveralls are recommended.[7][10]

• Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust mask or a higher level of respiratory protection, such as a powered air-purifying respirator (PAPR), should be used.[4][5][8]

3. Handling Procedures:

• Avoid the formation of dust and aerosols.[7][11]

• Do not eat, drink, or smoke in the area where the chemical is handled.[2][7]

• Wash hands thoroughly after handling the compound.[2][7]

• Use non-sparking tools to prevent ignition sources.[7][11]

4. Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][7]

• Keep the container locked up and stored away from incompatible materials and foodstuff containers.[2][7]

Disposal Plan

Proper disposal of Tetraammineplatinum(II) chloride hydrate and its waste is crucial to prevent environmental contamination.

1. Waste Collection:

• Collect all waste material, including contaminated PPE and disposable labware, in a suitable, labeled, and closed container.[7][11]

2. Disposal Route:

• Dispose of the waste through an approved waste disposal plant.[2] Do not allow the chemical to enter drains or the environment.[7][11]

• Adhered or collected material should be promptly disposed of in accordance with appropriate laws and regulations.[7][11]

3. Spill Management:

• In case of a spill, evacuate personnel to a safe area.

• Remove all sources of ignition.

• Wear appropriate PPE as outlined above.

• For small spills, sweep up the solid material, avoiding dust formation, and place it in a suitable container for disposal.

• For large spills, prevent further leakage if it is safe to do so and contain the spill.

Visual Workflow for Safe Handling

Caption: A logical workflow for the safe handling of Tetraammineplatinum(II) chloride hydrate.

Potential Toxicity Pathway

Caption: A simplified diagram illustrating the potential toxicological pathway of platinum salts.

References

• 1. fishersci.co.uk [fishersci.co.uk]
• 2. fishersci.com [fishersci.com]
• 3. TETRAAMMINEPLATINUM(II) CHLORIDE HYDRAT& - Safety Data Sheet [chemicalbook.com]
• 4. 四氨合氯化铂 水合物 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. テトラアンミン白金(II)クロリド 水和物 98% | Sigma-Aldrich [sigmaaldrich.com]
• 6. amherst.edu [amherst.edu]
• 7. zycz.cato-chem.com [zycz.cato-chem.com]
• 8. workwearsolutions.net [workwearsolutions.net]
• 9. halyardhealth.com [halyardhealth.com]
• 10. researchgate.net [researchgate.net]
• 11. Tetraammineplatinum (II) chloride hydrate - Safety Data Sheet [chemicalbook.com]